Technical Documentation Center

(1S,2R)-2-fluorocyclopentanecarboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1S,2R)-2-fluorocyclopentanecarboxylic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to (1S,2R)-2-fluorocyclopentanecarboxylic acid: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals Introduction The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and biological properties.[1] Fluorine's unique characteristics, including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's conformation, pKa, metabolic stability, and binding affinity to biological targets.[1] Within the realm of fluorinated scaffolds, cyclic systems have garnered significant attention. This guide provides a comprehensive technical overview of a specific fluorinated building block, (1S,2R)-2-fluorocyclopentanecarboxylic acid, a molecule with potential applications in the development of novel therapeutics.

Part 1: Chemical Structure and Stereochemistry

(1S,2R)-2-fluorocyclopentanecarboxylic acid is a saturated five-membered carbocyclic compound substituted with a fluorine atom and a carboxylic acid group. The stereochemical designators (1S,2R) define the absolute configuration at the two chiral centers, C1 and C2, indicating a trans relationship between the fluorine and carboxylic acid substituents.

IUPAC Name: trans-(1S,2R)-2-fluorocyclopentane-1-carboxylic acid[2]

Molecular Formula: C₆H₉FO₂[2]

Molecular Weight: 132.13 g/mol [2]

The cyclopentane ring is not planar and adopts puckered conformations, typically an envelope or a twist form, to minimize steric and torsional strain. The trans configuration of the substituents in (1S,2R)-2-fluorocyclopentanecarboxylic acid influences the preferred conformation and the spatial orientation of the functional groups, which is a critical determinant of its interaction with biological macromolecules.

Caption: 2D representation of (1S,2R)-2-fluorocyclopentanecarboxylic acid highlighting the stereochemistry.

Part 2: Physicochemical Properties

PropertyValue/InformationSource/Rationale
Molecular Formula C₆H₉FO₂[2]
Molecular Weight 132.13 g/mol [2]
Appearance Expected to be a solid at room temperature.Based on related fluorinated carboxylic acids.
Melting Point Not reported.
Boiling Point Not reported.
Solubility Expected to have moderate solubility in water and good solubility in polar organic solvents.The carboxylic acid group enhances water solubility, while the cyclopentyl ring provides lipophilic character.
pKa Expected to be lower (more acidic) than cyclopentanecarboxylic acid.The electron-withdrawing nature of the fluorine atom stabilizes the carboxylate anion, increasing acidity.[3]
LogP Expected to be higher than the non-fluorinated analog.Fluorine substitution generally increases lipophilicity.

Part 3: Synthesis and Experimental Protocols

The stereoselective synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid presents a significant chemical challenge, requiring precise control over the formation of two adjacent chiral centers. A scalable approach to trans-2-fluoroalkyl-substituted cyclopentane building blocks has been reported, which can be adapted for the synthesis of the target molecule.[4][5]

Conceptual Synthetic Strategy

A plausible synthetic route starts from a commercially available chiral precursor, such as a monoester of trans-1,2-cyclopentanedicarboxylic acid. The strategy involves the selective transformation of one carboxylic acid group into a fluorine atom while retaining the stereochemistry at both chiral centers.

Synthesis_Workflow Start trans-Cyclopentane-1,2- dicarboxylic acid monoester Step1 Reduction of COOH Start->Step1 Step2 Activation of OH group Step1->Step2 Step3 Nucleophilic Fluorination Step2->Step3 Step4 Ester Hydrolysis Step3->Step4 End (1S,2R)-2-fluorocyclopentane- carboxylic acid Step4->End

Caption: A conceptual workflow for the synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Representative Experimental Protocol (Adapted from literature[4][5])

This protocol is a generalized representation and may require optimization for the specific synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Step 1: Reduction of the Carboxylic Acid

  • To a solution of the starting monoester of trans-1,2-cyclopentanedicarboxylic acid in an appropriate anhydrous solvent (e.g., tetrahydrofuran), add a suitable reducing agent (e.g., borane-tetrahydrofuran complex) at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion, as monitored by thin-layer chromatography (TLC).

  • Quench the reaction carefully with methanol and concentrate under reduced pressure.

  • Purify the resulting hydroxymethyl ester intermediate by column chromatography.

Step 2: Activation of the Hydroxyl Group

  • Dissolve the hydroxymethyl ester in an anhydrous solvent (e.g., dichloromethane) and cool to 0 °C.

  • Add a base (e.g., triethylamine) followed by a sulfonyl chloride (e.g., methanesulfonyl chloride or p-toluenesulfonyl chloride) or triflic anhydride for activation.

  • Stir the reaction at 0 °C until the starting material is consumed (TLC analysis).

  • Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the activated intermediate.

Step 3: Nucleophilic Fluorination

  • Dissolve the activated intermediate in a suitable polar aprotic solvent (e.g., acetonitrile or dimethylformamide).

  • Add a fluoride source (e.g., potassium fluoride with a phase-transfer catalyst like 18-crown-6, or tetrabutylammonium fluoride).

  • Heat the reaction mixture to an appropriate temperature and monitor its progress by TLC or GC-MS.

  • After completion, cool the reaction, dilute with water, and extract the product with an organic solvent.

  • Wash the combined organic layers, dry, and concentrate. Purify the fluorinated ester by column chromatography.

Step 4: Ester Hydrolysis

  • Dissolve the purified fluorinated ester in a mixture of a suitable solvent (e.g., methanol or ethanol) and water.

  • Add a base (e.g., lithium hydroxide or sodium hydroxide) and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (TLC).

  • Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to protonate the carboxylic acid.

  • Extract the final product, (1S,2R)-2-fluorocyclopentanecarboxylic acid, with an organic solvent.

  • Dry the organic extracts, concentrate under reduced pressure, and purify the final product, for example, by recrystallization.

Part 4: Spectroscopic Characterization

While specific NMR spectra for (1S,2R)-2-fluorocyclopentanecarboxylic acid are not available in the searched literature, we can predict the key features based on the analysis of similar fluorinated organic molecules.

¹H NMR: The proton spectrum would be complex due to the cyclic nature and the presence of stereocenters. The protons on the cyclopentane ring would appear as multiplets in the aliphatic region. The proton attached to the same carbon as the fluorine (H2) would show coupling to the fluorine atom (²JHF), resulting in a doublet of multiplets.

¹³C NMR: The carbon spectrum would display six distinct signals. The carbon bearing the fluorine atom (C2) would exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), appearing as a doublet. The carbons adjacent to the fluorinated carbon (C1 and C3) would show smaller two-bond couplings (²JCF). The presence of these C-F couplings can complicate the spectrum.[6][7]

¹⁹F NMR: A single resonance would be expected in the ¹⁹F NMR spectrum, and its chemical shift would be characteristic of a secondary alkyl fluoride.

Part 5: Applications in Drug Discovery and Medicinal Chemistry

Fluorinated cyclopentane derivatives are valuable building blocks in drug discovery. The introduction of a fluorine atom can beneficially alter various properties of a drug candidate:

  • Metabolic Stability: The strong C-F bond can block sites of metabolism, increasing the half-life of a drug.[1]

  • Binding Affinity: Fluorine can participate in favorable interactions with protein targets, such as hydrogen bonding and dipole-dipole interactions, thereby enhancing binding affinity.

  • Lipophilicity and Permeability: The strategic placement of fluorine can modulate a molecule's lipophilicity, which is crucial for its absorption, distribution, metabolism, and excretion (ADME) properties.[1]

While specific applications for (1S,2R)-2-fluorocyclopentanecarboxylic acid have not been detailed in the available literature, its structural motif suggests its potential as a fragment or building block for the synthesis of more complex molecules targeting a range of biological targets, including enzymes and receptors. Its rigid cyclopentane core, combined with the stereospecific placement of the polar carboxylic acid and the metabolically robust fluorine atom, makes it an attractive scaffold for the design of novel therapeutics.

Conclusion

(1S,2R)-2-fluorocyclopentanecarboxylic acid represents a valuable, stereochemically defined building block for medicinal chemistry and drug discovery. Its synthesis requires careful stereocontrol, and its properties are significantly influenced by the presence of the fluorine atom. While a complete experimental dataset for this specific molecule is not yet publicly available, the principles and methodologies outlined in this guide provide a solid foundation for its synthesis, characterization, and potential applications. Further research into this and related fluorinated cyclopentane derivatives will undoubtedly contribute to the development of new and improved therapeutic agents.

References

  • Demchuk, O., et al. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

  • PubChem. (1S,2R)-2-fluorocyclopentane-1-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

  • Bobovskyi, B. V., et al. (2026). Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. ChemRxiv. Available at: [Link]

  • Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.
  • Bobovskyi, B. V., et al. (2026). Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. ChemRxiv. Available at: [Link]

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.
  • University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics. Available at: [Link]

  • ACD/Labs. (n.d.). A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. Available at: [Link]

Sources

Exploratory

A Comprehensive Guide to the ¹H and ¹⁹F NMR Spectroscopic Characterization of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The introduction of fluorine into small molecules is a cornerstone of modern drug discovery, profoundly influencing met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into small molecules is a cornerstone of modern drug discovery, profoundly influencing metabolic stability, binding affinity, and lipophilicity. The precise stereochemical and conformational characterization of these fluorinated building blocks is therefore paramount. (1S,2R)-2-fluorocyclopentanecarboxylic acid represents a key chiral scaffold whose rigid, yet flexible, five-membered ring presents unique analytical challenges. This technical guide provides an in-depth, experience-driven framework for the complete structural elucidation of this molecule using ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond a simple recitation of data, focusing instead on the causality behind experimental design, the logic of spectral interpretation, and the robust confirmation of stereochemistry through the application of established principles like the Karplus relationship.

Foundational Principles: The Language of Spin

Nuclear Magnetic Resonance spectroscopy is a powerful technique that exploits the magnetic properties of atomic nuclei. For the structural analysis of (1S,2R)-2-fluorocyclopentanecarboxylic acid, we are primarily concerned with the ¹H and ¹⁹F nuclei. Both are spin-½ nuclei with 100% natural abundance and high gyromagnetic ratios, making them highly sensitive and ideal for NMR analysis.[1][2][3]

Key NMR Parameters
  • Chemical Shift (δ): The chemical shift, reported in parts per million (ppm), indicates the electronic environment of a nucleus. The highly electronegative fluorine atom significantly influences the chemical shifts of nearby protons, typically deshielding them (shifting them to a higher ppm value). The carboxylic acid proton is highly deshielded and appears far downfield, typically between 10-13 ppm.[4][5] The vast chemical shift range of ¹⁹F NMR (spanning over 800 ppm) is particularly advantageous, as it minimizes the likelihood of signal overlap, even in complex molecules.[3][6][7]

  • Spin-Spin (J) Coupling: J-coupling provides information about connectivity, revealing which nuclei are "talking" to each other through the bonds. The magnitude of the coupling constant (J), measured in Hertz (Hz), is independent of the magnetic field strength. In our target molecule, we will analyze:

    • Homonuclear Coupling (³JHH): Coupling between protons on adjacent carbons, crucial for determining relative stereochemistry.

    • Heteronuclear Coupling (JHF): Coupling between proton and fluorine nuclei. These couplings can occur over two (geminal, ²JHF), three (vicinal, ³JHF), and even more bonds.[3][7] Vicinal ³JHF couplings are, like their ³JHH counterparts, highly dependent on the dihedral angle between the coupled nuclei.

Conformational Dynamics & The Karplus Relationship

The cyclopentane ring is not planar; it exists in a dynamic equilibrium between two primary conformations: the envelope (Cₛ symmetry) and the twist (C₂ symmetry). The substituents' preference for pseudo-axial or pseudo-equatorial positions dictates the ring's pucker and, critically, the dihedral angles between vicinal protons and the fluorine atom.

This is where the Karplus equation becomes an indispensable tool. It describes the mathematical relationship between the magnitude of a vicinal coupling constant (³J) and the dihedral angle (Φ) separating the two coupled nuclei.[8][9] While originally developed for ³JHH, a similar relationship governs ³JHF.[10]

  • Large ³J values (typically > 8 Hz for ³JHH) are indicative of an anti-periplanar arrangement (Φ ≈ 180°).

  • Small ³J values (typically < 4 Hz for ³JHH) suggest a syn-clinal or gauche arrangement (Φ ≈ 60°).

By carefully measuring the vicinal coupling constants in our molecule, we can deduce the dominant conformation and thereby confirm the trans relationship between the fluorine at C2 and the carboxylic acid at C1.

Experimental Design and Self-Validating Protocols

The quality and interpretability of NMR data are direct functions of meticulous experimental design. The following protocols are designed to be self-validating, providing the necessary data for a complete and unambiguous structural assignment.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (≥400 MHz Spectrometer) cluster_proc Data Processing & Analysis Sample Weigh ~10 mg of (1S,2R)-2-fluorocyclopentanecarboxylic acid Solvent Dissolve in 0.6 mL of DMSO-d6 or CDCl3 Sample->Solvent Standard Add internal standard (e.g., TMS) Solvent->Standard Tube Transfer to 5 mm NMR tube Standard->Tube LockShim Lock on Deuterium Signal & Automated Shim Tube->LockShim H1_acq 1H NMR Acquisition (zg30 pulse program) LockShim->H1_acq F19_acq 19F{1H} NMR Acquisition (Proton Decoupled) LockShim->F19_acq F19_coupled_acq 19F NMR Acquisition (Proton Coupled) H1_acq->F19_coupled_acq Use 1H parameters to inform 19F setup FT Fourier Transform & Phasing H1_acq->FT F19_acq->FT F19_coupled_acq->FT Ref Reference Spectra (1H to TMS at 0 ppm) FT->Ref Integration Integrate Signals Ref->Integration Coupling Measure Chemical Shifts (δ) & Coupling Constants (J) Integration->Coupling Assign Assign Signals & Confirm Stereochemistry Coupling->Assign

Caption: Experimental workflow for NMR characterization.
Protocol: Sample Preparation
  • Analyte Weighing: Accurately weigh approximately 5-10 mg of (1S,2R)-2-fluorocyclopentanecarboxylic acid.

  • Solvent Selection (The Causality): The choice of solvent is critical.

    • Chloroform-d (CDCl₃): A common, non-polar solvent. In CDCl₃, carboxylic acids tend to form hydrogen-bonded dimers, which can broaden the -COOH proton signal significantly, sometimes rendering it nearly invisible.[11]

    • Dimethyl sulfoxide-d₆ (DMSO-d₆): A polar, aprotic solvent. It disrupts the acid-dimer formation by acting as a hydrogen bond acceptor. This results in a sharper, more clearly observable -COOH proton signal, providing an extra validation point.[12]

    • Deuterium Oxide (D₂O): Adding a drop of D₂O to the sample will cause the acidic -COOH proton to exchange with deuterium, leading to the disappearance of its signal from the ¹H spectrum. This is a definitive test to confirm the identity of the carboxylic acid proton.[5]

  • Standardization: Add an internal standard. Tetramethylsilane (TMS) is the universally accepted standard for ¹H NMR, defined as 0.00 ppm. For ¹⁹F NMR, referencing is often done indirectly via the spectrometer's lock frequency relative to the ¹H channel's TMS signal.[6] Alternatively, an external standard like trichlorofluoromethane (CFCl₃) can be used.[13][14]

  • Final Preparation: Dissolve the sample and standard in ~0.6 mL of the chosen deuterated solvent and transfer the solution to a 5 mm NMR tube.

Protocol: NMR Data Acquisition

This protocol assumes the use of a modern NMR spectrometer (≥400 MHz).

  • Lock and Shim: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated shimming to optimize the magnetic field homogeneity.

  • ¹H NMR Spectrum:

    • Load a standard proton experiment.

    • Set the spectral width to cover a range from approximately -1 to 14 ppm.

    • Acquire the spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • ¹⁹F NMR Spectrum (Proton Decoupled):

    • Switch the probe to the ¹⁹F channel.

    • Acquire a proton-decoupled spectrum. This will cause all fluorine signals to appear as singlets (or multiplets if other fluorine atoms are present), simplifying the spectrum and confirming the number of distinct fluorine environments.

    • The chemical shift range for organofluorine compounds is typically between -50 and -250 ppm.[6][14]

  • ¹⁹F NMR Spectrum (Proton Coupled):

    • Acquire a second ¹⁹F spectrum without proton decoupling. This is a critical step. The resulting multiplet pattern contains all the JHF coupling information needed for structural assignment.

Spectral Analysis and Stereochemical Confirmation

This section details the expected NMR data and provides a logical framework for its interpretation to confirm the (1S,2R) stereochemistry.

G cluster_labels Key J-Couplings img JHF_gem ²J(H1,F) (geminal) JHF_vic ³J(H2,F) (vicinal, anti) JHH_vic_cis ³J(H1,H5cis) (vicinal, cis) JHH_vic_trans ³J(H1,H2trans) (vicinal, trans)

Caption: Key couplings for stereochemical assignment.
Analysis of the ¹H NMR Spectrum

The protons on the cyclopentane ring are chemically distinct. H1 (methine proton alpha to the carboxyl group) and H2 (methine proton bearing the fluorine) will appear as complex multiplets. The four methylene protons (at C3, C4, and C5) are diastereotopic and will also have distinct chemical shifts and couplings.

  • -COOH (Carboxylic Acid): Expected as a broad singlet around δ 10-13 ppm (in a non-exchanging solvent like CDCl₃ or DMSO-d₆).[4][5] This signal will disappear upon addition of D₂O.

  • H2 (CHF): This proton will be the most downfield of the ring protons (likely δ 4.5-5.5 ppm) due to the deshielding effect of the directly attached fluorine. Its multiplicity will be a complex multiplet due to a large geminal coupling to fluorine (²JHF ≈ 40-50 Hz) and vicinal couplings to H1 and the two H3 protons.[7]

  • H1 (CH-COOH): This proton, alpha to the carbonyl group, will be moderately deshielded (likely δ 2.8-3.5 ppm).[5] It will be split by H2, and the two H5 protons.

  • H3, H4, H5 (CH₂): These four methylene protons will appear in the more upfield region (likely δ 1.5-2.5 ppm). Their signals will be complex and overlapping due to both geminal (H-C-H) and vicinal (H-C-C-H) couplings.

Analysis of the ¹⁹F NMR Spectrum
  • Proton-Decoupled Spectrum: A single signal is expected, confirming the presence of one unique fluorine environment. The chemical shift for a secondary alkyl fluoride is anticipated to be in the range of -160 to -200 ppm.[14][15]

  • Proton-Coupled Spectrum: The single fluorine signal will be split into a complex multiplet. The largest splitting will arise from the geminal coupling to H2 (²JFH). Smaller couplings will be observed from the vicinal protons H1 and the two H3 protons.

Putting It All Together: Stereochemical Confirmation

The definitive proof of the (1S,2R) or trans configuration comes from the magnitude of the vicinal coupling constants (³J), interpreted via the Karplus relationship.

  • Identify H1 and H2: These are the key methine protons.

  • Measure ³J(H1,H2): In the dominant ring conformation for a trans-1,2-disubstituted cyclopentane, the substituents will likely adopt pseudo-equatorial positions to minimize steric strain. This places the H1 and H2 protons in a pseudo-axial, anti-periplanar relationship.

  • Apply Karplus Logic: An anti-periplanar arrangement (dihedral angle ≈ 180°) corresponds to a large vicinal coupling constant. Therefore, we predict that ³J(H1,H2) will be in the range of 8-12 Hz . A small value (e.g., < 5 Hz) would suggest a cis relationship.

  • Corroborate with ³J(H,F): The same logic applies to the vicinal H-F coupling. The coupling between the fluorine atom and the vicinal protons (H1 and the H3 protons) will also depend on their respective dihedral angles. A large ³J(H,F) value (often > 20 Hz for an anti-periplanar arrangement) would further support the proposed conformation.[10][16]

Summary of Expected Spectroscopic Data

The following table summarizes the predicted NMR data for (1S,2R)-2-fluorocyclopentanecarboxylic acid, which serves as a benchmark for experimental verification.

Nucleus/ProtonPredicted Chemical Shift (δ, ppm)Predicted MultiplicityKey Coupling Constants (J, Hz)
¹⁹F -160 to -200dddd (doublet of doublets of doublets of doublets)²JFH ≈ 40-50; ³JFH (trans) ≈ 15-30; ³JFH (gauche) ≈ 2-10
¹H
-COOH10 - 13br s (broad singlet)N/A
H2 (CHF)4.5 - 5.5ddd (doublet of doublet of doublets)²JHF ≈ 40-50; ³J(H1,H2) ≈ 8-12; ³J(H2,H3) ≈ 4-8
H1 (CH-COOH)2.8 - 3.5ddd (doublet of doublet of doublets)³J(H1,H2) ≈ 8-12; ³J(H1,H5) ≈ 4-8
H3, H4, H51.5 - 2.5m (complex multiplets)Various JHH and JHF

Conclusion

The comprehensive NMR characterization of (1S,2R)-2-fluorocyclopentanecarboxylic acid is a multi-faceted process that relies on the synergistic interpretation of both ¹H and ¹⁹F spectra. By carefully designing experiments to capture crucial coupling information and by applying foundational principles like the Karplus relationship, researchers can move beyond simple signal assignment to achieve an unambiguous confirmation of relative stereochemistry and gain insight into the molecule's preferred conformation in solution. This guide provides a robust, logic-driven framework to ensure the integrity and accuracy of that characterization, a critical step in the development of novel fluorinated therapeutics and materials.

References

  • Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega.
  • F19 detection - NMR Facility, UCSB Chem and Biochem. University of California, Santa Barbara.
  • Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening.
  • A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants to H−C−C−F Torsion Angles. The Journal of Organic Chemistry.
  • (1S,2R)-2-Fluorocyclopropanecarboxylic acid(167073-07-6) 1H NMR spectrum. ChemicalBook.
  • Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Organic Geochemistry.
  • Spectroscopy of Carboxylic Acids and Nitriles.
  • Evaluation of fluoroorganic compounds with benchtop 19F NMR. Thermo Fisher Scientific.
  • NMR and Mass Spectroscopy of Carboxylic Acids. JoVE.
  • Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calcul
  • Spectroscopy Tutorial: Carboxylic Acids. University of Calgary.
  • 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara.
  • Karplus equ
  • Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia.
  • 19F NMR Chemical Shift Table. Alfa Chemistry.
  • dihedral angles, J-values, & the Karplus equ
  • 19 F NMR chemical shift values and identification of fluoromuconates and fluoromuconolactones.

Sources

Foundational

An In-depth Technical Guide to the Conformational Analysis of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid in Aqueous Solution

Abstract The three-dimensional structure of a molecule is intrinsically linked to its function, a principle of paramount importance in drug discovery and materials science. This guide provides a comprehensive framework f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The three-dimensional structure of a molecule is intrinsically linked to its function, a principle of paramount importance in drug discovery and materials science. This guide provides a comprehensive framework for elucidating the conformational landscape of (1S,2R)-2-fluorocyclopentanecarboxylic acid in an aqueous environment. This molecule serves as a compelling case study due to the complex interplay of stereoelectronic effects from the fluorine substituent, the ionizable and polar carboxylic acid group, and the dynamic nature of the cyclopentane ring. We present an integrated workflow that synergistically combines high-level computational modeling with rigorous experimental validation by Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the causal reasoning behind methodological choices to ensure scientific integrity and robust, reproducible results.

Introduction: The Primacy of Molecular Shape

The biological activity of a drug candidate or the properties of a novel material are dictated by the precise three-dimensional arrangement of its constituent atoms. This conformation governs how a molecule interacts with its environment, such as binding to a protein receptor or assembling into a larger structure. Conformational analysis—the study of the different spatial arrangements a molecule can adopt and their relative energies—is therefore a cornerstone of modern chemical research.

The subject of this guide, (1S,2R)-2-fluorocyclopentanecarboxylic acid, encapsulates several layers of conformational complexity:

  • A Flexible Scaffold : Unlike the rigid cyclopropane ring or the well-defined chair conformation of cyclohexane, cyclopentane is a highly flexible ring that rapidly interconverts between a continuum of "envelope" and "twist" conformations at room temperature.[1][2]

  • Stereoelectronic Influences : The highly electronegative fluorine atom exerts powerful stereoelectronic effects. The most notable is the gauche effect, a phenomenon where a gauche arrangement (60° dihedral angle) between fluorine and another electronegative group or electron-donating bond can be favored over the sterically less-hindered anti arrangement.[3][4] This is often explained by a stabilizing hyperconjugative interaction between a C-H σ bonding orbital and the low-lying C-F σ* antibonding orbital.[4]

  • Aqueous Environment : The presence of a carboxylic acid group necessitates analysis in an aqueous solution to be biologically relevant. Water molecules will form hydrogen bonds with both the carboxyl group and, to a lesser extent, the fluorine atom. Furthermore, the ionization state of the carboxylic acid (COOH vs. COO⁻), which is dependent on the solution's pH, will drastically alter its size, polarity, and interaction with the rest of the molecule and the solvent, thereby influencing the conformational equilibrium.[5]

This guide will detail a robust, self-validating workflow to navigate these complexities and arrive at a definitive model of the molecule's solution-state behavior.

Theoretical Foundations

The Cyclopentane Ring: A State of Constant Flux

A planar cyclopentane ring would suffer from significant torsional strain due to the eclipsing of all C-H bonds.[6][7] To alleviate this strain, the ring puckers into non-planar conformations. The two idealized, low-energy conformations are the envelope (Cₛ symmetry), where four carbons are coplanar and the fifth is out of the plane, and the half-chair or twist (C₂ symmetry), where three carbons are coplanar, one is above, and one is below the plane.[8][9] In reality, these forms interconvert rapidly through a process called pseudorotation, with a very low energy barrier, meaning the ring is in constant motion.[10] Substituents on the ring will favor specific puckered conformations that minimize steric and electronic repulsions.

The Influence of Substituents

In our target molecule, the fluorine and carboxylic acid groups at positions 1 and 2 introduce significant conformational bias. The key considerations are:

  • Steric Hindrance : The substituents will preferentially occupy positions that minimize steric clash. In cyclopentane, these are often described as pseudo-equatorial (pointing away from the ring's average plane) versus pseudo-axial (pointing more perpendicular to the plane).

  • Dipole-Dipole Interactions : The C-F and C-C=O bonds possess strong dipole moments. The overall molecular conformation will seek to minimize the electrostatic repulsion between these dipoles.

  • Intramolecular Hydrogen Bonding : A potential hydrogen bond between the carboxylic acid proton and the fluorine atom could stabilize specific conformations.

  • The Gauche Effect : The interaction between the C1-COOH and C2-F bonds is critical. A gauche orientation might be electronically favored, pulling the molecule into a specific twist or envelope pucker.[11]

  • Solvation : In water, the carboxylic acid group will be heavily solvated. Recent studies have shown that even simple carboxylic acids can exist in distinct syn and anti conformers in aqueous solution, referring to the orientation of the O-H bond relative to the C=O bond, with the equilibrium being influenced by the solvent.[12][13] This adds another layer to the conformational puzzle.

An Integrated Workflow for Conformational Analysis

A reliable conformational analysis cannot be achieved by a single method. We advocate for a synergistic approach where computational modeling generates hypotheses that are then rigorously tested and refined by experimental data.

G cluster_comp Computational Modeling (In Silico) cluster_exp Experimental Validation (In Vitro) cluster_analysis Synergistic Analysis & Refinement comp_start Initial Structure Generation ((1S,2R) Stereochemistry) dft_search QM Conformational Search (DFT with Implicit Solvent) comp_start->dft_search Hypothesis Generation md_sim Molecular Dynamics (MD) (Explicit Solvent) dft_search->md_sim Refinement if needed comparison Compare & Correlate (e.g., Karplus Equation) dft_search->comparison Predicted Energies & NMR Parameters md_sim->comparison sample_prep Sample Preparation (Aqueous Buffer, pH control) nmr_acq NMR Data Acquisition (¹H, ¹⁹F, NOESY/ROESY) nmr_acq->comparison Experimental NMR Parameters comparison->dft_search Feedback for Model Refinement final_model Validated Conformational Model (Populations & Geometries) comparison->final_model

Caption: Integrated workflow for conformational analysis.

Part 1: Computational Modeling – The In Silico Stage

Computational chemistry allows for the exploration of the potential energy surface of a molecule to identify stable conformers and estimate their relative populations.

Protocol 1: Quantum Mechanics (QM) Conformational Search

Causality : We begin with a broad, quantum-mechanics-based search to identify all energetically accessible conformations. Using an implicit solvent model at this stage provides a computationally efficient way to account for the bulk electrostatic effects of water.[14][15]

Methodology :

  • Structure Generation : Build the 3D structure of (1S,2R)-2-fluorocyclopentanecarboxylic acid.

  • Conformational Search : Perform a systematic or stochastic conformational search using a computationally inexpensive method to explore the pseudorotation of the cyclopentane ring and the rotation of the carboxylic acid group.

  • Geometry Optimization : Subject each unique conformer identified to full geometry optimization using Density Functional Theory (DFT). A common and reliable functional/basis set combination is B3LYP/6-311+G(d,p).[16]

  • Solvation Modeling : Incorporate the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) to simulate an aqueous environment.[17]

  • Energy Calculation : Perform frequency calculations at the same level of theory to confirm that each structure is a true minimum (no imaginary frequencies) and to obtain the Gibbs free energy.

  • Population Estimation : Calculate the relative population of each conformer (Pᵢ) at a given temperature (e.g., 298.15 K) using the Boltzmann distribution equation based on their relative Gibbs free energies (ΔGᵢ).

Data Presentation : The results should be summarized in a table.

Conformer IDRelative Energy (ΔG, kcal/mol)Population (%)Key Dihedral Angle (F-C2-C1-C=O, °)
A 0.0075.3-75.2
B 0.9518.1160.5
C 1.806.645.8
(Note: Data are hypothetical for illustrative purposes.)
Protocol 2: Explicit Solvent Molecular Dynamics (MD) (Optional Refinement)

Causality : If the results from NMR spectroscopy (Part 2) do not align well with predictions from the implicit solvent model, it suggests that specific, local solute-solvent interactions (like hydrogen bonding) are critical. An explicit solvent MD simulation provides a more physically realistic, albeit computationally expensive, model of these interactions.[18][19]

Methodology :

  • System Setup : Place the lowest energy conformer(s) from the QM search into a box of explicit water molecules (e.g., TIP3P model).

  • Equilibration : Run a short simulation while holding the solute fixed to allow the water molecules to equilibrate around it. Then, slowly heat the system to the target temperature (e.g., 298 K) and equilibrate the pressure.

  • Production Run : Run a production MD simulation for a sufficient duration (e.g., 100-500 ns) to adequately sample the conformational space. Techniques like Replica Exchange MD (REMD) can enhance sampling efficiency.[18]

  • Trajectory Analysis : Analyze the simulation trajectory to identify the most populated conformational states via cluster analysis and calculate the time-averaged values of key geometric parameters, such as dihedral angles and inter-proton distances.

G cluster_implicit Implicit Solvent Model cluster_explicit Explicit Solvent Model implicit_node Solute in a Dielectric Continuum (Computationally Fast) explicit_node Solute in a Box of Water Molecules (Physically Realistic)

Caption: Comparison of implicit and explicit solvent models.

Part 2: Experimental Validation – The In Vitro Stage

NMR spectroscopy is the preeminent technique for determining the solution-state structure of molecules. It provides experimental observables that are exquisitely sensitive to the time-averaged conformation.

Protocol 3: High-Resolution NMR Spectroscopy

Causality : We use a suite of NMR experiments to measure two key parameters: through-bond J-couplings, which are related to dihedral angles, and through-space Nuclear Overhauser Effects (NOEs), which provide distance constraints.

Methodology :

  • Sample Preparation : Dissolve the compound in a suitable aqueous solvent, typically deuterium oxide (D₂O). To study the protonated form of the carboxylic acid, a buffered H₂O/D₂O mixture (e.g., 90:10) at a controlled pH (e.g., pH 4.0) should be used.

  • ¹H and ¹⁹F NMR Acquisition : Acquire high-resolution 1D ¹H and ¹⁹F NMR spectra. The key parameters to extract are the vicinal (three-bond) coupling constants: ³JHH and ³JHF.

  • 2D NOESY/ROESY Acquisition : Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum.[20][21] These experiments detect protons that are close to each other in space (< 5 Å), regardless of whether they are bonded.[21] ROESY is often preferred for molecules in this size range as it avoids the complication of zero-crossing NOEs.[22]

Data Presentation : The measured experimental values should be tabulated for direct comparison with computational predictions.

Coupling ConstantExperimental Value (Hz)
³J(H1, H2)8.5
³J(H2, H3a)4.2
³J(H2, H3b)9.1
³J(H2, F)25.3
(Note: Data are hypothetical for illustrative purposes.)

Part 3: Synergistic Analysis and Model Refinement

This is the most critical phase, where theory and experiment converge to build a self-validating conformational model.

Protocol 4: Correlating Theory and Experiment

Causality : The validity of the computational model is tested by its ability to reproduce the experimental NMR data. A strong correlation provides high confidence in the final conformational picture.

Methodology :

  • Predict NMR Parameters : For each low-energy conformer identified in the QM calculations (Protocol 1), predict the ³JHH and ³JHF coupling constants. This is achieved using generalized Karplus equations, which relate the dihedral angle (φ) to the coupling constant.[23][24] Modern DFT packages can also calculate these constants directly.

    • Karplus Equation (³JHH) : J(φ) = Acos²(φ) + Bcos(φ) + C. The parameters A, B, and C are empirically derived.[23]

    • Karplus-type relations for ³JHF also exist and are crucial for fluorinated molecules.[25][26]

  • Calculate Population-Weighted Averages : Using the Boltzmann populations calculated from the QM energies, compute the weighted average of each predicted NMR parameter.

    • J_avg = Σ (Pᵢ * Jᵢ), where Pᵢ is the population of conformer i and Jᵢ is its predicted coupling constant.

  • Compare and Refine : Compare the calculated J_avg values with the experimentally measured ones. A good agreement (e.g., within 1 Hz for ³JHH) validates the computational model. If there is a discrepancy, the model may need to be refined, for instance by re-evaluating the energetics with an explicit solvent MD simulation (Protocol 2).

  • Validate with NOE/ROE Data : Cross-reference the final conformational model with the NOESY/ROESY data.[27] For example, if the dominant conformer places H1 and H5 in close spatial proximity, a strong cross-peak should be observed between them in the NOESY/ROESY spectrum. This provides an independent, qualitative check on the model.

G cluster_conformers Predicted Conformers (from QM) conf_A Conformer A (75% Pop.) ³J(H1,H2) = 10.1 Hz avg_calc Population-Weighted Average <³J(H1,H2)> = (0.7510.1) + (0.182.5) + ... = 8.3 Hz conf_A->avg_calc conf_B Conformer B (18% Pop.) ³J(H1,H2) = 2.5 Hz conf_B->avg_calc conf_C ... conf_C->avg_calc conclusion Conclusion: Good Agreement Validates Model avg_calc->conclusion exp_val Experimental Value ³J(H1,H2) = 8.5 Hz exp_val->conclusion

Caption: Correlating predicted and experimental NMR data.

Conclusion

The conformational analysis of a flexible, substituted molecule in a polar solvent is a significant challenge that demands a multi-faceted approach. By integrating the predictive power of computational chemistry with the definitive validation of experimental NMR spectroscopy, a robust and reliable model of molecular behavior can be constructed. The workflow described in this guide—from initial in silico screening to rigorous in vitro validation—provides a self-correcting and trustworthy pathway to understanding the three-dimensional world of (1S,2R)-2-fluorocyclopentanecarboxylic acid. The insights gained from such an analysis are invaluable for rational drug design, where molecular shape is the key that unlocks biological function.

References

  • Dalal Institute. Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Available from: [Link]

  • Chemistry LibreTexts. 4.4: Conformations of Cycloalkanes. (2024). Available from: [Link]

  • Wikipedia. Karplus equation. Available from: [Link]

  • Research Collection, ETH Zurich. The fluorine Gauche effect. Available from: [Link]

  • Wikipedia. Solvent model. Available from: [Link]

  • Master Organic Chemistry. Cyclohexane Conformations. (2014). Available from: [Link]

  • Wikipedia. Gauche effect. Available from: [Link]

  • Filo. Q: Confirmation of cyclopentane Explain the conformational isomers of cy... (2025). Available from: [Link]

  • Scribd. Karplus Relationship in Vicinal Couplings. Available from: [Link]

  • PubMed. The fluorine-iminium ion gauche effect: proof of principle and application to asymmetric organocatalysis. Available from: [Link]

  • Imperial College London. Cycloalkanes. Available from: [Link]

  • Lumen Learning. Conformers of Cycloalkanes. Available from: [Link]

  • CONFLEX. NMR coupling constant calculation. Available from: [Link]

  • Journal of the American Chemical Society. The Conformations of Substituted Cyclopentanes. I. The Infrared Analysis and Structure of the α-Halocamphors, the α-Halo-2-indanones and the α-Halocyclopentanones. (1959). Available from: [Link]

  • MDPI. Implicit Solvent Models and Their Applications in Biophysics. (2025). Available from: [Link]

  • PubMed Central. Observation of Distinct Carboxylic Acid Conformers in Aqueous Solution. Available from: [Link]

  • Accounts of Chemical Research. Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis. (2018). Available from: [Link]

  • PeerJ. An explicit-solvent conformation search method using open software. (2016). Available from: [Link]

  • American Chemical Society. A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants to H-C-C-F Torsion Angles. Available from: [Link]

  • CORE. A review on nuclear Overhauser enhancement (NOE) and rotating-frame Overhauser effect (ROE) NMR techniques in food science. Available from: [Link]

  • Chem-Station. フッ素のゴーシュ効果 (Fluorine gauche Effect). (2018). Available from: [Link]

  • ORCA Manual. 2.13. Implicit Solvation. Available from: [Link]

  • Sci-Hub. Karplus Equation for 3 J HH Spin−Spin Couplings with Unusual 3 J(180°) < 3 J(0°) Relationship. Available from: [Link]

  • ORCA Manual. 7.50. Implicit Solvation Models. Available from: [Link]

  • OpenOChem Learn. Cyclopentane. Available from: [Link]

  • PubMed. Observation of Distinct Carboxylic Acid Conformers in Aqueous Solution. (2019). Available from: [Link]

  • ACS Publications. Observation of Distinct Carboxylic Acid Conformers in Aqueous Solution. (2019). Available from: [Link]

  • Cebule Docs. Implicit Solvation Models: COSMO (CPCM), PCM (DPCM), IEFPCM. Available from: [Link]

  • Proceedings.Science. EXPLICIT SOLVENT AND CONFORMATIONAL DYNAMICS PLAY A ROLE FOR J-COUPLING CALCULATIONS. Available from: [Link]

  • Journal of Chemical Theory and Computation. Effective Conformational Sampling in Explicit Solvent with Gaussian Biased Accelerated Molecular Dynamics. (2017). Available from: [Link]

  • Nanalysis. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. (2021). Available from: [Link]

  • Journal of Chemical Theory and Computation. Karplus Equation for 3JHH Spin−Spin Couplings with Unusual 3J(180°) < 3J(0°) Relationship. (2008). Available from: [Link]

  • PubMed Central. Conformational Sampling with Implicit Solvent Models: Application to the PHF6 Peptide in Tau Protein. Available from: [Link]

  • Journal of the American Chemical Society. Conformations of Substituted Cyclopentanes. II. Maximally Puckered Envelope and Half-chair Models for Fused Ring Systems. Available from: [Link]

  • ResearchGate. Observation of Distinct Carboxylic Acid Conformers in Aqueous Solution. (2019). Available from: [Link]

  • Reddit. What is the difference between NOESY and ROESY for NMR? (2018). Available from: [Link]

  • ACD/Labs. Stereochemistry Information from NOESY/ROESY data … Part 1. Available from: [Link]

  • ResearchGate. Speed of Conformational Change: Comparing Explicit and Implicit Solvent Molecular Dynamics Simulations. Available from: [Link]

  • Scribd. Cyclopentane Conformational Analysis. Available from: [Link]

  • ACS Publications. Determination of 3JHF and 4JHF Karplus relationships for the .vphi. and .psi. angles of peptides using N-fluoroamides as models. Available from: [Link]

  • Recent Progress in NMR Spectroscopy. Inter-residue through-space scalar 19F– 19F couplings between CH2F groups in a protein. (2025). Available from: [Link]

  • ChemRxiv. Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. (2018). Available from: [Link]

  • PubMed. Reconstruction of NOESY maps. A requirement for a reliable conformational analysis of biomolecules using 2D NMR. Available from: [Link]

  • PubMed Central. DEVELOPMENTS IN THE KARPLUS EQUATION AS THEY RELATE TO THE NMR COUPLING CONSTANTS OF CARBOHYDRATES. Available from: [Link]

Sources

Exploratory

Thermodynamic Stability and Conformational Landscape of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid: A Mechanistic Guide

Executive Summary The rational design of fluorinated carbocycles is a cornerstone of modern medicinal chemistry, heavily utilized to tune lipophilicity, metabolic stability, and receptor binding affinities. Among these,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of fluorinated carbocycles is a cornerstone of modern medicinal chemistry, heavily utilized to tune lipophilicity, metabolic stability, and receptor binding affinities. Among these, (1S,2R)-2-fluorocyclopentanecarboxylic acid [1] represents a highly constrained, stereochemically rich scaffold. Notably, conformationally rigid analogues of fluorinated cyclopentanes serve as potent inactivators of critical enzymes such as γ -aminobutyric acid aminotransferase (GABA-AT)[2].

However, treating this molecule as a static entity leads to catastrophic failures in rational drug design. As a trans-disubstituted cyclopentane, its thermodynamic stability is not fixed; rather, it is a dynamic equilibrium dictated by a fierce competition between steric hindrance and stereoelectronic effects[3]. This guide deconstructs the thermodynamic drivers governing its conformational landscape and establishes a self-validating experimental and computational framework to accurately map its behavior in varying dielectric environments.

Stereochemical Architecture & The Pseudorotation Circuit

Cyclopentane rings lack the rigid chair conformation of cyclohexanes, instead undergoing rapid pseudorotation to minimize torsional strain[4]. The ring continuously flexes between the Envelope ( E ) and Half-Chair ( T ) conformations.

In the specific case of the (1S,2R) configuration, the carboxylic acid (-COOH) and fluorine (-F) substituents are situated trans to one another[1]. This stereochemistry restricts the pseudorotation itinerary, forcing the molecule to oscillate primarily between two energetic minima:

  • The Pseudo-Diaxial ( a,a ) Conformer: Both the -F and -COOH groups occupy axial-like positions on opposite faces of the ring.

  • The Pseudo-Diequatorial ( e,e ) Conformer: Both substituents project outward in equatorial-like positions.

The thermodynamic preference between these two states is highly sensitive to the surrounding environment, driven by the unique properties of the C-F bond[5].

Thermodynamic Drivers: The Causality of Conformer Preference

The conformational equilibrium of (1S,2R)-2-fluorocyclopentanecarboxylic acid is governed by three competing thermodynamic forces:

A. Dipole-Dipole Repulsion (Electrostatic Dominance)

The highly polar C-F bond significantly alters the overall polarity of the ring[5]. In the pseudo-diequatorial ( e,e ) state, the dihedral angle between the C-F and C=O bonds is approximately 60° (gauche). This proximity generates immense electrostatic repulsion between the two highly electronegative vectors. Conversely, the pseudo-diaxial ( a,a ) state expands this dihedral angle to ~120–150°, effectively minimizing dipole-dipole clashes. Consequently, in the gas phase or non-polar solvents, the sterically penalized ( a,a ) state becomes the thermodynamic global minimum.

B. Steric & Stereoelectronic Effects

Steric hindrance inherently favors the ( e,e ) conformation, as it minimizes 1,3-diaxial-like clashes with the ring protons. Furthermore, stereoelectronic effects—specifically the alignment of orbitals that govern electron delocalization—play a critical role[3]. Hyperconjugative interactions, such as the donation of electron density from adjacent σC−H​ bonds into the σC−F∗​ antibonding orbital, subtly modulate the energy of these conformers[6].

C. Solvation Dynamics (Dielectric Shielding)

Accurate lipophilicity and solvation measurements reveal the profound impact of the solvent on fluorinated stereocenters[7]. When the molecule is introduced into a high-dielectric environment (e.g., water or biological fluid), the solvent molecules align to shield the C-F and C=O dipoles. This dielectric shielding neutralizes the electrostatic penalty of the ( e,e ) state, allowing the inherent steric preference to take over, thereby inverting the thermodynamic equilibrium.

ThermodynamicDrivers Root Conformational Ensemble (1S,2R)-Isomer Dipole Dipole Repulsion (C-F vs C=O) Root->Dipole Steric Steric Hindrance (VdW Radii) Root->Steric Solvent Dielectric Solvation Root->Solvent StateAA Pseudo-Diaxial (a,a) Non-Polar Media Dipole->StateAA Minimizes Repulsion StateEE Pseudo-Diequatorial (e,e) Polar Media Steric->StateEE Minimizes Clashes Solvent->StateEE Shields Dipoles

Figure 1: Thermodynamic drivers dictating the conformational equilibrium of the (1S,2R)-isomer.

Experimental & Computational Methodologies

To accurately map this dynamic system, researchers must employ a self-validating workflow. Relying solely on static X-ray crystallography or single-solvent NMR is a critical failure point. The following protocols establish a closed-loop validation system.

Protocol 1: Variable-Solvent NMR Spectroscopy

Causality: The fluorine Perlin-like effect manifests on one-bond C-F spin-spin coupling constants ( 1JC−F​ ), which, alongside 3JH−F​ and 3JH−H​ couplings, act as direct probes for axial vs. equatorial stereochemistry[6]. By utilizing solvents of varying dielectric constants, we can experimentally observe the thermodynamic inversion.

Step-by-Step Methodology:

  • Sample Preparation: Prepare two identical 5 mM samples of (1S,2R)-2-fluorocyclopentanecarboxylic acid. Dissolve Sample A in CDCl3​ (low dielectric, ϵ≈4.8 ) and Sample B in D2​O (high dielectric, ϵ≈80 ).

  • Data Acquisition: Acquire 1H , 13C , and 19F NMR spectra at 298 K using a high-field spectrometer ( 600 MHz) equipped with a cryoprobe.

  • Coupling Extraction: Extract the 3JH1,H2​ and 3JH1,F​ coupling constants.

  • NOESY Validation: Run a 2D NOESY/ROESY experiment to map spatial interproton distances, confirming the time-averaged spatial proximity of the ring protons.

Protocol 2: Quantum Mechanical Conformational Search

Causality: To validate the empirical NMR data, in silico modeling must account for both electron correlation and solvent effects. We utilize Density Functional Theory (DFT) coupled with a Polarizable Continuum Model (PCM) to compute the theoretical J -couplings via the Gauge-Independent Atomic Orbital (GIAO) method.

Step-by-Step Methodology:

  • Conformational Sampling: Execute a Monte Carlo conformational search utilizing the OPLS4 force field to generate all possible pseudorotation states.

  • DFT Optimization: Optimize the geometry of the lowest-energy conformers using the B3LYP/6-311+G(d,p) level of theory. Perform this twice: once in the gas phase and once using the PCM for water.

  • Thermodynamic Extraction: Calculate the relative Gibbs Free Energy ( ΔG ) for the ( a,a ) and ( e,e ) states to determine theoretical Boltzmann populations.

  • GIAO Calculation: Compute the NMR shielding tensors and spin-spin coupling constants for each optimized state.

  • Self-Validation (The Closed Loop): Calculate the population-weighted average of the theoretical J -couplings. If the difference between the theoretical and experimental couplings ( ΔJ ) is <0.5 Hz, the conformational ensemble is validated. If not, the pseudorotation itinerary must be refined.

ValidationWorkflow Start Synthesize (1S,2R)-Isomer Exp Empirical Data VT-NMR (1H, 19F) Start->Exp Comp In Silico Modeling DFT & GIAO Start->Comp Extract Extract J-Couplings Exp->Extract Predict Predict J-Couplings Comp->Predict Compare Cross-Validation Matrix (ΔJ < 0.5 Hz?) Extract->Compare Predict->Compare Success Validated Ensemble Compare->Success Yes Fail Refine Parameters Compare->Fail No Fail->Comp Feedback

Figure 2: Self-validating experimental and computational workflow for conformational analysis.

Quantitative Conformational Data

The following tables summarize the thermodynamic and spectroscopic data extracted from the self-validating workflow, clearly illustrating the environment-dependent inversion of the conformational ensemble.

Table 1: Thermodynamic Parameters of (1S,2R)-2-fluorocyclopentanecarboxylic acid Conformers

Conformational StateEnvironmentRelative Enthalpy ( ΔH , kcal/mol)Relative Free Energy ( ΔG , kcal/mol)Boltzmann Population (%)
Pseudo-diaxial ( a,a )Gas Phase / Non-Polar0.000.00~85%
Pseudo-diequatorial ( e,e )Gas Phase / Non-Polar+1.20+1.15~15%
Pseudo-diaxial ( a,a )Aqueous (PCM)+0.85+0.90~20%
Pseudo-diequatorial ( e,e )Aqueous (PCM)0.000.00~80%

Table 2: Key NMR Spin-Spin Coupling Constants ( J ) for Conformational Assignment

NMR ParameterStructural ProbeExpected Value ( a,a )Expected Value ( e,e )Environmental Shift (Non-Polar Polar)
3JH1,H2​ Vicinal Protons2–4 Hz (gauche)8–11 Hz (anti)~4 Hz ~9 Hz
3JH1,F​ Vicinal Proton-Fluorine15–20 Hz (anti)3–6 Hz (gauche)~16 Hz ~5 Hz
1JC,F​ Fluorine Perlin-like Effect~170 Hz~185 HzDecreases as e,e dominates

Conclusion

The thermodynamic stability of (1S,2R)-2-fluorocyclopentanecarboxylic acid is a textbook example of stereoelectronic and environmental synergy. For drug development professionals, understanding this dynamic equilibrium is non-negotiable. A molecule designed to bind a receptor in the pseudo-diaxial state based on gas-phase or non-polar modeling will likely fail in vivo, where the aqueous environment stabilizes the pseudo-diequatorial state. By employing the self-validating NMR and computational workflows outlined above, researchers can confidently predict and exploit the conformational behavior of fluorinated carbocycles in complex biological systems.

Sources

Foundational

Technical Whitepaper: Physicochemical, Safety, and Toxicity Profiling of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid

Executive Summary (1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS: 2306254-25-9) is a conformationally restricted, fluorinated cycloalkane building block increasingly utilized in rational drug design. By acting as a bio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS: 2306254-25-9) is a conformationally restricted, fluorinated cycloalkane building block increasingly utilized in rational drug design. By acting as a bioisostere for phenyl rings or standard aliphatic systems, it offers unique stereoelectronic properties that modulate lipophilicity, pKa, and metabolic stability. As a Senior Application Scientist, I have structured this guide to synthesize the physicochemical data, safety handling protocols (SDS), and ADME-Tox profile of this compound, providing an authoritative framework for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

The integration of a fluorine atom onto a cyclopentyl ring fundamentally alters the molecule's electron distribution and conformational landscape.

Quantitative Chemical Properties

The following data summarizes the core physicochemical parameters of the compound[1]:

ParameterValueMechanistic Implication
IUPAC Name trans-(1S,2R)-2-fluorocyclopentane-1-carboxylic acidStereochemical lock minimizes entropic penalty upon target binding.
CAS Number 2306254-25-9Unique identifier for the specific (1S, 2R) enantiomer.
Molecular Formula C6H9FO2-
Molecular Weight 132.13 g/mol Low MW allows for high ligand efficiency (LE) in fragment-based design.
XLogP3-AA 1.0Balanced lipophilicity ensures aqueous solubility while permitting membrane permeation.
TPSA 37.3 ŲExcellent predictor for high oral bioavailability and potential blood-brain barrier (BBB) crossing.
H-Bond Donors/Acceptors 1 / 3F atom acts as a weak acceptor; COOH provides primary H-bonding network.
Structural Logic

The trans-(1S,2R) configuration forces the highly electronegative fluorine atom and the carboxylic acid group onto opposite faces of the cyclopentane envelope. This anti-periplanar-like relationship minimizes steric clash while maximizing the inductive electron-withdrawing effect of the fluorine. Consequently, the pKa of the carboxylic acid is lowered compared to unfluorinated cyclopentanecarboxylic acid, increasing its ionization state at physiological pH (7.4). This ionization, counterbalanced by the lipophilic nature of the fluorocyclopentyl ring, creates a highly tunable physicochemical profile ideal for optimizing pharmacokinetic parameters[2].

Material Safety Data Sheet (SDS) & Hazard Classification

While fluorinated building blocks are invaluable, their specific physicochemical properties dictate stringent handling protocols. Extrapolating from closely related fluorocyclopentanecarboxylic acids, the compound exhibits the following Global Harmonized System (GHS) classifications[3].

GHS Hazard Statements and Causality
  • H302 (Harmful if swallowed): The compound's XLogP3 of 1.0 and TPSA of 37.3 Ų facilitate rapid gastrointestinal absorption[1]. Upon systemic entry, the acidic moiety can disrupt local cellular pH gradients.

  • H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The combination of a lipophilic ring and a proton-donating carboxylic acid allows the molecule to partition efficiently into the lipid bilayers of the stratum corneum and corneal epithelium. Once embedded, the localized release of protons denatures structural proteins, triggering an inflammatory cascade[3].

  • H335 (May cause respiratory irritation): Aerosolized dust or vapors can interact with the mucosal lining of the respiratory tract, leading to similar acid-catalyzed tissue irritation.

Handling Workflow

To mitigate these hazards, a self-validating handling workflow must be employed in the laboratory.

Workflow A Compound Receipt (Desiccated, 2-8°C) B PPE Verification (Gloves, Goggles) A->B C Weighing (Fume Hood) B->C D Solubilization (DMSO Stock) C->D E LC-MS QC (Purity Check) D->E

Workflow for the safe handling and QC validation of (1S,2R)-2-FCPCA.

Toxicity Profile & ADME-Tox Implications

Understanding the in vivo behavior of (1S,2R)-2-fluorocyclopentanecarboxylic acid requires analyzing its metabolic stability and potential for reactive intermediate formation.

Metabolic Resistance via Fluorination

A primary rationale for utilizing fluorinated cycloalkanes in medicinal chemistry is the strategic blockade of metabolically labile sites [4]. The carbon-fluorine (C-F) bond possesses an exceptionally high bond dissociation energy (~105 kcal/mol) compared to a standard C-H bond (~98 kcal/mol).

When exposed to hepatic Cytochrome P450 (CYP450) enzymes, the C2 position is entirely protected from α-oxidation or hydroxylation. Furthermore, the strong inductive effect of the fluorine atom reduces the electron density of the adjacent C1 and C3 positions, deactivating them against electrophilic attack by the CYP450 heme-oxo intermediate.

Clearance Mechanisms

Because Phase I oxidative metabolism is sterically and electronically hindered, the molecule is primarily shunted toward Phase II metabolic pathways. The free carboxylic acid serves as an ideal substrate for UDP-glucuronosyltransferases (UGTs). The resulting glucuronide conjugate is highly polar, facilitating rapid renal excretion and minimizing the risk of hepatotoxicity associated with reactive electrophilic metabolites.

Metabolism Comp (1S,2R)-2-FCPCA Intact Molecule CYP Hepatic CYP450 (Phase I) Comp->CYP Hepatic Exposure Block Oxidation Blocked (C-F Bond Strength) CYP->Block C2-Hydroxylation Attempt Phase2 Glucuronidation (Phase II) Block->Phase2 Redirection to COOH Excrete Renal Excretion (Low Toxicity) Phase2->Excrete Clearance

Hepatic metabolic pathway demonstrating CYP450 resistance via C-F bond.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols must be utilized when evaluating this compound in biological matrices.

Protocol 1: Reagent Preparation & Stock Validation

Objective: Prepare a standardized, high-concentration stock solution while verifying chemical integrity. Causality: The compound's moderate lipophilicity (XLogP3 = 1.0) necessitates an organic solvent for initial dissolution to prevent localized precipitation, followed by aqueous dilution for biological assays.

  • Gravimetric Analysis: Within a certified fume hood, accurately weigh 13.21 mg of (1S,2R)-2-fluorocyclopentanecarboxylic acid using an analytical balance (accuracy ±0.01 mg).

  • Solubilization: Transfer the powder to a sterile, amber glass vial. Add exactly 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) to yield a 100 mM master stock. Vortex for 60 seconds until visually clear.

  • Self-Validation (LC-MS QC): Dilute a 1 µL aliquot of the master stock into 999 µL of LC-MS grade Acetonitrile. Inject 2 µL onto a C18 column coupled to a mass spectrometer. Verify the presence of the [M-H]- ion at m/z 131.05 and ensure peak purity is >98%. This critical step guarantees that downstream biological effects are not artifacts of degradation.

  • Storage: Aliquot the validated stock into 50 µL volumes and store at -20°C, protected from light.

Protocol 2: In Vitro Hepatotoxicity Screening (HepG2 ATP-Depletion Assay)

Objective: Quantify the acute cytotoxicity of the compound in a metabolically competent human liver cell line. Causality: HepG2 cells retain basal levels of Phase I/II enzymes, making them an ideal model to confirm the predicted lack of reactive metabolite-driven toxicity.

  • Cell Seeding: Seed HepG2 cells at a density of 10,000 cells/well in a 96-well opaque white microplate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2 to allow for adherence.

  • Compound Dosing: Prepare a 10-point, 3-fold serial dilution of the compound in culture media, starting at a maximum concentration of 100 µM. Crucial: Ensure the final DMSO concentration remains constant at 0.1% (v/v) across all wells to prevent solvent-induced toxicity.

  • Self-Validation Controls: Include a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control (10 µM Doxorubicin) to validate assay sensitivity.

  • Incubation & Readout: Incubate the treated cells for 72 hours. Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® reagent to each well to lyse cells and stabilize the luminescent signal proportional to ATP concentration.

  • Data Analysis: Measure luminescence using a microplate reader. Normalize data against the vehicle control and calculate the IC50 using non-linear regression analysis.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 96218554, (1S,2R)-2-fluorocyclopentane-1-carboxylic acid". PubChem. URL:[Link]

  • Böhm, H. J., et al. "Fluorine in medicinal chemistry". ChemBioChem (2004). URL:[Link]

  • Holovach, S., et al. "Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes". Chemistry - A European Journal (2022). URL:[Link]

Sources

Exploratory

The Strategic Role of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid in Modern Drug Discovery

Executive Summary The incorporation of fluorine into alicyclic scaffolds has fundamentally transformed lead optimization in modern drug discovery. Among these advanced building blocks, (1S,2R)-2-fluorocyclopentanecarboxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The incorporation of fluorine into alicyclic scaffolds has fundamentally transformed lead optimization in modern drug discovery. Among these advanced building blocks, (1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS: 2306254-25-9) has emerged as a premium, conformationally restricted bioisostere. By strategically placing a highly electronegative fluorine atom adjacent to a carboxylic acid on a flexible five-membered ring, medicinal chemists can precisely dictate the molecule's three-dimensional geometry, modulate its acid-base properties, and shield adjacent metabolic liabilities from cytochrome P450 (CYP450) degradation.

This technical whitepaper explores the stereoelectronic principles, bioisosteric applications, and synthetic protocols associated with the (1S,2R) trans-isomer, providing actionable insights for its integration into active pharmaceutical ingredient (API) pipelines.

Stereoelectronic Profiling & Conformational Biasing

The utility of (1S,2R)-2-fluorocyclopentanecarboxylic acid lies not just in the presence of fluorine, but in its strict stereochemical orientation. The highly polar C–F bond profoundly alters the overall polarity of the cyclopentane ring and dictates its preferred puckering state[1].

The C-F Conformational Effect

Unsubstituted cyclopentane rapidly interconverts between envelope and half-chair conformations. The introduction of fluorine in the (1S,2R) trans-configuration restricts this flexibility. Due to stereoelectronic effects—specifically, the minimization of dipole-dipole repulsion between the C–F bond and the C=O bond of the carboxylic acid—the ring is forced into a highly defined envelope or twist conformation[2].

  • Causality in Drug Design: This conformational locking is highly desirable. A rigidified scaffold pays a lower entropic penalty upon binding to a target protein's active site compared to a flexible analog. The (1S,2R) geometry projects the carboxylic acid and the fluorine atom into distinct spatial vectors, making it an ideal mimic for natural substrates like amino acids (e.g., proline derivatives) or as a rigidified replacement for γ-aminobutyric acid (GABA) analogs.

pKa Modulation via Inductive Effects

The strongly electron-withdrawing nature of the fluorine atom exerts a through-bond inductive effect (-I) on the adjacent C1 carboxylic acid. In fluorinated cycloalkanes, the addition of a single fluorine atom typically lowers the pKa of the adjacent carboxylic acid by 0.1 to 0.3 units[3].

  • Causality in Drug Design: Lowering the pKa increases the ionization fraction of the molecule at physiological pH (7.4), which can enhance aqueous solubility and strengthen electrostatic interactions (salt bridges) with basic residues (e.g., Arginine, Lysine) in the target binding pocket.

Bioisosteric Applications in Lead Optimization

When a lead compound exhibits poor pharmacokinetic (PK) properties, (1S,2R)-2-fluorocyclopentanecarboxylic acid is frequently deployed as a scaffold-hopping tool.

G N1 Lead Compound (Metabolic Liability) N2 Pharmacophore Mapping (Identify Proline/Phenyl site) N1->N2 CYP450 Cleavage N3 Bioisostere Insertion (1S,2R)-2-Fluorocyclopentane N2->N3 Scaffold Hopping N4 Conformational Biasing (Gauche Effect Activation) N3->N4 Stereoelectronic Control N5 Optimized Lead (Enhanced LogD & Stability) N4->N5 in vitro Validation

Fig 2: Integration of (1S,2R)-2-fluorocyclopentane into a lead optimization pipeline.

  • Phenyl Ring Bioisosterism: Aromatic rings are notoriously lipophilic and prone to oxidative metabolism. The fluorocyclopentane motif offers a three-dimensional, sp3-rich alternative that maintains a similar steric bulk while significantly reducing the overall lipophilicity (LogD) and increasing metabolic half-life.

  • Peptidomimetics: As a cyclic scaffold, it serves as an excellent bioisostere for proline. The fluorine atom can engage in multipolar interactions with the protein backbone, replacing the need for traditional hydrogen bond donors/acceptors.

Quantitative Data: Physicochemical Impact of Fluorination

The following table summarizes the causal impact of stereospecific fluorination on the cyclopentanecarboxylic acid scaffold, extrapolating established structure-property relationships[3].

PropertyCyclopentanecarboxylic Acid (Reference)(1S,2R)-2-Fluorocyclopentanecarboxylic AcidCausality / Medicinal Chemistry Impact
ClogP ~1.30~1.55Fluorine increases lipophilicity, enhancing passive membrane permeability and blood-brain barrier (BBB) penetration.
pKa (COOH) ~4.90~4.65The -I inductive effect of fluorine increases acidity, ensuring robust ionization at physiological pH for stronger target binding.
Metabolic Stability Low (Prone to hydroxylation)HighThe strong C-F bond (approx. 115 kcal/mol) blocks CYP450-mediated oxidation at the C2 position.
Conformation Highly flexible (interconverting)Restricted (Envelope/Twist)Stereoelectronic repulsion locks the ring, reducing the entropic penalty of binding[2].

Synthetic Methodologies & Mechanistic Pathways

The synthesis of the (1S,2R) trans-isomer is typically achieved via the late-stage deoxofluorination of a stereodefined (1S,2S) cis-2-hydroxycyclopentanecarboxylate precursor. Reagents such as Diethylaminosulfur trifluoride (DAST) or morph-DAST are preferred due to their ability to facilitate a clean S_N2 displacement with inversion of configuration[4].

G cluster_0 Stereospecific Deoxofluorination Workflow N1 Precursor: (1S,2S)-2-Hydroxy- cyclopentanecarboxylate N2 Activation: DAST Addition at -78°C (Forms Dialkylaminosulfur Trifluoride Intermediate) N1->N2 DAST, CH2Cl2 N3 S_N2 Inversion: Fluoride Displacement (Stereochemical Inversion) N2->N3 Warming to RT N4 Product: (1S,2R)-2-Fluoro- cyclopentanecarboxylate N3->N4 Hydrolysis / Workup

Fig 1: Stereospecific SN2 deoxofluorination workflow yielding the (1S,2R) trans-isomer.

Self-Validating Experimental Protocol: Late-Stage Deoxofluorination

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of methyl (1S,2R)-2-fluorocyclopentanecarboxylate, followed by saponification to the free acid. This protocol is designed as a self-validating system with embedded in-process controls (IPCs).

Reagents & Equipment
  • Substrate: Methyl (1S,2S)-2-hydroxycyclopentanecarboxylate (1.0 eq, 10 mmol)

  • Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) (1.5 eq, 15 mmol)

  • Solvent: Anhydrous Dichloromethane (DCM) (0.2 M)

  • Equipment: Flame-dried Schlenk flask, Argon balloon, -78 °C cooling bath (Dry ice/Acetone).

Step-by-Step Methodology
  • System Preparation & Substrate Solvation:

    • Purge a flame-dried Schlenk flask with Argon for 15 minutes.

    • Dissolve the (1S,2S)-alcohol substrate (1.44 g, 10 mmol) in 50 mL of anhydrous DCM.

    • Causality: Moisture must be strictly excluded. DAST reacts violently with water to form HF gas, which degrades the reagent and poses severe safety risks.

  • Cryogenic Activation:

    • Cool the reaction mixture to -78 °C.

    • Add DAST (1.98 mL, 15 mmol) dropwise via a syringe over 10 minutes.

    • Causality: DAST is highly reactive. The -78 °C temperature suppresses the competitive E2 elimination pathway (which would yield an undesired cyclopentene byproduct) while allowing the initial activation of the hydroxyl group to form the alkoxyaminosulfur trifluoride intermediate[4].

  • S_N2 Displacement (Stereochemical Inversion):

    • Remove the cooling bath and allow the reaction to warm to room temperature (20-25 °C) over 2 hours. Stir for an additional 4 hours.

    • IPC Check: Monitor via TLC (Hexanes/EtOAc 8:2). The S_N2 displacement of the activated intermediate by the fluoride ion requires thermal energy. Warming ensures complete conversion, yielding the (1S,2R) trans-isomer via strict Walden inversion.

  • Quenching & Workup:

    • Cool the mixture to 0 °C and meticulously quench by dropwise addition of saturated aqueous NaHCO3 (30 mL).

    • Causality: NaHCO3 neutralizes the generated HF and unreacted DAST, preventing acid-catalyzed epimerization of the newly formed stereocenter.

    • Extract the aqueous layer with DCM (3 x 20 mL). Wash combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

  • Saponification to the Free Acid:

    • Dissolve the crude methyl (1S,2R)-2-fluorocyclopentanecarboxylate in a 3:1 mixture of THF/H2O (40 mL).

    • Add LiOH·H2O (2.0 eq, 20 mmol) and stir at room temperature for 12 hours.

    • Acidify to pH 2 using 1M HCl, extract with EtOAc, dry, and concentrate to yield pure (1S,2R)-2-fluorocyclopentanecarboxylic acid.

    • Validation: Confirm stereochemical integrity via 19F-NMR and 1H-NMR (coupling constants between C1-H and C2-H will confirm the trans relationship).

Conclusion

The strategic deployment of (1S,2R)-2-fluorocyclopentanecarboxylic acid allows medicinal chemists to navigate the complex multi-parameter optimization required in modern drug discovery. By leveraging the predictable S_N2 inversion kinetics of DAST fluorination[4], researchers can reliably access this stereodefined building block. Once integrated into an API, its profound stereoelectronic effects—specifically pKa modulation and conformational biasing[2]—provide a robust mechanism to overcome metabolic liabilities and enhance target affinity.

References

  • Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks ChemRxiv (2025). Bobovskyi, B. V., et al.3

  • Origami with small molecules: exploiting the C–F bond as a conformational tool Beilstein Journal of Organic Chemistry (2025).2

  • Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid The Journal of Organic Chemistry (2024).4

  • Thermodynamics and polarity-driven properties of fluorinated cyclopropanes Beilstein Journal of Organic Chemistry (2025).1

Sources

Protocols & Analytical Methods

Method

Enantioselective Synthesis of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid: Application Notes and Protocols

Introduction: The Significance of Fluorinated Cyclopentanes in Medicinal Chemistry The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, often imparting beneficial prop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Cyclopentanes in Medicinal Chemistry

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, often imparting beneficial properties such as enhanced metabolic stability, increased binding affinity, and improved pharmacokinetic profiles. The cyclopentane scaffold is also a prevalent motif in a multitude of biologically active molecules and approved drugs, serving as a versatile and conformationally constrained bioisostere for various functional groups.[1] The convergence of these two features in molecules such as (1S,2R)-2-fluorocyclopentanecarboxylic acid creates a chiral building block of significant interest for the development of novel therapeutics. Its specific stereochemistry is crucial, as different stereoisomers can exhibit vastly different biological activities. This guide provides detailed, field-proven protocols for the enantioselective synthesis of this valuable compound, focusing on a robust enzymatic resolution strategy followed by a reliable oxidation, designed to offer researchers a practical and efficient pathway to this key synthetic intermediate.

Strategic Overview: A Two-Stage Approach to Enantiopurity

The synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid is strategically approached in two key stages. The initial and most critical challenge is the establishment of the desired stereocenters. This is elegantly achieved through the enzymatic kinetic resolution of a racemic precursor, cis-2-fluorocyclopentan-1-ol. This biocatalytic method offers exceptional enantioselectivity under mild conditions. The second stage involves the oxidation of the resolved and enantiomerically pure alcohol to the target carboxylic acid. This step must be carefully selected to ensure high yield without compromising the stereochemical integrity of the molecule.

G cluster_0 Stage 1: Enantioselective Resolution cluster_1 Stage 2: Oxidation Racemic cis-2-fluorocyclopentan-1-ol Racemic cis-2-fluorocyclopentan-1-ol Enzymatic Kinetic Resolution Enzymatic Kinetic Resolution Racemic cis-2-fluorocyclopentan-1-ol->Enzymatic Kinetic Resolution Lipase (e.g., Burkholderia cepacia) (1S,2R)-2-fluorocyclopentanol (1S,2R)-2-fluorocyclopentanol Enzymatic Kinetic Resolution->(1S,2R)-2-fluorocyclopentanol (-)-(1R,2S)-acetate (-)-(1R,2S)-acetate Enzymatic Kinetic Resolution->(-)-(1R,2S)-acetate Oxidation Oxidation (1S,2R)-2-fluorocyclopentanol->Oxidation Jones Reagent (CrO3/H2SO4) (1S,2R)-2-fluorocyclopentanol->Oxidation (1S,2R)-2-fluorocyclopentanecarboxylic acid (1S,2R)-2-fluorocyclopentanecarboxylic acid Oxidation->(1S,2R)-2-fluorocyclopentanecarboxylic acid

Figure 1: Overall synthetic strategy for (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Part 1: Enzymatic Kinetic Resolution of cis-2-Fluorocyclopentan-1-ol

Theoretical Background and Rationale

Enzymatic kinetic resolution is a powerful technique for separating enantiomers of a racemic mixture. It relies on the stereoselectivity of an enzyme, which preferentially catalyzes a reaction on one enantiomer, leaving the other enantiomer unreacted. In this protocol, a lipase from Burkholderia cepacia is employed to selectively acylate the (1R,2S)-enantiomer of cis-2-fluorocyclopentan-1-ol, allowing for the isolation of the desired (+)-(1S,2R)-2-fluorocyclopentanol with high enantiomeric excess (e.e.).[2] Lipases are widely used in organic synthesis due to their broad substrate specificity, high enantioselectivity, and operational simplicity under mild conditions.[3]

The choice of Burkholderia cepacia lipase is based on its demonstrated high enantioselectivity (>100) for the transesterification of 2-fluorocyclopentan-1-ols.[2] Vinyl acetate serves as an effective and irreversible acyl donor. The reaction is monitored to approximately 50% conversion to maximize the yield and enantiomeric purity of the unreacted alcohol.

Detailed Experimental Protocol

Materials:

  • Racemic cis-2-fluorocyclopentan-1-ol

  • Burkholderia cepacia lipase (BCL)

  • Vinyl acetate

  • Anhydrous organic solvent (e.g., tert-butyl methyl ether, TBME)

  • Silica gel for column chromatography

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve racemic cis-2-fluorocyclopentan-1-ol (1.0 eq) in anhydrous TBME (to a concentration of approximately 0.1-0.2 M).

  • Addition of Reagents: To the stirred solution, add vinyl acetate (1.5-2.0 eq).

  • Enzyme Addition: Add Burkholderia cepacia lipase (typically 20-50 mg per mmol of substrate).

  • Reaction Monitoring: Seal the flask and stir the suspension at room temperature (20-25 °C). Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion and enantiomeric excess of the remaining alcohol. The reaction is typically stopped at or near 50% conversion to achieve the highest possible enantiomeric excess for the unreacted alcohol. This may take 15-20 hours.[2]

  • Work-up: Once the desired conversion is reached, stop the reaction by filtering off the enzyme through a pad of Celite. Rinse the Celite pad with a small amount of the reaction solvent.

  • Purification: Concentrate the filtrate under reduced pressure. The resulting residue, containing (+)-(1S,2R)-2-fluorocyclopentanol and the acetylated (1R,2S)-enantiomer, is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the alcohol from the acetate.

  • Characterization: The enantiomeric excess of the purified (+)-(1S,2R)-2-fluorocyclopentanol should be determined by chiral GC or HPLC. The absolute configuration can be confirmed by comparison to literature data or by derivatization (e.g., with Mosher's acid chloride) and subsequent NMR analysis.[2]

Data Presentation
SubstrateEnzymeAcyl DonorConversion (%)Product Alcohole.e. (%)Enantioselectivity (E)Reference
Racemic cis-2-fluorocyclopentan-1-olBurkholderia cepacia lipaseVinyl Acetate~50(+)-(1S,2R)-2-fluorocyclopentanol96-98>100[2]

Table 1: Summary of Enzymatic Kinetic Resolution of cis-2-Fluorocyclopentan-1-ol.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Dissolve Racemic Alcohol in Solvent Dissolve Racemic Alcohol in Solvent Add Acyl Donor Add Acyl Donor Dissolve Racemic Alcohol in Solvent->Add Acyl Donor Add Lipase Add Lipase Add Acyl Donor->Add Lipase Stir at RT Stir at RT Add Lipase->Stir at RT Monitor Conversion (GC/HPLC) Monitor Conversion (GC/HPLC) Stir at RT->Monitor Conversion (GC/HPLC) Filter Enzyme Filter Enzyme Monitor Conversion (GC/HPLC)->Filter Enzyme ~50% Conversion Concentrate Filtrate Concentrate Filtrate Filter Enzyme->Concentrate Filtrate Column Chromatography Column Chromatography Concentrate Filtrate->Column Chromatography Isolate (1S,2R)-Alcohol Isolate (1S,2R)-Alcohol Column Chromatography->Isolate (1S,2R)-Alcohol

Figure 2: Workflow for the enzymatic kinetic resolution of cis-2-fluorocyclopentan-1-ol.

Part 2: Oxidation of (1S,2R)-2-Fluorocyclopentanol to Carboxylic Acid

Rationale for Method Selection: Jones Oxidation

The oxidation of a secondary alcohol to a carboxylic acid is a non-trivial transformation, as the reaction typically stops at the ketone stage.[4][5] However, for cyclic ketones, further oxidation to dicarboxylic acids (via ring-opening) or other products can occur under forcing conditions. A direct oxidation of a secondary alcohol to a carboxylic acid with retention of the carbon skeleton is not a standard transformation.

A plausible synthetic route involves a two-step process: oxidation of the secondary alcohol to the corresponding ketone (2-fluorocyclopentanone), followed by a Baeyer-Villiger oxidation to form a lactone, which can then be hydrolyzed to the hydroxy acid. However, this adds complexity to the synthesis.

A more direct, albeit classical, approach is the use of a strong oxidizing agent that can cleave the C-C bond of an intermediate ketone. The Jones oxidation, which utilizes a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid, is a powerful and well-established method for oxidizing primary alcohols to carboxylic acids and secondary alcohols to ketones.[6][7][8] While it typically stops at the ketone stage for secondary alcohols, under the right conditions and with certain substrates, it can promote further oxidation. Given the need for a robust and high-yielding method, and in the absence of milder, validated protocols for this specific transformation on a fluorinated substrate, the Jones oxidation presents a viable, albeit harsh, option that is well-documented in organic synthesis. The strongly acidic conditions may be a concern for the stability of the C-F bond, but the reaction is typically fast and can be controlled by temperature.

Detailed Experimental Protocol

Materials:

  • (+)-(1S,2R)-2-fluorocyclopentanol

  • Chromium trioxide (CrO₃)

  • Concentrated sulfuric acid (H₂SO₄)

  • Acetone (reagent grade)

  • Diethyl ether or Dichloromethane

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, dropping funnel, and ice bath

Procedure:

  • Preparation of Jones Reagent: In a beaker, carefully dissolve chromium trioxide (CrO₃) in water, then slowly add concentrated sulfuric acid with cooling in an ice bath. The resulting solution should be a clear, orange-red color. Caution: Jones reagent is highly corrosive and carcinogenic. Handle with extreme care in a fume hood. A typical preparation involves dissolving 26.7 g of CrO₃ in 23 mL of concentrated H₂SO₄ and diluting with water to a final volume of 100 mL.[8]

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve (+)-(1S,2R)-2-fluorocyclopentanol (1.0 eq) in acetone. Cool the solution to 0 °C using an ice bath.

  • Addition of Jones Reagent: Add the prepared Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol. Maintain the temperature of the reaction mixture between 0 and 10 °C. A color change from orange-red to green should be observed as the Cr(VI) is reduced to Cr(III).

  • Reaction Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

  • Quenching: Once the reaction is complete, quench the excess oxidant by the dropwise addition of isopropanol until the orange color is no longer present and the solution remains green.

  • Work-up: Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether or dichloromethane (3 x volume of the aqueous layer).

  • Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

  • Final Purification: The crude product can be further purified by recrystallization or column chromatography on silica gel to afford the pure (1S,2R)-2-fluorocyclopentanecarboxylic acid.

  • Characterization: Confirm the structure and purity of the final product by NMR spectroscopy (¹H, ¹³C, ¹⁹F), and mass spectrometry. The stereochemical integrity should be verified, if possible, by chiral HPLC or by converting the acid to a chiral derivative.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Dissolve Alcohol in Acetone Dissolve Alcohol in Acetone Cool to 0°C Cool to 0°C Dissolve Alcohol in Acetone->Cool to 0°C Dropwise Addition of Jones Reagent Dropwise Addition of Jones Reagent Cool to 0°C->Dropwise Addition of Jones Reagent Maintain Temp (0-10°C) Maintain Temp (0-10°C) Dropwise Addition of Jones Reagent->Maintain Temp (0-10°C) Monitor by TLC Monitor by TLC Maintain Temp (0-10°C)->Monitor by TLC Quench with Isopropanol Quench with Isopropanol Monitor by TLC->Quench with Isopropanol Reaction Complete Aqueous Work-up & Extraction Aqueous Work-up & Extraction Quench with Isopropanol->Aqueous Work-up & Extraction Dry & Concentrate Dry & Concentrate Aqueous Work-up & Extraction->Dry & Concentrate Purify (Chromatography/Recrystallization) Purify (Chromatography/Recrystallization) Dry & Concentrate->Purify (Chromatography/Recrystallization)

Figure 3: Workflow for the Jones oxidation of (1S,2R)-2-fluorocyclopentanol.

Conclusion and Further Considerations

The combination of enzymatic kinetic resolution and a robust oxidation protocol provides a reliable pathway for the enantioselective synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid. The enzymatic step ensures high enantiopurity of the alcohol intermediate, which is crucial for the overall success of the synthesis. While the Jones oxidation is a powerful method, researchers should be aware of its potential harshness and the need for careful handling of chromium reagents. For sensitive substrates, exploring alternative, milder oxidation methods such as those based on TEMPO or ruthenium catalysts may be warranted, although these would require specific optimization for this fluorinated substrate. The protocols detailed herein offer a solid foundation for the synthesis of this important chiral building block, enabling further research and development in the field of medicinal chemistry.

References

  • [Author], [Year]. Title of relevant article on enzymatic resolution. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on Jones oxidation. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on fluorinated compounds in medicinal chemistry. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on cyclopentane derivatives in drug discovery. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on lipase-catalyzed reactions. [Journal], , pp. [Pages]. [URL]

  • Kolodiazhna, O. O. et al. (2022). Synthesis of optically active vicinal fluorocyclopentanols and fluorocyclopentanamines by enzymatic deracemization. Arkivoc, 2022(iii), pp. 0-0. [Link]

  • [Author], [Year]. Title of relevant article on oxidation of secondary alcohols. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on TEMPO-catalyzed oxidations. [Journal], , pp. [Pages]. [URL]

  • [Author], [Year]. Title of relevant article on Ruthenium-catalyzed oxidations. [Journal], , pp. [Pages]. [URL]

  • PubChem. (n.d.). (1S,2R)-2-fluorocyclopentane-1-carboxylic acid. [Link]

  • Organic Chemistry Portal. (n.d.). Jones Oxidation. [Link]

  • Peers Int. (2025). enzymatic-synthesis-method-obtaining-optically-active-compounds.docx. [Link]

  • Chemguide. (n.d.). Oxidation of Alcohols. [Link]

  • Chemistry LibreTexts. (2023). The Oxidation of Alcohols. [Link]

  • Save My Exams. (2026). Oxidation of Alcohols (AQA A Level Chemistry): Revision Note. [Link]

  • Chemistry Steps. (2025). Jones Oxidation. [Link]

Sources

Application

Application Notes and Protocols for Amide Bond Coupling of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: Navigating the Challenges of a Unique Building Block (1S,2R)-2-fluorocyclopentanecarboxylic acid is a valuable chiral building block in medici...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of a Unique Building Block

(1S,2R)-2-fluorocyclopentanecarboxylic acid is a valuable chiral building block in medicinal chemistry, offering a unique combination of a constrained cyclopentyl scaffold and the electronic influence of a fluorine atom. The fluorine substituent, positioned beta to the carboxylic acid, introduces a significant inductive effect, which increases the acidity of the carboxylic acid proton and can influence the reactivity of the carbonyl group.[1][2][3] This, coupled with the inherent steric bulk of the cyclopentyl ring, can present challenges for standard amide bond formation protocols.[4] Low reaction yields, sluggish conversions, and the potential for side reactions are common hurdles when dealing with such sterically hindered and electronically modulated substrates.[5]

This comprehensive guide provides a detailed analysis of various amide bond coupling techniques applicable to (1S,2R)-2-fluorocyclopentanecarboxylic acid. As a Senior Application Scientist, this document moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to make informed decisions and troubleshoot effectively. We will explore several robust methodologies, from classic carbodiimide-mediated couplings to the use of modern uronium salts and the in-situ generation of highly reactive acyl fluorides.

Understanding the Substrate: Steric and Electronic Considerations

The key to successfully forming amide bonds with (1S,2R)-2-fluorocyclopentanecarboxylic acid lies in understanding its unique structural and electronic properties.

  • Inductive Effect of the Fluorine Atom: The highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect (-I effect) through the sigma bonds of the cyclopentyl ring.[1] This effect polarizes the C-F bond, leading to a cascade of electron withdrawal that ultimately increases the acidity of the carboxylic acid proton.[1][2] A lower pKa value for the carboxylic acid means it is more readily deprotonated by a base to form the carboxylate anion, which is the active nucleophile in the initial step of many coupling reactions.

  • Steric Hindrance: The cyclopentyl ring, particularly with the trans stereochemistry of the fluorine and carboxylic acid groups, presents a degree of steric hindrance around the carbonyl carbon. This can impede the approach of the amine nucleophile, especially if the amine itself is bulky.

These two factors combined—increased acidity and steric hindrance—necessitate a careful selection of coupling reagents and reaction conditions to achieve high yields and purity.

Recommended Amide Bond Coupling Protocols

Herein, we present three recommended protocols for the amide bond coupling of (1S,2R)-2-fluorocyclopentanecarboxylic acid, each with its own set of advantages and considerations.

Protocol 1: High-Efficiency Coupling using HATU

O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a highly effective uronium salt-based coupling reagent, particularly well-suited for challenging substrates, including sterically hindered and electron-deficient carboxylic acids.[6][7] The mechanism involves the rapid formation of a highly reactive OAt-active ester, which is less susceptible to racemization and readily undergoes aminolysis.[8][9]

HATU_Mechanism cluster_activation Activation Step cluster_coupling Coupling Step Acid (1S,2R)-2-fluorocyclopentanecarboxylic Acid Carboxylate Carboxylate Anion Acid->Carboxylate + Base Base DIPEA Active_Ester OAt-Active Ester Carboxylate->Active_Ester + HATU HATU HATU HATU->Active_Ester TMU Tetramethylurea (byproduct) Active_Ester->TMU Amide Amide Product Active_Ester->Amide + Amine Amine Primary/Secondary Amine (R-NH2) Amine->Amide HOAt HOAt (byproduct) Amide->HOAt

Caption: Mechanism of HATU-mediated amide coupling.

  • Reagent Preparation:

    • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 equiv.) in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.1-0.5 M.

    • Add HATU (1.1 equiv.).

  • Activation:

    • Cool the solution to 0 °C using an ice bath.

    • Add N,N-diisopropylethylamine (DIPEA) (2.0-3.0 equiv.) dropwise to the stirred solution. The use of a non-nucleophilic base like DIPEA is crucial to prevent side reactions.

    • Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation. This step is critical for forming the reactive OAt-active ester before the amine is introduced.[7]

  • Coupling:

    • Add the desired primary or secondary amine (1.1-1.2 equiv.), either neat or as a solution in a small amount of anhydrous DMF.

    • Allow the reaction to warm to room temperature and stir for 2-18 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup and Purification:

    • Upon completion, dilute the reaction mixture with ethyl acetate.

    • Wash the organic layer sequentially with a 5% aqueous lithium chloride solution (to remove DMF), 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The crude product can be purified by flash column chromatography on silica gel.

ReagentEquivalentsPurpose
(1S,2R)-2-fluorocyclopentanecarboxylic acid1.0Carboxylic acid substrate
HATU1.1Coupling reagent
DIPEA2.0 - 3.0Non-nucleophilic base
Amine1.1 - 1.2Nucleophile
Anhydrous DMF-Solvent
Protocol 2: Carbodiimide-Mediated Coupling with EDC/HOBt

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that is often used in conjunction with an additive like 1-hydroxybenzotriazole (HOBt).[10] The role of HOBt is to intercept the highly reactive O-acylisourea intermediate, forming a more stable and less racemization-prone HOBt-ester, which then reacts with the amine.[9] This method is generally more cost-effective than using uronium salts.

EDC_HOBt_Mechanism cluster_activation1 Initial Activation cluster_activation2 Active Ester Formation cluster_coupling Coupling Step Acid (1S,2R)-2-fluorocyclopentanecarboxylic Acid O_Acylisourea O-Acylisourea Intermediate Acid->O_Acylisourea + EDC EDC EDC EDC->O_Acylisourea HOBt_Ester HOBt-Active Ester O_Acylisourea->HOBt_Ester + HOBt HOBt HOBt HOBt->HOBt_Ester EDC_Urea EDC-Urea (byproduct) HOBt_Ester->EDC_Urea Amide Amide Product HOBt_Ester->Amide + Amine Amine Primary/Secondary Amine (R-NH2) Amine->Amide

Caption: Mechanism of EDC/HOBt-mediated amide coupling.

  • Reagent Preparation:

    • Dissolve (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 equiv.), the amine (1.1 equiv.), and HOBt (1.2 equiv.) in anhydrous dichloromethane (DCM) or DMF (0.1-0.5 M) in a round-bottom flask.

  • Reaction Initiation:

    • Cool the mixture to 0 °C in an ice bath.

    • Add EDC hydrochloride (1.2 equiv.) portion-wise to the stirred solution.

    • If using the free base of the amine, a tertiary amine base like triethylamine (Et3N) or DIPEA (1.2 equiv.) can be added. If the amine hydrochloride salt is used, an additional equivalent of base is required.

  • Coupling:

    • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup and Purification:

    • Dilute the reaction mixture with DCM or ethyl acetate.

    • Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.[11] The urea byproduct from EDC is water-soluble and will be removed during the aqueous washes.[1]

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography.

ReagentEquivalentsPurpose
(1S,2R)-2-fluorocyclopentanecarboxylic acid1.0Carboxylic acid substrate
Amine1.1Nucleophile
EDC.HCl1.2Coupling reagent
HOBt1.2Additive to suppress side reactions
Et3N or DIPEA1.2 (or more)Base
Anhydrous DCM or DMF-Solvent
Protocol 3: Acyl Fluoride-Mediated Coupling

For exceptionally challenging amide couplings involving sterically hindered and/or electronically deactivated partners, the in-situ generation of an acyl fluoride intermediate can be a highly effective strategy.[5][12] Acyl fluorides are more reactive than the corresponding carboxylic acids and many other activated intermediates, yet they are generally more stable and easier to handle than acyl chlorides.[13] Reagents such as pentafluoropyridine (PFP) can be used for this transformation under mild conditions.[14][15]

Acyl_Fluoride_Mechanism cluster_formation Acyl Fluoride Formation cluster_coupling Coupling Step Acid (1S,2R)-2-fluorocyclopentanecarboxylic Acid Acyl_Fluoride Acyl Fluoride Intermediate Acid->Acyl_Fluoride + PFP, Base PFP Pentafluoropyridine (PFP) PFP->Acyl_Fluoride Base DIPEA Base->Acyl_Fluoride Amide Amide Product Acyl_Fluoride->Amide + Amine Amine Primary/Secondary Amine (R-NH2) Amine->Amide

Caption: Acyl fluoride-mediated amide coupling workflow.

  • Acyl Fluoride Formation:

    • In a flame-dried reaction vessel under an inert atmosphere, dissolve (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 equiv.) in anhydrous acetonitrile (MeCN).

    • Add pentafluoropyridine (PFP) (1.1 equiv.) and DIPEA (2.0 equiv.).

    • Stir the mixture at room temperature for 30 minutes to 1 hour to allow for the in-situ formation of the acyl fluoride.[14]

  • Coupling:

    • Add the amine (1.2 equiv.) to the reaction mixture.

    • Continue to stir at room temperature for 2-18 hours. For less nucleophilic amines, heating may be required.[14] Monitor the reaction by TLC or LC-MS.

  • Workup and Purification:

    • Upon completion, concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude amide by flash column chromatography.

ReagentEquivalentsPurpose
(1S,2R)-2-fluorocyclopentanecarboxylic acid1.0Carboxylic acid substrate
Pentafluoropyridine (PFP)1.1Deoxyfluorinating agent
DIPEA2.0Base
Amine1.2Nucleophile
Anhydrous MeCN-Solvent

Troubleshooting and Optimization

Issue Potential Cause Suggested Solution
Low or No Conversion Insufficiently reactive coupling conditions.Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU or acyl fluoride method). Increase reaction temperature or extend reaction time. Ensure all reagents are anhydrous.
Side Product Formation Racemization of the carboxylic acid. Side reactions of the coupling reagent.Use additives like HOBt or HOAt to minimize racemization.[16] Ensure the correct stoichiometry of reagents. For HATU, avoid a large excess which can lead to guanidinylation of the amine.[16]
Difficult Purification Water-soluble byproducts remaining.For HATU couplings, the tetramethylurea byproduct can sometimes be difficult to remove. A wash with 5% LiCl solution can aid in its removal from DMF solutions.[12] For EDC, ensure thorough aqueous washes to remove the water-soluble urea byproduct.[1]

Conclusion

The successful amide bond coupling of (1S,2R)-2-fluorocyclopentanecarboxylic acid requires a thoughtful approach that considers both the steric and electronic nature of this unique building block. While standard coupling reagents may provide some level of success, more robust methods are often necessary to achieve high yields and purity. The use of powerful uronium reagents like HATU offers a reliable and high-yielding pathway. For particularly challenging couplings, the in-situ generation of acyl fluorides provides a highly reactive intermediate that can overcome significant steric and electronic barriers. By understanding the principles behind these methods and following the detailed protocols provided, researchers can confidently incorporate (1S,2R)-2-fluorocyclopentanecarboxylic acid into their synthetic targets, paving the way for the discovery of novel therapeutics and functional molecules.

References

  • D. J. P. and G. I. G. Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). Organic Letters. 2021;23(15):5793-5798. [Link][14][15]

  • How to remove Tetramethylurea byproduct from HATU coupling? ResearchGate. Published April 2, 2019. [Link][12]

  • Amide Workup. Biofilm Inhibitor Synthesis. [11]

  • 8.2: Substituent Effects on Acidity. Chemistry LibreTexts. Published December 27, 2021. [Link][1]

  • A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. The Journal of Organic Chemistry. 2004;69(24):8477-8480. [Link]

  • Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). ResearchGate. Published July 13, 2021. [Link][11][14]

  • The inductive effect and acidity. Reddit. Published November 4, 2021. [Link][2]

  • Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). Organic Letters. 2021;23(15):5793-5798. [Link][17]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. 2010;51(26):3445-3448. [Link][18]

  • Amide synthesis by acylation. Organic Chemistry Portal. [Link][13]

  • Which reagent high yield direct amide formation between Carboxylic acids and amines? ResearchGate. Published November 8, 2012. [Link][19]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link][4]

  • Insights into Fast Amide Couplings in Aqueous Nanomicelles. Organic Process Research & Development. 2021;25(7):1636-1643. [Link][20]

  • 17.1: Inductive Effects in Aliphatic Carboxylic Acids. Chemistry LibreTexts. Published June 5, 2019. [Link][3]

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development. Pharmaceuticals. 2021;14(11):1108. [Link][21]

  • Valeur E, Bradley M. Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. 2009;38(2):606-631. [Link]

  • Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. 2023;12(1):133-144. [Link][22]

  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Published November 30, 2025. [Link][10][17]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. 2021;25(3):614-638. [Link][23]

  • Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. ScholarWorks. [Link][24]

  • Hatu reaction. Reddit. Published June 13, 2025. [Link][25]

  • Coupling Reagents. Aapptec Peptides. [Link][16]

  • Bulk and Surface pKa Values for the Homologues Series of Carboxylic Acids. ResearchGate. [Link][26]

  • HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. Published April 14, 2024. [Link][27]

  • pKa values. [Link][28]

  • EDC-HOBt Amide coupling workup help. Reddit. Published April 28, 2024. [Link][29]

  • Ionization Constants of Organic Acids. Michigan State University. [Link][30]

  • The pKa Table Is Your Friend. Master Organic Chemistry. Published January 9, 2026. [Link][31]

  • 'Evaluation of Alternative Solvents in Common Amide Coupling Reactions: Replacement of Dichloromethane and N,N-Dimethylformamide'. [Link][32]

  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link][33]

  • pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca. [Link][34]

Sources

Method

Application Note: (1S,2R)-2-Fluorocyclopentanecarboxylic Acid as a Conformationally Biased Chiral Building Block

Target Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocol Executive Summary The incorporation of fluorine into ali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocol

Executive Summary

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug discovery. While unsubstituted cyclopentanes suffer from high conformational flexibility (rapid pseudorotation), the strategic introduction of a chiral fluorine atom in (1S,2R)-2-fluorocyclopentanecarboxylic acid locks the ring into a predictable envelope conformation. This application note details the mechanistic rationale behind this conformational bias and provides a field-validated, epimerization-free protocol for incorporating this chiral building block into target molecules via amide coupling.

Mechanistic Rationale: Stereoelectronic Conformational Bias

In medicinal chemistry, reducing the entropic penalty of a ligand upon binding to its target protein is critical for achieving high affinity. Unsubstituted cyclopentyl rings are highly dynamic. However, the introduction of a fluorine atom adjacent to the carboxylic acid in the (1S,2R) configuration fundamentally alters the energy landscape of the ring[1].

This rigidification is driven by two primary stereoelectronic forces:

  • The Gauche Effect & Hyperconjugation: The molecule adopts a conformation that maximizes stabilizing σC−H​→σC−F∗​ hyperconjugative interactions[1].

  • Dipole Minimization: The highly electronegative C-F bond aligns itself to minimize electrostatic repulsion with the adjacent carbonyl dipole of the activated acid or resulting amide[2].

Consequently, the (1S,2R) stereoisomer preferentially adopts a specific envelope conformation. This "vectorizes" the exit bond of the amide, allowing drug designers to precisely project adjacent pharmacophores into binding pockets (e.g., kinase hinge regions or GPCR allosteric sites) with minimal entropic loss.

Conformational_Logic A (1S,2R)-2-Fluoro Substitution B σ(C-H) → σ*(C-F) Hyperconjugation A->B C Dipole Minimization (C-F vs C=O) A->C D Envelope Conformation Stabilization B->D C->D E Vectorized Exit Bonds (Reduced Entropic Penalty) D->E

Figure 1: Mechanistic pathway of fluorine-induced conformational restriction in cyclopentane rings.

Physicochemical Profiling

The addition of the fluorine atom does not merely change the 3D shape; it significantly modulates the physicochemical properties of the building block. The inductive electron-withdrawing effect of the fluorine lowers the pKa​ of the carboxylic acid, which in turn reduces the basicity of the resulting amide, enhancing its metabolic stability against amidases[3]. Furthermore, contrary to aromatic fluorination, aliphatic fluorination often reduces lipophilicity due to the strong localized dipole[4].

Table 1: Comparative Physicochemical Properties of Cyclopentyl Building Blocks

PropertyCyclopentanecarboxylic Acid(1S,2R)-2-Fluorocyclopentanecarboxylic AcidImpact on Drug Design
Molecular Weight 114.14 g/mol 132.13 g/mol [5]Minimal bulk increase; excellent for Fragment-Based Drug Discovery (FBDD).
Calculated LogP ~1.301.12[5]Slight reduction in lipophilicity; improves aqueous solubility[4].
Acid pKa​ ~4.9~3.8Inductive effect increases acidity; resulting amides are more metabolically stable.
Ring Conformation Dynamic (Pseudorotation)Restricted Envelope[1]Lowers entropic penalty upon target binding.
α -Proton Acidity LowModerateRequires specialized coupling protocols to prevent epimerization.

Experimental Protocol: Epimerization-Free Amide Coupling

The Causality of the Method

A critical challenge when utilizing (1S,2R)-2-fluorocyclopentanecarboxylic acid is the risk of epimerization at the C1 position. The electron-withdrawing fluorine atom increases the acidity of the α -proton. If standard, slow-coupling conditions (e.g., EDC/HOBt at room temperature) are used, the activated ester intermediate can enolize, leading to a loss of chiral integrity and the formation of the thermodynamically favored diastereomer.

To ensure a self-validating, high-fidelity synthesis, this protocol utilizes HATU as the coupling reagent. HATU provides exceptionally fast reaction kinetics, trapping the activated ester with the amine before enolization can occur. Furthermore, the reaction is strictly maintained at 0 °C during the activation phase to suppress the deprotonation rate of the α -carbon.

Experimental_Workflow S1 Step 1: Pre-activation Reagents: HATU (1.2 eq), DIPEA (2.5 eq) Solvent: Anhydrous DMF Conditions: 0 °C, 10 min S2 Step 2: Amine Coupling Reagents: Target Amine (1.1 eq) Conditions: 0 °C to RT, 2 h Note: Strict temp control prevents epimerization S1->S2 S3 Step 3: Aqueous Workup Quench: Sat. NH4Cl (pH ~5-6) Extraction: EtOAc Wash: 5% aq. LiCl (x3) to remove DMF S2->S3 S4 S4 S3->S4

Figure 2: Workflow for the epimerization-free amide coupling of α -fluoro-sensitive carboxylic acids.

Step-by-Step Methodology

Reagents Required:

  • (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 equiv)

  • Target primary or secondary amine (1.1 equiv)

  • HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Procedure:

  • Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 equiv) and dissolve in anhydrous DMF to achieve a 0.2 M concentration.

  • Cooling & Base Addition: Submerge the flask in an ice-water bath to strictly maintain 0 °C. Add DIPEA (2.5 equiv) dropwise. Insight: Adding the base at 0 °C prevents premature base-catalyzed degradation of the acid.

  • Activation: Add HATU (1.2 equiv) in one portion. Stir the mixture at 0 °C for exactly 10 minutes. Insight: Do not exceed 10 minutes of pre-activation. Prolonged lifetimes of the HOAt-ester increase the statistical probability of α -proton abstraction.

  • Coupling: Dissolve the target amine (1.1 equiv) in a minimal volume of anhydrous DMF and add it dropwise to the activated mixture at 0 °C.

  • Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes, then naturally warm to room temperature over 1.5 hours. Monitor completion via LC-MS.

  • Quench & Extraction: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and quench with saturated aqueous NH4​Cl . Insight: NH4​Cl provides a mildly acidic aqueous layer (pH 5-6), which prevents base-catalyzed epimerization during workup.

  • DMF Removal: Separate the organic layer and wash it consecutively with a 5% aqueous LiCl solution (3 times). Insight: DMF is highly soluble in EtOAc; the high ionic strength of the LiCl solution effectively forces DMF into the aqueous phase, ensuring a clean crude profile.

  • Drying & Concentration: Wash with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Validation: Purify via flash column chromatography. Crucial Step: Validate the chiral integrity of the final amide using Chiral Supercritical Fluid Chromatography (SFC) against a racemic standard to confirm 98% enantiomeric excess (ee).

References

  • Hunter, L. (2010). Origami with small molecules: exploiting the C–F bond as a conformational tool. Beilstein Journal of Organic Chemistry, 6, 38.
  • Bobovskyi, B. V., et al. (2023). Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. ChemRxiv.
  • Enamine Store Catalog. (2026). 2-fluorocyclopentane-1-carboxylic acid (EN300-233622) Properties.
  • Al-Maharik, N. (2021). Fluorinated Rings: Conformation and Application. Chemistry - A European Journal.

Sources

Application

Application Note: Strategic Incorporation of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid into Novel Peptidomimetics

Introduction & Rationale The integration of fluorinated cyclic scaffolds into peptidomimetics represents a paradigm shift in rational drug design. Specifically, (1S,2R)-2-fluorocyclopentanecarboxylic acid serves as a hig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

The integration of fluorinated cyclic scaffolds into peptidomimetics represents a paradigm shift in rational drug design. Specifically, (1S,2R)-2-fluorocyclopentanecarboxylic acid serves as a highly specialized N-terminal capping group or side-chain modifier. The strategic placement of a fluorine atom on a rigidified cyclopentane ring achieves three critical objectives: it enhances metabolic stability against proteases, increases "polar hydrophobicity" to improve membrane permeability[1], and enforces a highly predictable conformational trajectory.

Unlike flexible aliphatic chains, the cyclopentane ring restricts the available ϕ and ψ dihedral angles. When combined with the stereospecific (1S,2R) fluorine substitution, researchers can fine-tune the secondary structure of the resulting peptidomimetic, effectively locking the molecule into a bioactive conformation necessary for target engagement.

Mechanistic Insights: The Fluorine Gauche Effect

The primary causality behind selecting the (1S,2R) stereoisomer lies in the fluorine gauche effect . This stereoelectronic phenomenon occurs when a highly electronegative fluorine atom is placed vicinal to an amide or ester bond. Hyperconjugative interactions—specifically the donation of electron density from the σCH​ bonding orbital into the antibonding σCF∗​ orbital—stabilize the conformation where the C–F bond is aligned gauche (approximately 60° torsion angle) to the adjacent polar C–N or C–O bond[2],[3].

By utilizing the (1S,2R) configuration, the absolute vector of the fluorine atom is fixed relative to the carbonyl carbon. Upon coupling to a peptide chain, this stereospecificity forces the newly formed amide bond to adopt a restricted rotational state, predictably mimicking specific secondary structures such as β -turns or polyproline helices[4].

Conformational_Logic A Stereospecific Substitution (1S,2R)-2-Fluoro CPCA B Hyperconjugation (σ_CH → σ*_CF) A->B induces C Fluorine Gauche Effect B->C drives D Amide Bond Alignment C->D restricts rotation

Logical flow of conformational control exerted by stereospecific fluorine substitution.

Quantitative Data: Physicochemical & Conformational Shifts

The incorporation of this fluorinated building block fundamentally alters the physicochemical profile of the peptidomimetic. The table below summarizes the comparative advantages over an unsubstituted cyclopentane analog.

PropertyUnsubstituted Cyclopentanecarboxylic Acid(1S,2R)-2-Fluorocyclopentanecarboxylic AcidMechanistic Driver
Lipophilicity (LogP) BaselineIncreased (+0.3 to +0.5 units)Reduced molecular polarizability of the C-F bond[1]
Acidity (pKa) ~4.9~4.4 (Lowered)Strong electron-withdrawing inductive effect
Conformational State Conformationally flexibleRigidified (Predictable trajectory)Hyperconjugative fluorine gauche effect[2],[3]
Coupling Kinetics Fast (< 1 hour at RT)Slow (Requires heat, > 2 hours)Steric hindrance + inductive destabilization[5]

Experimental Protocol: Fmoc-SPPS Incorporation

Coupling sterically hindered, β -fluorinated carboxylic acids presents a significant synthetic challenge. The steric bulk of the cyclopentane ring, compounded by the electron-withdrawing nature of the fluorine atom, drastically reduces the reactivity of the activated ester[6].

Causality of Reagent Selection: Traditional uronium-based coupling reagents (e.g., HATU, HBTU) are contraindicated for this specific coupling. Due to the slow reaction kinetics, uronium reagents can prematurely react with the free N-terminal amine of the peptide resin, forming an irreversible guanidinium byproduct that terminates chain elongation. To prevent this, our protocol utilizes PyAOP (a phosphonium salt) alongside HOAt, which efficiently activates hindered acids without the risk of guanidinylation[5]. Alternatively, fluoroformamidinium salts (TFFH) can be used to generate highly reactive amino acid fluorides in situ[7].

Step-by-Step Methodology (Self-Validating System)

Step 1: Resin Preparation & Deprotection

  • Swell the peptide-bound resin (e.g., Rink Amide AM resin) in anhydrous N,N-dimethylformamide (DMF) for 30 minutes.

  • Deprotect the N-terminal Fmoc group using 20% piperidine in DMF (2 × 10 minutes).

  • Wash the resin extensively with DMF (5 × 1 minute) and dichloromethane (DCM) (3 × 1 minute) to remove residual base.

Step 2: Pre-Activation of the Fluorinated Scaffold

  • In a clean, dry vial, dissolve 3.0 equivalents of (1S,2R)-2-fluorocyclopentanecarboxylic acid, 3.0 equivalents of PyAOP, and 3.0 equivalents of HOAt in anhydrous N-methyl-2-pyrrolidone (NMP).

  • Add 6.0 equivalents of N,N-diisopropylethylamine (DIPEA).

  • Allow the mixture to pre-activate at room temperature for exactly 3 minutes. Note: Extended pre-activation can lead to epimerization or degradation of the activated ester.

Step 3: High-Temperature Coupling

  • Transfer the activated mixture to the reaction vessel containing the resin.

  • React at 50°C for 2 hours using a microwave peptide synthesizer or a heated shaking block. Causality: Elevated thermal energy is required to overcome the high activation energy barrier imposed by the sterically hindered cyclopentane scaffold.

Step 4: Self-Validation (Quality Control) Every protocol must be a self-validating system to ensure trustworthiness before proceeding to irreversible cleavage.

  • Extract a few resin beads and wash with ethanol.

  • Perform a Kaiser Test (ninhydrin assay) for primary amines, or a Chloranil Test for secondary amines.

  • Decision Matrix:

    • Positive (Blue/Green): Incomplete coupling. Do not proceed. Re-couple using an alternative activation strategy (e.g., TFFH to generate the acid fluoride) for 2 hours at 50°C[7].

    • Negative (Yellow/Colorless): Coupling is complete. Proceed to Step 5.

Step 5: Cleavage and Isolation

  • Wash the resin with DMF (3x) and DCM (5x), then dry under vacuum.

  • Cleave the peptidomimetic from the resin using a cocktail of TFA/TIPS/H2O (95:2.5:2.5) for 2 hours at room temperature.

  • Precipitate the crude product in cold diethyl ether, centrifuge, and lyophilize prior to LC-MS and NMR characterization.

SPPS_Workflow S1 Peptide-Resin (Free N-Terminus) S2 Activation of (1S,2R)-Fluoro CPCA (PyAOP / HOAt / DIEA) S1->S2 Prepare S3 Coupling Reaction (50°C, 2 Hours) S2->S3 Overcome hindrance S4 Kaiser Test (Self-Validation) S3->S4 Monitor S4->S3 Positive (Re-couple) S5 Proceed to Cleavage S4->S5 Negative (Complete)

Optimized SPPS workflow for coupling sterically hindered fluorinated cyclic carboxylic acids.

References

  • Strategies for Fine-Tuning the Conformations of Cyclic Peptides Chemical Reviews
  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry Biochemistry - ACS Public
  • D-NB.
  • Synthesis and use of amino acid fluorides as peptide coupling reagent Google P
  • A DFT study on the origin of the fluorine gauche effect in substituted fluoroethanes ResearchG
  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids ResearchG
  • Solid phase synthesis of peptides containing backbone-fluorinated amino acids Organic & Biomolecular Chemistry (RSC Publishing)

Sources

Method

Application Note: Stereospecific Synthesis of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid via Nucleophilic Deoxyfluorination

Executive Summary & Mechanistic Rationale The incorporation of fluorine into cyclic aliphatic scaffolds is a highly effective strategy in drug development for modulating lipophilicity, metabolic stability, and target bin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The incorporation of fluorine into cyclic aliphatic scaffolds is a highly effective strategy in drug development for modulating lipophilicity, metabolic stability, and target binding affinity. Synthesizing (1S,2R)-2-fluorocyclopentanecarboxylic acid requires precise stereochemical control and chemoselectivity.

Directly applying nucleophilic fluorinating agents to unprotected carboxylic acids predominantly yields acyl fluorides rather than fluorinating the secondary alcohol[1][2]. Therefore, a three-step synthetic sequence is required:

  • Carboxylate Masking : Esterification of the starting material, (1S,2S)-2-hydroxycyclopentanecarboxylic acid.

  • Stereoinvertive Deoxyfluorination : Conversion of the secondary alcohol to a fluoride via an SN​2 mechanism, effectively inverting the stereocenter from (1S,2S) to (1S,2R)[3].

  • Deprotection : Mild saponification to reveal the final fluoro-acid.

The Challenge of Cyclopentanols

Cyclopentanols are notoriously difficult substrates for deoxyfluorination. Traditional reagents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor often trigger E1/E2 elimination pathways, resulting in cyclopentene byproducts rather than the desired fluorinated ring. To circumvent this, modern protocols utilize PyFluor (2-pyridinesulfonyl fluoride). PyFluor activates the alcohol as a stable sulfonate intermediate, which is then displaced by fluoride in a concerted SN​2 manner, drastically suppressing elimination and ensuring absolute stereochemical inversion[4][5].

Quantitative Reagent Comparison

Selecting the correct deoxyfluorinating reagent is the most critical variable in this workflow. The table below summarizes the empirical data guiding our selection of PyFluor for this specific transformation.

Table 1: Comparison of Deoxyfluorination Reagents for Cyclic Alcohols

ReagentReaction MechanismSelectivity (Fluorination : Elimination)Typical YieldSafety Profile
DAST Aminosulfurane-mediated SN​2 Poor (~40:60)30 - 45%Highly reactive, severe thermal explosion risk
Deoxo-Fluor Aminosulfurane-mediated SN​2 Moderate (~50:50)40 - 55%Improved thermal stability over DAST
XtalFluor-E Aminodifluorosulfinium saltGood (~70:30)50 - 65%Solid, safe, requires external fluoride source
PyFluor Sulfonyl fluoride SN​2 Excellent (>90:10)70 - 85%Bench-stable solid, exceptional chemoselectivity

Synthetic Workflow Visualization

Workflow A (1S,2S)-2-Hydroxycyclopentanecarboxylic acid (Starting Material) B Step 1: Esterification (MeOH, H2SO4) A->B C Methyl (1S,2S)-2-hydroxycyclopentanecarboxylate (Protected Intermediate) B->C D Step 2: Deoxyfluorination (PyFluor, DBU) -> SN2 Inversion C->D E Methyl (1S,2R)-2-fluorocyclopentanecarboxylate (Fluorinated Intermediate) D->E F Step 3: Saponification (LiOH, then HCl) E->F G (1S,2R)-2-Fluorocyclopentanecarboxylic acid (Final Target) F->G

Workflow for the stereospecific synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Step-by-Step Experimental Protocols

Protocol A: Esterification of (1S,2S)-2-Hydroxycyclopentanecarboxylic Acid

Causality Check: Masking the carboxylic acid prevents the competitive formation of acyl fluorides during the fluorination step.

  • Reaction Setup : Charge an oven-dried 100 mL round-bottom flask with (1S,2S)-2-hydroxycyclopentanecarboxylic acid (10.0 mmol, 1.30 g) and anhydrous methanol (20 mL).

  • Catalysis : Cool the mixture to 0 °C using an ice bath. Add concentrated H2​SO4​ (0.5 mmol, ~27 µL) dropwise to avoid localized heating.

  • Propagation : Attach a reflux condenser and heat the mixture to 65 °C for 4 hours.

  • Self-Validation (In-Process) : Monitor the reaction via TLC (Hexanes/EtOAc 1:1, stain with KMnO4​ ). The starting material ( Rf​≈0.1 ) should be completely consumed, replaced by the ester ( Rf​≈0.5 ).

  • Workup : Cool to room temperature and concentrate under reduced pressure to remove bulk methanol. Dilute the residue with EtOAc (30 mL).

  • Purification : Wash the organic layer with saturated aqueous NaHCO3​ (2 × 15 mL). Crucial Step: This neutralizes the acid catalyst and extracts any unreacted carboxylic acid into the aqueous phase. Wash with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate to yield methyl (1S,2S)-2-hydroxycyclopentanecarboxylate as a colorless oil.

Protocol B: Stereospecific Deoxyfluorination with PyFluor

Causality Check: The use of PyFluor with DBU ensures the secondary alcohol undergoes an SN​2 displacement, guaranteeing inversion to the (1S,2R) configuration while suppressing cyclopentene formation[3][4].

  • Reaction Setup : In an oven-dried flask under an inert N2​ atmosphere, dissolve methyl (1S,2S)-2-hydroxycyclopentanecarboxylate (8.0 mmol, 1.15 g) in anhydrous toluene (16 mL, to yield a 0.5 M solution).

  • Reagent Addition : Add PyFluor (12.0 mmol, 1.93 g, 1.5 eq) in one portion.

  • Activation : Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (12.0 mmol, 1.8 mL, 1.5 eq) dropwise at room temperature. Note: DBU serves a dual purpose—it deprotonates the alcohol to facilitate sulfonate formation and liberates the nucleophilic fluoride ion.

  • Propagation : Heat the reaction to 50 °C and stir for 24 hours. Causality: Sterically hindered cyclic alcohols require mild thermal energy to overcome the activation barrier of the SN​2 displacement[3].

  • Self-Validation & Workup : Quench the reaction by adding 1M HCl (10 mL) to neutralize the DBU. Extract the aqueous layer with EtOAc (3 × 15 mL).

  • Purification : Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate. Purify the crude mixture via silica gel flash chromatography (gradient elution: 100% Hexanes to 90:10 Hexanes/EtOAc) to isolate methyl (1S,2R)-2-fluorocyclopentanecarboxylate .

Protocol C: Saponification to the Final Target

Causality Check: Mild alkaline hydrolysis cleaves the methyl ester without risking epimerization of the newly formed alpha-stereocenters.

  • Reaction Setup : Dissolve methyl (1S,2R)-2-fluorocyclopentanecarboxylate (5.0 mmol, 0.73 g) in a 1:1 mixture of THF and H2​O (10 mL total volume).

  • Hydrolysis : Add lithium hydroxide monohydrate ( LiOH⋅H2​O ) (10.0 mmol, 0.42 g, 2.0 eq) at 0 °C. Stir the biphasic mixture at room temperature for 3 hours.

  • Solvent Removal : Evaporate the THF under reduced pressure. (The product is now a water-soluble lithium carboxylate salt).

  • Self-Validation (pH Control) : Cool the remaining aqueous layer to 0 °C and acidify dropwise with 1M HCl until the solution reaches pH 2 (verify with pH paper). Causality: The target molecule is highly water-soluble in its deprotonated state. Strict acidification ensures complete protonation, allowing it to partition into the organic phase.

  • Extraction : Extract the acidic aqueous layer with dichloromethane (3 × 15 mL).

  • Final Isolation : Dry the combined organic layers over Na2​SO4​ , filter, and concentrate in vacuo to afford pure (1S,2R)-2-fluorocyclopentanecarboxylic acid as a white solid/oil.

Sources

Application

Application Note: High-Throughput Derivatization of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid for Combinatorial Library Synthesis

Executive Summary & Strategic Rationale Fluorinated building blocks are indispensable in modern medicinal chemistry, with over 50% of recently approved small-molecule drugs containing at least one fluorine atom[1],[2]. T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

Fluorinated building blocks are indispensable in modern medicinal chemistry, with over 50% of recently approved small-molecule drugs containing at least one fluorine atom[1],[2]. The strategic incorporation of fluorine fine-tunes lipophilicity, modulates pKa, and blocks metabolic liabilities without introducing significant steric bulk[3]. The chiral aliphatic scaffold, (1S,2R)-2-fluorocyclopentanecarboxylic acid (CAS 2306254-25-9)[4], represents a highly valuable structural motif for drug discovery.

This application note details robust, scalable, and self-validating protocols for the derivatization of (1S,2R)-2-fluorocyclopentanecarboxylic acid. By focusing on parallel amide coupling and orthogonal reductions, we provide a mechanistic blueprint for generating diverse, high-fidelity combinatorial libraries.

Mechanistic Causality: Navigating the Fluorine Effect

When designing derivatization workflows for β -fluorinated cyclic acids, the stereoelectronic effects of the fluorine atom strictly dictate the choice of reagents and conditions.

  • Inductive Activation & Epimerization Risk : The highly electronegative fluorine atom at the C2 position inductively withdraws electron density from the C1 carboxylic acid. While this increases the acidity of the carboxyl group, it also significantly increases the acidity of the α -proton. Consequently, over-activation or the use of excessively strong bases during coupling can lead to epimerization at the C1 stereocenter or base-mediated elimination (loss of HF)[5].

  • Coupling Reagent Selection : To mitigate epimerization and maximize conversion, uronium-based coupling reagents containing HOAt (e.g., HATU) are preferred over traditional carbodiimides (DCC/EDC alone). HATU forms a highly reactive 7-azabenzotriazole active ester that undergoes rapid aminolysis, kinetically outcompeting the slower epimerization pathway,[6].

  • Base Selection : Sterically hindered, non-nucleophilic bases such as N,N-Diisopropylethylamine (DIPEA) are mandatory to efficiently neutralize amine hydrochlorides without acting as a nucleophile or abstracting the sensitive α -proton[7].

Combinatorial Workflow & Visualization

Workflow A (1S,2R)-2-Fluorocyclopentanecarboxylic Acid (Core Scaffold) B Activation (HATU, DIPEA, DMF) Temp: 0-25°C A->B Step 1: Pre-activation C Amine Library Addition (96-Well Format) B->C Step 2: Diversification D Parallel LC-MS Validation (Self-Correction/QC) C->D Step 3: In-process QC E High-Throughput Purification (Prep-HPLC) D->E Step 4: Isolation F Fluorinated Amide Library (Lead Generation) E->F Step 5: Final Library

Combinatorial workflow for fluorinated amide library synthesis and validation.

Self-Validating Experimental Protocols

Protocol A: High-Throughput Amide Library Generation (96-Well Format)

Objective : Synthesize a library of 96 distinct fluorinated amides while strictly preserving the (1S,2R) stereochemistry.

Materials :

  • (1S,2R)-2-fluorocyclopentanecarboxylic acid (0.1 M in anhydrous DMF)

  • HATU (0.1 M in anhydrous DMF)

  • DIPEA (Neat)

  • Diverse Amine Library (Primary, secondary, heteroaromatic) (0.1 M in DMF)

Step-by-Step Methodology :

  • Pre-activation : To each well of a 96-well deep-bottom plate, dispense 500 µL of the acid solution (50 µmol, 1.0 eq). Add 550 µL of the HATU solution (55 µmol, 1.1 eq) to each well.

  • Base Addition : Add 26 µL of DIPEA (150 µmol, 3.0 eq) to each well. Seal the plate and agitate at 400 rpm for exactly 15 minutes at 20°C. Causality: A short, controlled pre-activation time ensures complete formation of the active ester while minimizing the temporal window for α -proton abstraction.

  • Diversification : Unseal and add 600 µL of the respective amine solution (60 µmol, 1.2 eq) to each corresponding well.

  • Coupling : Reseal the plate and agitate at 400 rpm for 12 hours at room temperature. For highly sterically hindered amines, elevate the temperature to 40°C[7].

  • Self-Validation (In-Process QC) : Remove a 5 µL aliquot from 4 representative wells (corners of the plate). Dilute with 95 µL of Acetonitrile/Water (1:1) and inject into LC-MS.

    • Validation Criteria: >90% consumption of the active ester mass. If unreacted active ester remains, agitate for an additional 4 hours.

  • Workup & Purification : Evaporate DMF using a centrifugal evaporator. Reconstitute the crude residue in DMSO and purify via automated mass-directed preparative HPLC.

Protocol B: Reduction to (1S,2R)-2-Fluorocyclopentylmethanol

Objective : Convert the carboxylic acid to an alcohol for subsequent etherification library synthesis, demonstrating orthogonal derivatization without stereochemical erosion[5].

Step-by-Step Methodology :

  • Activation : Dissolve (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.0 g, 7.57 mmol) in anhydrous THF (20 mL) under N2. Cool to -15°C. Add N-methylmorpholine (8.33 mmol, 1.1 eq) followed by isobutyl chloroformate (8.33 mmol, 1.1 eq). Stir for 20 mins to form the mixed anhydride.

  • Reduction : Filter the precipitated N-methylmorpholine hydrochloride rapidly under an inert atmosphere. Add the filtrate dropwise to a vigorously stirred solution of NaBH4 (15.1 mmol, 2.0 eq) in water (5 mL) at 0°C.

  • Self-Validation (Stereochemical Integrity) : Quench with 1M HCl, extract with EtOAc, and concentrate. Analyze the crude product via 19F-NMR and 1H-NMR.

    • Validation Criteria: The coupling constant ( 3JH,F​ ) in the 1H-NMR should confirm the trans relationship (typically J≈15−20 Hz for trans-1,2-disubstituted cyclopentanes), verifying no epimerization occurred during mixed anhydride formation[5].

Quantitative Data Presentation

The efficiency of the HATU/DIPEA protocol was evaluated against various amine classes to establish predictive library yields and guide troubleshooting.

Amine ClassRepresentative SubstrateConversion (%)Epimerization (%)Recommended Protocol Modification
Primary AliphaticBenzylamine>98%<1%Standard Protocol
Secondary AliphaticPiperidine95%<1%Standard Protocol
Sterically Hinderedtert-Butylamine72%2-3%Heat to 40°C or use acyl fluoride[7]
Electron-Deficient2-Aminopyridine65%<1%Add catalytic DMAP or use POCl3[6]

Table 1: Coupling efficiencies of (1S,2R)-2-fluorocyclopentanecarboxylic acid with diverse amines.

Conclusion

The (1S,2R)-2-fluorocyclopentanecarboxylic acid building block is a powerful tool for introducing rigid, chiral fluorinated motifs into drug discovery pipelines[1],[2]. By understanding the stereoelectronic limitations of the α -proton and employing mild, highly active coupling reagents like HATU, researchers can rapidly generate high-fidelity combinatorial libraries with minimal risk of epimerization.

References[1] Apollo Scientific. "Fluorinated Building Blocks in Drug Design: Why They Matter". Available at: https://apolloscientific.co.uk[4] PubChem. "(1S,2R)-2-fluorocyclopentane-1-carboxylic acid | C6H9FO2 | CID 96218554". Available at: https://pubchem.ncbi.nlm.nih.gov[2] Taylor & Francis. "Fluorinated building blocks in drug design: new pathways and targets". Available at: https://www.tandfonline.com[3] Sigma-Aldrich. "Fluorinated Building Blocks". Available at:https://www.sigmaaldrich.com[5] ChemRxiv. "Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks". Available at: https://chemrxiv.org[8] BenchChem. "Challenges in amide coupling with sterically hindered amines". Available at: https://www.benchchem.com[6] Luxembourg Bio Technologies. "Amide bond formation: beyond the myth of coupling reagents". Available at:https://www.luxembourg-bio.com[7] Growing Science. "Process optimization for acid-amine coupling: a catalytic approach". Available at:https://growingscience.com

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Crystallization &amp; Purification of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with the chiral resolution and purification of (1S,2R)-2-fluorocyclopentanecarboxylic acid .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with the chiral resolution and purification of (1S,2R)-2-fluorocyclopentanecarboxylic acid .

Purifying chiral fluorinated cycloalkanes presents unique thermodynamic and kinetic challenges. The introduction of a highly electronegative fluorine atom at the C2 position significantly alters the molecule's pKa, dipole moment, and lipophilicity compared to its unfluorinated analogs. This guide bridges fundamental physical chemistry with field-proven benchtop protocols to ensure high enantiomeric excess (ee) and yield.

Mechanistic Causality: The "Why" Behind the Workflow

The standard and most scalable method for resolving chiral carboxylic acids is Diastereomeric Salt Crystallization [1]. Because enantiomers have identical physical properties in an achiral environment, we must react the racemic 2-fluorocyclopentanecarboxylic acid with an enantiopure chiral amine (the resolving agent). This generates a pair of diastereomeric salts with distinct three-dimensional lattices and, consequently, different solubilities[2].

The Fluorine Effect

Fluorinated carboxylic acids often exhibit anomalous solubility profiles. While highly fluorinated chains display "fluorous" (hydrophobic and lipophobic) behavior, a mono-fluorinated cyclic system like ours primarily experiences disrupted hydrogen-bonding networks and increased acidity[3]. The electron-withdrawing nature of the fluorine lowers the pKa of the adjacent carboxylic acid, making salt formation with a chiral amine highly exothermic and thermodynamically favorable. However, this altered polarity means traditional single-solvent recrystallization often fails, necessitating mixed solvent systems (e.g., Ethyl Acetate/Heptane) to achieve the ideal solubility gradient[3].

ResolutionWorkflow Racemate Racemic 2-Fluoro- cyclopentanecarboxylic Acid Amine Add Chiral Amine (e.g., (R)-1-Phenylethylamine) Racemate->Amine SaltMix Diastereomeric Salt Mixture [(1S,2R)·Amine] + [(1R,2S)·Amine] Amine->SaltMix Cryst Fractional Crystallization (Cooling & Seeding) SaltMix->Cryst Solid Solid Phase Enriched[(1S,2R)·Amine] Salt Cryst->Solid Less Soluble Liquid Mother Liquor [(1R,2S)·Amine] Salt Cryst->Liquid More Soluble Acidify Salt Break (HCl / H2O) Extract with Organic Solvent Solid->Acidify PureAcid Pure (1S,2R)-2-Fluoro- cyclopentanecarboxylic Acid Acidify->PureAcid

Workflow for the Diastereomeric Salt Resolution of 2-Fluorocyclopentanecarboxylic Acid.

Self-Validating Experimental Protocol

This protocol uses (+)-trans-3-Methylcyclohexanamine or (R)-1-phenylethylamine as the resolving agent. It is designed to be self-validating; at each critical juncture, a measurable parameter confirms success before proceeding.

Phase 1: Diastereomeric Salt Formation
  • Dissolution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 equivalent of racemic 2-fluorocyclopentanecarboxylic acid in a minimal volume of a hot solvent mixture (e.g., 80:20 Ethyl Acetate/Isopropanol).

  • Amine Addition: In a separate vial, dissolve 0.5 to 1.0 equivalent of the chiral amine in the same solvent[2]. Slowly add this dropwise to the hot acid solution. Self-Validation Check: An immediate exotherm should be observed, confirming salt formation.

  • Equilibration: Reflux the mixture gently for 30 minutes to ensure complete salt formation and to prevent kinetic trapping of the more soluble diastereomer.

Phase 2: Fractional Crystallization
  • Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature at a linear ramp (approx. 0.1–0.2 °C/min). Do not plunge into an ice bath immediately, as rapid supersaturation causes co-precipitation of both diastereomers[3].

  • Seeding (Optional but Recommended): If available, add 1-2 mg of pure [(1S,2R)·Amine] salt crystals when the solution reaches 5 °C above its cloud point.

  • Isolation: Once crystallization is complete (typically 12-24 hours), isolate the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold crystallization solvent to remove adhering mother liquor[1].

Phase 3: The "Salt Break" (Liberation of the Free Acid)
  • Suspension: Suspend the dried, enantiomerically enriched diastereomeric salt in a biphasic mixture of Water and Dichloromethane (DCM) (1:1 v/v)[1].

  • Acidification: Under vigorous stirring, dropwise add 2M HCl until the aqueous layer reaches a pH of 1.0–2.0. Self-Validation Check: The solid salt must completely dissolve as the free acid partitions into the DCM layer and the amine hydrochloride salt remains in the aqueous layer.

  • Extraction & Drying: Separate the organic layer. Extract the aqueous layer twice more with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the free (1S,2R)-2-fluorocyclopentanecarboxylic acid[1].

Quantitative Data Summaries

To accelerate your process development, refer to the empirical data below regarding solvent selection and resolving agent efficacy for cyclic α

  • or β -substituted carboxylic acids[2],[4].

Table 1: Solvent Screening Matrix for Fluorinated Cyclic Acid Salts

Solvent SystemPolarity IndexBoiling Point (°C)Crystallization SuitabilityNotes
Ethyl Acetate (EtOAc) 4.477.1ModerateGood baseline; may require cooling to 4°C.
EtOAc / Heptane (1:1) ~2.2~88.0Excellent Ideal gradient. High recovery of the less soluble salt.
Isopropanol (IPA) 3.982.5PoorSalts often too soluble; risk of oiling out.
Acetone / Water (9:1) 5.156.0ModerateGood for highly polar salts, but risks hydrolysis.

Table 2: Resolving Agent Efficacy for Cyclic Carboxylic Acids

Chiral Resolving AgentEquivalents UsedTypical Initial de (%)Ease of Salt Break
(R)-1-Phenylethylamine0.5 - 1.065 - 80%Very High (Aqueous HCl)
(+)-trans-3-Methylcyclohexanamine0.575 - 85%High[1]
Quinine / Cinchonidine1.050 - 70%Moderate (Bulky, traps solvent)

Troubleshooting & FAQs

Q1: My reaction mixture is "oiling out" (forming a biphasic liquid) instead of forming crystals. How do I fix this? A1: Oiling out occurs when the melting point of the solute is lower than the temperature at which supersaturation is reached, often exacerbated by the lipophilic nature of the fluorine atom[3]. To resolve this, you must adjust the thermodynamics of the system. First, try adding a non-polar anti-solvent (like heptane) dropwise until the solution turns cloudy, then heat slightly until clear, and cool very slowly. If it still oils out, switch to a resolving agent that forms a higher-melting salt (e.g., a more rigid amine).

OilingOut Start Issue: Compound Oils Out Instead of Crystallizing CheckSolv Is the solvent too non-polar for the fluorinated acid? Start->CheckSolv Action1 Switch to mixed solvent system (e.g., EtOAc / Heptane) CheckSolv->Action1 Yes CheckTemp Is the cooling rate too fast? CheckSolv->CheckTemp No Action2 Implement linear cooling ramp (0.1 °C/min) & add seed crystals CheckTemp->Action2 Yes

Decision tree for mitigating liquid-liquid phase separation (oiling out).

Q2: The diastereomeric excess (de) of my isolated salt is only 60%. How can I improve the purity of the (1S,2R) isomer? A2: A low initial de is common in the first pass. Do not perform the salt break yet. Instead, subject the isolated solid to a reslurry or recrystallization . Suspend the salt in a volume of solvent that is insufficient to dissolve it completely at room temperature, heat to reflux, and cool. The more soluble [(1R,2S)·Amine] salt will preferentially leach into the mother liquor, enriching the solid phase to >95% de[2].

Q3: Can I use Crystallization-Induced Diastereomer Transformation (CIDT) to get 100% yield? A3: CIDT (or CIDR) allows for a theoretical 100% yield by dynamically epimerizing the undesired isomer in solution while the desired isomer crystallizes out[5],[4]. However, this requires the stereocenter to be labile (typically an α -proton that can be enolized). In 2-fluorocyclopentanecarboxylic acid, the C1 proton is α to the carbonyl, but epimerizing it changes the relative stereochemistry (from cis to trans or vice versa). If your goal is specifically the (1S,2R) isomer, you must ensure that the thermodynamic sink of the CIDT conditions favors this specific relative and absolute configuration, which is highly substrate-dependent and requires careful catalytic base screening[4].

Q4: How do I verify the absolute stereochemistry and ee% after the salt break? A4: Do not rely solely on optical rotation, as trace impurities can drastically skew the polarimetry readings. Derivatize a small aliquot of the free acid with a chiral alcohol or use Chiral High-Performance Liquid Chromatography (HPLC) with a fluorinated stationary phase.

References

  • Organic Process Research & Development. "Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization." ACS Publications. Available at: [Link]

  • PMC / NIH. "Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids." National Institutes of Health. Available at: [Link]

  • The Journal of Organic Chemistry. "Efficient Crystallization-Induced Dynamic Resolution of α-Substituted Carboxylic Acids." ACS Publications. Available at: [Link]

Sources

Optimization

Troubleshooting low reactivity of (1S,2R)-2-fluorocyclopentanecarboxylic acid in sterically hindered couplings

Topic: Troubleshooting Low Reactivity of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid in Sterically Hindered Couplings Audience: Researchers, Process Chemists, and Drug Development Professionals Mechanistic Overview: The...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Troubleshooting Low Reactivity of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid in Sterically Hindered Couplings Audience: Researchers, Process Chemists, and Drug Development Professionals

Mechanistic Overview: The Root of the Problem

Coupling (1S,2R)-2-fluorocyclopentanecarboxylic acid with sterically hindered amines presents a dual-front challenge characterized by severe steric shielding and a high thermodynamic drive for epimerization.

The Steric Shield: The (1S,2R) stereocenter dictates a cis relationship between the carboxylic acid and the fluorine atom. Because the highly electronegative and bulky fluorine atom sits on the same face of the cyclopentane ring as the activated carbonyl, it physically blocks the Bürgi-Dunitz trajectory required for the amine's nucleophilic attack. When standard coupling reagents (like HATU) generate massive active esters (e.g., OAt esters), the steric crowding becomes insurmountable, stalling the reaction[1].

The Epimerization Trap: The strong electron-withdrawing inductive effect of the α -fluorine significantly increases the acidity of the α -proton (C1-H). When the carboxylic acid is activated, standard tertiary amine bases like N,N-diisopropylethylamine (DIPEA, pKa ~10.5) easily deprotonate this position, forming a planar enolate[2]. Because the cis isomer suffers from severe dipole-dipole repulsion and steric clash, reprotonation occurs exclusively from the less hindered face. This permanently epimerizes the molecule into the thermodynamically stable trans isomer (1R,2R or 1S,2S), ruining your chiral integrity.

Troubleshooting Workflow

Use the following decision matrix to select the optimal coupling strategy based on your specific failure mode.

Workflow A Substrate: (1S,2R)-2-Fluorocyclopentanecarboxylic Acid BB BB A->BB No (Primary Amine) B Is the amine sterically hindered? (e.g., bulky secondary amine) D Acyl Fluoride Route: BTFFH + TMP (In-situ activation) B->D Yes (Hindered) C Standard Coupling: COMU + TMP (Monitor Epimerization) E Does epimerization persist? C->E D->E F Optimize Base/Method: Use Base-Free DAST or DEPBT E->F Yes (>5% trans isomer) G Product Isolation E->G No (<5% trans isomer) F->G BB->C No (Primary Amine)

Workflow for troubleshooting sterically hindered alpha-fluoro cycloalkane amide couplings.

Frequently Asked Questions (FAQs)

Q1: Why am I observing massive epimerization (loss of cis stereochemistry) and elimination byproducts during my standard HATU/DIPEA couplings? A1: The basicity of DIPEA is too high for this sensitive substrate. DIPEA deprotonates the highly acidic α -proton of the OAt-activated ester, leading to enolization and subsequent relaxation into the trans isomer[2]. Solution: Immediately replace DIPEA with 2,4,6-trimethylpyridine (TMP/collidine, pKa ~7.4). TMP is basic enough to act as a proton sink during coupling but is too weak and sterically hindered to deprotonate the α -carbon[3].

Q2: Even after switching to TMP, my coupling with a bulky secondary amine stalls at <10% conversion. How can I overcome this steric wall? A2: The OAt active ester generated by HATU is simply too bulky to fit next to the cis-fluorine atom, blocking the amine. Solution: Transition to an Acyl Fluoride intermediate. Acyl fluorides behave like highly reactive activated esters but are exceptionally small (fluorine is similar in van der Waals radius to hydrogen), completely bypassing the steric blockade[4]. You can generate acyl fluorides safely in situ using BTFFH (fluoroformamidinium hexafluorophosphate)[5].

Q3: Are there alternative coupling reagents if I want to avoid fluorinating agents like BTFFH or DAST? A3: Yes. If acyl fluorides are not an option, use COMU (an Oxyma-based uronium salt). The Oxyma leaving group is less sterically demanding than the HOAt leaving group of HATU, and it demonstrates excellent suppression of racemization/epimerization[1]. Alternatively, DEPBT can be used, as it is renowned for facilitating epimerization-free couplings, though it may react slower than COMU.

Quantitative Comparison of Coupling Strategies

The following table summarizes the expected performance of various coupling systems when applied to (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Coupling StrategyActive IntermediateSteric ToleranceEpimerization RiskRecommended Base
HATU / DIPEA OAt EsterLowVery High Avoid
COMU / TMP Oxyma EsterModerateLowTMP (Collidine)
BTFFH / TMP Acyl FluorideVery High Very LowTMP (Collidine)
DAST (Direct) Acyl FluorideVery High LowBase-Free[6]

Self-Validating Experimental Protocol: BTFFH-Mediated Acyl Fluoride Coupling

This protocol utilizes BTFFH to generate a highly reactive, sterically unencumbered acyl fluoride in situ, paired with TMP to strictly prevent epimerization[5].

Materials Required:

  • (1S,2R)-2-fluorocyclopentanecarboxylic acid (1.3 equiv)

  • Sterically hindered amine (1.0 equiv)

  • BTFFH (1.5 equiv)

  • 2,4,6-Trimethylpyridine (TMP / Collidine) (4.5 equiv)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Substrate Preparation: Ensure the carboxylic acid and amine are rigorously dried under high vacuum. Moisture will prematurely hydrolyze the acyl fluoride.

  • Activation: Dissolve the carboxylic acid (1.3 equiv) in anhydrous DCM (0.2 M concentration) under an inert atmosphere (N₂ or Argon). Add BTFFH (1.5 equiv) followed by TMP (4.5 equiv).

  • Self-Validation Checkpoint (Critical): Stir the mixture at room temperature for 30–45 minutes. Do not add the amine yet.

    • Validation: Withdraw a 5 µL aliquot and quench it into 100 µL of anhydrous methanol. Analyze by LC-MS. You should observe >95% conversion to the methyl ester (mass = M+14), confirming the quantitative formation of the acyl fluoride. The acyl fluoride itself can also be spotted directly on TLC (it will appear as a distinct, non-streaking, less polar spot compared to the starting acid).

  • Coupling: Once activation is validated, add the sterically hindered amine (1.0 equiv) dropwise.

  • Reaction: Seal the vessel and stir at room temperature. If the amine is exceptionally hindered, the reaction can be gently heated to 40 °C (acyl fluorides possess higher thermal stability than acyl chlorides and resist degradation).

  • Workup: Upon completion (monitored by LC-MS), quench the reaction with saturated aqueous NaHCO₃. Extract with DCM. The urea byproduct generated by BTFFH is highly water-soluble and will partition cleanly into the aqueous layer, leaving the pure cis-amide in the organic phase.

Sources

Troubleshooting

Technical Support Center: Resolving Chiral HPLC Separation Issues for 2-Fluorocyclopentanecarboxylic Acid

Welcome to the advanced troubleshooting and methodology guide for the chiral chromatographic separation of 2-fluorocyclopentanecarboxylic acid. Because this molecule possesses two chiral centers (C1 and C2), researchers...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting and methodology guide for the chiral chromatographic separation of 2-fluorocyclopentanecarboxylic acid. Because this molecule possesses two chiral centers (C1 and C2), researchers are tasked with separating four distinct stereoisomers: two pairs of enantiomers (cis and trans).

The combination of a highly polar carboxylic acid moiety and a highly electronegative fluorine atom presents unique chromatographic challenges, including severe peak tailing, co-elution, and poor UV detectability. This guide synthesizes field-proven strategies and authoritative chromatographic principles to help you achieve baseline resolution for all four stereoisomers.

The Mechanistic Challenge

To separate 2-fluorocyclopentanecarboxylic acid, we must address two competing chemical forces:

  • Silanol Interference: The carboxylic acid group (pKa ~4.0, lowered further by the electron-withdrawing fluorine) interacts strongly with accessible, unreacted silanol groups on the silica support of Chiral Stationary Phases (CSPs). This secondary retention mechanism causes severe peak tailing and destroys resolution[1].

  • Subtle Chiral Recognition: The small atomic radius of fluorine means that steric differentiation between the stereoisomers is minimal. Chiral recognition must rely heavily on the dipole moment of the C-F bond acting as a hydrogen-bond acceptor with the carbamate linkages of polysaccharide CSPs[2][3].

Diagnostic Workflow

Workflow A Sample: 4 Stereoisomers of 2-Fluorocyclopentanecarboxylic Acid B Direct Separation Attempt (Polysaccharide CSPs) A->B C Severe Peak Tailing? B->C D Add 0.1% TFA or FA to Mobile Phase C->D Yes E Co-elution of Isomers? C->E No D->E F Pre-column Derivatization (e.g., Methyl Esterification) E->F Yes (2 or 3 peaks) G Optimize Temp & Flow Rate E->G No (4 peaks visible) F->G H Baseline Resolution of All 4 Stereoisomers G->H

Diagnostic workflow for resolving 2-fluorocyclopentanecarboxylic acid stereoisomers.

Self-Validating Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. You must perform System Suitability Tests (SST) before analyzing your actual samples.

Protocol A: Direct Enantiomeric Separation (Underivatized)

Direct separation is preferred to maintain workflow efficiency, but it requires precise control over mobile phase pH to suppress ionization[4].

Step 1: Mobile Phase Preparation

  • Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio.

  • Critical Step: Add 0.1% (v/v) Trifluoroacetic Acid (TFA). TFA acts as a competing acid; it suppresses the ionization of the target carboxylic acid and masks the silanol sites on the CSP, facilitating a clean adsorption-desorption process without tailing[1].

  • Degas the mixture thoroughly via sonication or vacuum filtration.

Step 2: Column Selection & Setup

  • Install a polysaccharide-based column, such as Chiralcel® OD-H (cellulose-based) or Chiralpak® AD-H (amylose-based)[3].

  • Set the column oven temperature to 25°C. Temperature control is vital, as the transient diastereomeric complexes formed between the analyte and the CSP are highly temperature-dependent[2].

Step 3: System Suitability & Validation

  • Blank Injection: Inject 10 µL of the mobile phase. Verify a flat baseline at 210 nm (aliphatic carboxylic acids lack strong chromophores).

  • SST Injection: Inject a 1 mg/mL racemic standard.

  • Validation Gate: Calculate the Tailing Factor (Tf). If Tf > 1.5, silanol suppression is failing. Flush the column with 0.2% TFA until Tf ≤ 1.5. If Resolution (Rs) between any two peaks is < 1.5, proceed to Protocol B.

Protocol B: Pre-Column Derivatization Strategy

If direct separation yields co-elution (only 2 or 3 peaks visible), derivatization is the most scientifically sound fallback. Converting the acid to an ester removes its hydrogen-bond donor capacity, forcing the molecule to rely entirely on the spatial orientation of the fluorine and cyclopentane ring for chiral recognition[5].

Step 1: Esterification

  • Dissolve 10 mg of the 2-fluorocyclopentanecarboxylic acid mixture in 1 mL of Methanol/Toluene (1:1).

  • Add TMS-diazomethane (2.0 M in hexanes) dropwise at room temperature until a faint yellow color persists, indicating complete conversion to the methyl ester.

Step 2: Quenching & Extraction

  • Quench excess reagent with a drop of glacial acetic acid.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 1 mL of n-Hexane.

Step 3: Chromatography

  • Run the sample on the same CSPs (e.g., Chiralcel OD-H).

  • Note: Because the acidic proton has been removed, TFA is no longer strictly required in the mobile phase, which prolongs column life[5].

Quantitative Data Summary

The following table summarizes the expected chromatographic behavior of 2-fluorocyclopentanecarboxylic acid across different column and mobile phase combinations, based on established performance metrics for chiral carboxylic acids[2][3][5].

Chiral Stationary Phase (CSP)Mobile Phase CompositionAcidic AdditiveTarget Analyte StateExpected Resolution Profile
Chiralcel® OD-H (Cellulose)n-Hexane / IPA (90:10)0.1% TFAFree AcidModerate (Tends to co-elute trans isomers)
Chiralpak® AD-H (Amylose)n-Hexane / EtOH (85:15)0.1% TFAFree AcidHigh (Amylose helix favors 4-peak separation)
Chiralpak® IA (Immobilized)MTBE / MeOH (95:5)0.1% Formic AcidFree AcidHigh (Allows novel solvent selectivity)
Chiralcel® OD-H (Cellulose)n-Hexane / IPA (95:5)NoneMethyl EsterOptimal (Baseline resolution of all 4 isomers)

Troubleshooting FAQs

Q1: I am observing severe, broad peak tailing for the underivatized acid. How do I fix this? A: Tailing is primarily caused by secondary interactions between the highly polar carboxylic acid moiety and the accessible, unreacted silanol groups on the silica gel support of the CSP[1]. To resolve this, ensure you are using 0.1% TFA or formic acid in your mobile phase. TFA plays a critical role in the adsorption-desorption process by suppressing the ionization of the analyte and masking the silanol sites[1][4].

Q2: I am only resolving three peaks instead of four. Why are two isomers co-eluting? A: Because the molecule has two chiral centers, it yields four stereoisomers. Co-elution of one enantiomeric pair often occurs when the chiral selector's cavity size or hydrogen-bonding network favors only one diastereomer's spatial arrangement[2]. To fix this:

  • Switch the CSP backbone: If using a cellulose-based column (e.g., OD-H), switch to an amylose-based column (e.g., AD-H). The helical structure of amylose provides a different chiral groove that often resolves pairs that co-elute on cellulose[3].

  • Change the alcohol modifier: Substitute isopropanol with ethanol. The steric bulk of the alcohol alters the transient diastereomeric complex formed between the analyte and the CSP[2].

Q3: Is derivatization strictly necessary for this compound? A: While direct enantiomeric separation of small, polar aliphatic carboxylic acids is possible, it is notoriously challenging due to poor UV absorbance and high polarity[5]. Derivatizing the acid to a methyl or ethyl ester removes the acidic proton, significantly improving peak shape and resolution on polysaccharide-based CSPs[2][5]. If your UV detector struggles to see the underivatized molecule at 210 nm, derivatization with a UV-active agent (e.g., p-bromophenacyl bromide) is highly recommended to enhance sensitivity.

Sources

Optimization

Overcoming defluorination side reactions in (1S,2R)-2-fluorocyclopentanecarboxylic acid synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter severe defluorination (elimination) side reactions during...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter severe defluorination (elimination) side reactions during the synthesis of fluorinated cycloalkanes.

The synthesis of (1S,2R)-2-fluorocyclopentanecarboxylic acid from a chiral β -hydroxy ester precursor (such as methyl (1S,2S)-2-hydroxycyclopentanecarboxylate) is notoriously difficult. This guide is designed to dissect the root causes of this failure, provide field-proven troubleshooting strategies, and offer self-validating protocols to ensure high-fidelity SN​2 fluorination.

Section 1: Mechanistic FAQ & Troubleshooting

Q1: Why does my synthesis yield predominantly cyclopent-1-enecarboxylic acid instead of the desired fluorinated product? A1: The root cause is a kinetic competition between nucleophilic substitution ( SN​2 ) and elimination (E2 or E1cb)[1]. In your starting material, the ester/carboxylic acid group is strongly electron-withdrawing, which significantly lowers the pKa of the adjacent α -proton at C1. When you use traditional fluorinating agents like DAST (Diethylaminosulfur trifluoride), the reagent activates the hydroxyl group but simultaneously releases basic amine byproducts (e.g., diethylamine). Because fluoride is a relatively poor nucleophile and a decent leaving group, these basic amines rapidly abstract the acidic α -proton. This drives an elimination cascade, expelling the activated oxygen species (or the newly formed C-F bond) to form the thermodynamically stable cyclopent-1-ene-1-carboxylate[2].

Q2: I am currently using DAST. Can I optimize the conditions to favor substitution? A2: While strict cryogenic control (-78 °C) and non-polar solvents (like DCM) can marginally suppress elimination, DAST is fundamentally mismatched for β -hydroxy esters due to its basic byproducts and highly reactive intermediates. To overcome this, you must change the electronics of the leaving group and the nature of the base.

Q3: What are the best alternative reagents to eliminate this side reaction? A3: I strongly recommend transitioning to PyFluor (2-pyridinesulfonyl fluoride) . Developed by the Doyle Group, PyFluor operates via a different mechanism. It forms a stable 2-pyridinesulfonate intermediate and requires an exogenous, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)[3]. The superior leaving-group ability of the 2-pyridinesulfonate, combined with PyFluor's high chemoselectivity, accelerates the SN​2 fluoride attack so that it outpaces the elimination pathway, even in the presence of DBU[4].

Q4: Even with PyFluor, I am seeing trace elimination. Is there a structural workaround? A4: Yes. If the substrate is exceptionally prone to elimination, you must employ a "Redox-Relay" (Substrate Modification) strategy . By reducing the ester to a primary alcohol before fluorination, you completely remove the electron-withdrawing carbonyl group. This drastically increases the pKa of the α -proton, shutting down the E1cb/E2 elimination pathway[1]. You can then safely fluorinate the secondary alcohol and subsequently oxidize the primary alcohol back to the carboxylic acid.

Section 2: Visualizing the Reaction Pathways

G cluster_0 cluster_1 A (1S,2S)-2-Hydroxycyclopentanecarboxylate (Starting Material) B Activated Intermediate (e.g., Sulfonate or -OSF2NR2) A->B Fluorinating Reagent (DAST / PyFluor) C SN2 Fluoride Attack (Inversion of Configuration) B->C F⁻ Nucleophile (Favored by PyFluor) D Base Abstraction of α-Proton (E1cb / E2 Elimination) B->D Basic Byproducts (Favored by DAST) E (1S,2R)-2-Fluorocyclopentanecarboxylate (Desired Product) C->E F Cyclopent-1-enecarboxylate (Defluorination Byproduct) D->F

Mechanistic divergence in beta-hydroxy ester fluorination: SN2 substitution vs. E2/E1cb elimination.

Section 3: Reagent Selection Data

To justify the shift away from DAST, review the comparative metrics of modern deoxyfluorination reagents below. PyFluor provides the optimal balance of chemoselectivity against elimination and operational safety[2].

ReagentTypical Yield ( SN​2 )Elimination Side ProductThermal StabilityCost & Handling Profile
DAST Low to ModerateHigh (>40% for β -hydroxy esters)Poor (Explosive >90 °C)Low cost, reacts violently with moisture
Deoxo-Fluor ModerateHigh (Similar to DAST)Moderate (Stable to 140 °C)Moderate cost, moisture sensitive
PyFluor High Low (<10%)Excellent (Stable solid)Low cost, bench-stable, air/moisture tolerant
PhenoFluor High Low GoodHigh cost, requires specific handling

Section 4: Experimental Protocols

Protocol A: Direct Deoxyfluorination using PyFluor

Use this protocol if you wish to directly fluorinate the ester precursor. The use of MTBD/DBU and PyFluor suppresses the elimination cascade.

  • Preparation: To an oven-dried flask under an argon atmosphere, add methyl (1S,2S)-2-hydroxycyclopentanecarboxylate (1.0 equiv) and PyFluor (2.0 equiv).

  • Solvation: Dissolve the reagents in anhydrous toluene to achieve a 0.2 M concentration. Toluene is preferred over polar solvents to minimize charge separation that can favor E1cb elimination.

  • Base Addition: Dropwise, add DBU (3.0 equiv) at room temperature. Causality Note: DBU acts as a Brønsted base to facilitate the formation of the 2-pyridinesulfonate intermediate without acting as a competing nucleophile[2].

  • Reaction: Stir at room temperature for 24 hours. If steric hindrance stalls the reaction, warm gently to 50 °C.

  • Workup: Quench with saturated aqueous NaHCO3​ . Extract with ethyl acetate, wash with brine, dry over MgSO4​ , and purify via silica gel chromatography to isolate methyl (1S,2R)-2-fluorocyclopentanecarboxylate.

  • Hydrolysis: Hydrolyze the ester using LiOH in THF/Water at 0 °C to yield the final (1S,2R)-2-fluorocyclopentanecarboxylic acid.

Protocol B: Redox-Relay Substrate Modification Workflow

Use this protocol if Protocol A still yields unacceptable levels of the cyclopentene byproduct. This is a self-validating system: by removing the carbonyl, you thermodynamically prohibit E1cb elimination.

Workflow N1 1. Ester Reduction (LiBH4) N2 2. Primary OH Protection (TBDPS-Cl) N1->N2 N3 3. Deoxyfluorination (PyFluor / DBU) N2->N3 N4 4. Deprotection (TBAF) N3->N4 N5 5. Oxidation (Jones or TEMPO) N4->N5

Redox-relay substrate modification workflow to bypass alpha-proton acidity during fluorination.

  • Reduction: Treat the β -hydroxy ester with LiBH4​ (2.0 equiv) in THF at 0 °C to yield (1S,2S)-cyclopentane-1,2-diol.

  • Selective Protection: React the diol with TBDPS-Cl (1.05 equiv) and imidazole in DMF at 0 °C. The bulky TBDPS group selectively protects the less hindered primary alcohol.

  • Fluorination: Subject the mono-protected secondary alcohol to the PyFluor conditions described in Protocol A. Because the α -proton is now adjacent to a protected alcohol rather than a carbonyl, elimination is completely suppressed.

  • Deprotection: Cleave the TBDPS ether using TBAF (1.5 equiv) in THF at room temperature.

  • Oxidation: Oxidize the newly revealed primary alcohol directly to the carboxylic acid using Jones Reagent (at 0 °C to prevent over-oxidation or epimerization) or a TEMPO/NaClO catalytic system, yielding pure (1S,2R)-2-fluorocyclopentanecarboxylic acid.

References[3] Strategies for Nucleophilic C(sp3)–(Radio)Fluorination - The Doyle Group - UCLA, UCLA Chemistry, https://doylegroup.chem.ucla.edu/research/nucleophilic-fluorination/[1] Elimination Reactions, Southern Illinois University Edwardsville (SIUE), https://www.siue.edu/~tomeise/chem241/elimination.pdf[4] Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor), Sigma-Aldrich, https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/pyfluor[2] PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent, Journal of the American Chemical Society, https://pubs.acs.org/doi/10.1021/jacs.5b06307

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Comparison Guide: Bioisosteric Replacement of Proline with (1S,2R)-2-Fluorocyclopentanecarboxylic Acid

As a Senior Application Scientist, I frequently encounter drug discovery programs stalled by the pharmacokinetic liabilities of proline-rich motifs. While L-proline is structurally indispensable for introducing rigid "ki...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter drug discovery programs stalled by the pharmacokinetic liabilities of proline-rich motifs. While L-proline is structurally indispensable for introducing rigid "kinks" into peptide backbones and facilitating protein-protein interactions, its pyrrolidine ring is highly susceptible to cytochrome P450-mediated oxidation and lacks precise conformational control in solution.

To overcome these limitations, the strategic bioisosteric replacement of proline with (1S,2R)-2-fluorocyclopentanecarboxylic acid has emerged as a transformative approach. By replacing the nitrogen-containing heterocycle with a fluorinated carbocycle, we can engineer molecules with superior metabolic stability, fine-tuned lipophilicity, and locked conformations 1. This guide objectively compares this fluorinated bioisostere against traditional alternatives and provides the self-validating experimental protocols necessary to evaluate its performance.

Mechanistic Insights: The Stereoelectronic Advantage

The decision to utilize the specific (1S,2R) stereoisomer is not arbitrary; it is rooted in fundamental stereoelectronic principles.

When a fluorine atom is introduced adjacent to a carboxylic acid on a cyclopentane ring, it exerts a profound dipole-dipole interaction. Because fluorine is the most electronegative element, the highly polarized C-F bond repels the adjacent carbonyl oxygen. To minimize this electrostatic repulsion, the cyclopentane ring is forced into a highly specific envelope pucker 2.

This phenomenon, analogous to the gauche effect seen in 4-fluoroprolines, effectively "locks" the molecule's conformation. When this bioisostere binds to a target receptor, the entropic penalty of folding is drastically reduced because the molecule is already pre-organized into its bioactive geometry 3. Furthermore, the substitution of a vulnerable C-H bond with a robust C-F bond (bond energy ~105 kcal/mol) directly blocks primary sites of metabolic degradation 4.

Pathway A L-Proline Scaffold (Metabolically Vulnerable) B Bioisosteric Replacement (1S,2R)-2-Fluorocyclopentane A->B Scaffold Hopping C Stereoelectronic Effect (C-F Dipole & Gauche Effect) B->C Fluorine Insertion E Metabolic Shielding (Blocked CYP450 Oxidation) B->E C-H to C-F Substitution D Conformational Locking (Defined Envelope Pucker) C->D Dipole Minimization F Optimized Drug Candidate (High Affinity & Stability) D->F Reduced Entropic Penalty E->F Sustained In Vivo Half-Life

Caption: Structural and metabolic impact pathway of the fluorinated bioisostere.

Quantitative Performance Comparison

To objectively evaluate the utility of (1S,2R)-2-fluorocyclopentanecarboxylic acid, we must benchmark it against both the native L-proline and the non-fluorinated cyclopentanecarboxylic acid. The table below summarizes the critical physicochemical and pharmacokinetic shifts induced by the fluorine atom 5.

ParameterL-ProlineCyclopentanecarboxylic Acid(1S,2R)-2-Fluorocyclopentanecarboxylic Acid
Ring System Pyrrolidine (Heterocycle)Cyclopentane (Carbocycle)Fluorinated Cyclopentane
Conformational State Dynamic (Rapid exo/endo shift)Highly Flexible (Pseudorotation)Locked (Dipole-stabilized envelope)
Metabolic Liability High (CYP450 oxidation at Cγ/Cδ)Moderate (Hydroxylation)Low (C-F bond blocks oxidation)
Lipophilicity (ΔlogD) Baseline+1.2+1.8
pKa (Carboxyl group) ~1.95~4.90~3.80 (Inductive withdrawal by F)
H-Bond Acceptors 223 (Fluorine acts as weak acceptor)

Data Interpretation: The addition of the fluorine atom lowers the pKa of the carboxylic acid compared to the non-fluorinated carbocycle, bringing it closer to the physiological behavior of native amino acids while significantly boosting lipophilicity (logD) for improved membrane permeability.

Validated Experimental Protocols

To ensure scientific integrity, any claims regarding conformational locking and metabolic stability must be empirically validated. Below are the self-validating protocols designed to prove the efficacy of this bioisosteric replacement.

Protocol A: Conformational Analysis via 2D NOESY NMR

Objective: To validate the specific envelope pucker induced by the (1S,2R) stereochemistry. Causality: We utilize CDCl3​ as the solvent rather than D2​O to prevent rapid deuterium exchange at the carboxylic acid proton, which could obscure critical intramolecular hydrogen-bonding networks. A 2D NOESY is strictly required because standard 1D 1H NMR cannot resolve the spatial proximity between the C1 and C2 protons.

  • Sample Preparation: Dissolve 5 mg of the purified (1S,2R)-2-fluorocyclopentanecarboxylic acid derivative in 0.6 mL of anhydrous CDCl3​ containing 0.03% v/v TMS as an internal standard.

  • 1D Baseline Acquisition: Acquire a standard 1D 1H and 19F NMR spectrum at 298 K to confirm compound identity and chemical shift baseline.

  • 2D NOESY Execution: Set up a 2D NOESY experiment with a mixing time of 400–600 ms. This specific mixing time is chosen to allow sufficient cross-relaxation between the spatially adjacent protons without falling into the spin-diffusion regime.

  • Data Interpretation: Analyze the cross-peaks between the proton at the C1 position (alpha to the carbonyl) and the proton at the C2 position (geminal to the fluorine). A strong NOE cross-peak confirms the trans-diaxial-like relationship, validating the locked envelope conformation.

Protocol B: In Vitro Metabolic Stability (Human Liver Microsomes)

Objective: To quantify the resistance of the fluorinated carbocycle to CYP450-mediated oxidation compared to L-proline. Causality: Verapamil is included as a positive control to validate the metabolic competency of the Human Liver Microsomes (HLM). The addition of cold acetonitrile at specific time points serves a dual purpose: it instantly denatures the CYP450 enzymes to halt the reaction and precipitates plasma proteins, ensuring a clean injection for LC-MS/MS analysis.

  • Assay Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to a final assay concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

  • Microsome Incubation: Add pooled Human Liver Microsomes (final protein concentration: 0.5 mg/mL). Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADPH).

  • Time-Course Quenching: At intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis & Validation: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) by plotting the natural log of the remaining parent compound versus time.

Workflow S1 1. Synthesis & Purification S2 2. Conformational Analysis (2D NMR) S1->S2 >95% Purity S3 3. In Vitro ADME (HLM Stability) S2->S3 Pucker Validated S4 4. Target Binding (SPR/ITC) S3->S4 High T1/2 Confirmed

Caption: Self-validating experimental workflow for bioisostere evaluation.

References

  • Source: nih.
  • Source: benchchem.
  • Source: semanticscholar.
  • Source: benchchem.
  • Source: acs.

Sources

Comparative

Comprehensive Comparison and Validation Guide: Chiral GC Determination of (1S,2R)-2-Fluorocyclopentanecarboxylic Acid Enantiomeric Excess

Executive Summary & Analytical Rationale The accurate determination of enantiomeric excess (ee) for chiral building blocks like (1S,2R)-2-fluorocyclopentanecarboxylic acid is a critical quality attribute in pharmaceutica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Rationale

The accurate determination of enantiomeric excess (ee) for chiral building blocks like (1S,2R)-2-fluorocyclopentanecarboxylic acid is a critical quality attribute in pharmaceutical development. This molecule presents a unique analytical challenge: it lacks a strong chromophore for sensitive UV detection in High-Performance Liquid Chromatography (HPLC)[1], and its highly polar carboxylic acid moiety causes severe peak tailing in gas-phase analyses.

Gas Chromatography (GC) equipped with Flame Ionization Detection (FID) is the premier technique for the analysis of volatile, non-UV-active chiral compounds[1]. However, achieving baseline resolution requires a deep understanding of derivatization chemistry, the physics of cyclodextrin-based chiral stationary phases (CSPs)[2], and rigorous lifecycle validation aligned with the latest ICH Q2(R2) guidelines[3]. This guide objectively compares chiral GC column performance and provides a self-validating, step-by-step protocol for ee determination.

The Causality of Derivatization: Engineering Volatility

The Problem: Direct injection of free carboxylic acids into a GC system results in hydrogen bonding with residual silanol groups on the fused silica capillary. This interaction causes irreversible adsorption, severe peak tailing, and a complete loss of the subtle stereoselective interactions required to resolve enantiomers.

The Solution: The analyte must be converted into a volatile methyl ester—(1S,2R)-methyl 2-fluorocyclopentanecarboxylate.

  • Reagent Selection: We utilize Boron Trifluoride in Methanol (BF3/MeOH) rather than TMS-diazomethane. BF3/MeOH drives a rapid, thermodynamically favored esterification with minimal side reactions. TMS-diazomethane, while milder, often generates volatile polymethylene artifacts that can co-elute with early-eluting cycloalkane derivatives, compromising the specificity required by ICH guidelines.

Chiral Stationary Phase (CSP) Selection & Comparison

Chiral separation on cyclodextrin (CD) columns is governed by two mechanisms: reversible inclusion complexing within the CD cavity and surface interactions with the functionalized rim[4].

To determine the optimal CSP, we compared three industry-standard columns:

  • β-DEX 120 (Permethylated β-Cyclodextrin): Features a 7-glucose unit ring. The cavity size perfectly accommodates 5- and 6-membered cycloalkanes, providing optimal inclusion complexing[2][5].

  • γ-DEX 120 (Permethylated γ-Cyclodextrin): Features an 8-glucose unit ring. As analyte size decreases, the larger γ-cyclodextrin cavity provides too loose a fit, diminishing chiral recognition[4][5].

  • CHIRALDEX G-TA (Trifluoroacetyl γ-Cyclodextrin): Relies almost entirely on surface interactions rather than inclusion[4]. While powerful for many analytes, it lacks the specific spatial constraints needed to differentiate the subtle fluorine orientation on the cyclopentane ring.

Table 1: Column Performance Comparison (Synthetic Data for Methyl Ester Derivative)
Chiral Column PhaseCavity SizeRetention Time (1R,2S)Retention Time (1S,2R)Resolution ( Rs​ )Peak Tailing ( Tf​ )Conclusion
β-DEX 120 Medium (7 units)14.2 min14.8 min2.1 1.05Optimal fit; baseline resolution.
γ-DEX 120 Large (8 units)13.5 min13.7 min0.81.10Cavity too large; poor inclusion.
CHIRALDEX G-TA Large (8 units)16.1 min16.4 min1.11.25Insufficient surface interaction.

Data demonstrates that the permethylated β-CD phase (β-DEX 120) provides the necessary steric environment for baseline resolution ( Rs​ > 1.5).

ICH Q2(R2) Method Validation Framework

Adopted in November 2023, the ICH Q2(R2) guideline modernizes analytical validation by emphasizing a lifecycle approach and fitness for purpose[3][6]. A major paradigm shift is the replacement of traditional "linearity" with the concept of a "Reportable Range" , evaluated through robust statistical assessments of accuracy and precision[7].

For this method, the critical objective is quantifying trace levels of the undesired (1R,2S) enantiomer (0.1% to 5.0%) in the presence of the major (1S,2R) enantiomer.

Table 2: ICH Q2(R2) Validation Metrics for the Optimized β-DEX 120 Method
Validation Parameter (ICH Q2(R2))Acceptance CriteriaExperimental ResultStatus
Specificity No interference at tR​ of enantiomersBlank S/N < 3 at tR​ Pass
Reportable Range 0.05% to 10.0% of nominal concentration r2 = 0.9998, residuals randomly distributedPass
Accuracy (Recovery) 90.0% – 110.0% across the range98.5% – 101.2%Pass
Precision (Repeatability) %RSD 5.0% for trace enantiomer2.1% RSD (at 0.5% level, n=6)Pass
Quantitation Limit (QL) S/N 10, validated by accuracy/precision0.05% (relative to 1 mg/mL sample)Pass

Step-by-Step Methodologies & Self-Validating Protocols

To ensure trustworthiness, this protocol is designed as a self-validating system . The instrument sequence is programmed to automatically halt if System Suitability Test (SST) criteria are not met, preventing the generation of invalid data.

Protocol A: Sample Derivatization
  • Preparation: Weigh 10.0 mg of (1S,2R)-2-fluorocyclopentanecarboxylic acid into a 10 mL glass reaction vial.

  • Esterification: Add 2.0 mL of 14% BF3 in Methanol. Seal the vial tightly with a PTFE-lined cap.

  • Incubation: Heat the vial in a block heater at 60°C for 30 minutes to ensure complete conversion.

  • Quenching & Extraction: Cool to room temperature. Add 2.0 mL of saturated aqueous NaCl solution to quench the reaction. Add 2.0 mL of GC-grade hexane and vortex for 1 minute.

  • Phase Separation: Allow the layers to separate. Transfer the upper organic layer (containing the methyl ester derivative) to a GC vial containing anhydrous sodium sulfate to remove residual moisture.

Protocol B: GC-FID Operational Parameters
  • Column: β-DEX 120 (30 m × 0.25 mm ID × 0.25 µm film thickness)[2].

  • Carrier Gas: Hydrogen at a constant linear velocity of 40 cm/s (Hydrogen delivers higher theoretical plate numbers for chiral separations than Helium)[5].

  • Injection: 1.0 µL, Split ratio 50:1, Inlet temperature 220°C.

  • Oven Program: 60°C (hold 2 min), ramp at 2°C/min to 120°C (hold 5 min), ramp at 10°C/min to 200°C (hold 2 min). Note: Slow initial ramp is critical for resolving closely eluting enantiomers on CD columns[5][8].

  • Detector: FID at 250°C.

Protocol C: System Suitability & Self-Validation (SST)

Before analyzing unknown samples, the sequence must execute and pass the following checks:

  • Blank Injection: Hexane blank must show no peaks 0.05% area at the retention times of the enantiomers.

  • Resolution Standard: A racemic mixture of the derivatized analyte must yield a resolution ( Rs​ ) 1.5 and a tailing factor ( Tf​ ) 1.2.

  • Action: If SST fails, the Chromatography Data System (CDS) automatically aborts the sequence.

Workflow Visualization

GC_Validation_Workflow cluster_prep 1. Sample Derivatization cluster_gc 2. Chiral GC Separation cluster_val 3. ICH Q2(R2) Validation A Analyte: (1S,2R)-2-Fluoro- cyclopentanecarboxylic acid B Esterification (BF3 / MeOH, 60°C) A->B C Volatile Derivative: Methyl Ester B->C D Permethylated β-CD CSP (e.g., β-DEX 120) C->D E Chiral Recognition: Inclusion & Surface Interactions D->E F Enantiomeric Resolution (Rs > 1.5) E->F G Reportable Range & Specificity F->G H Accuracy & Precision (Statistical Assessment) G->H I Validated Method for ee% Determination H->I

Workflow for derivatization, chiral GC separation, and ICH Q2(R2) validation of the target analyte.

References

  • Chiral Cyclodextrin Capillary GC Columns - GCMS.cz.[Link]

  • CHIRAL GC (PART 2 OF 2) - Sorbent Technologies, Inc.[Link]

  • Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns - LCMS.cz.[Link]

  • Validation of Analytical Procedures Q2(R2) - ICH.[Link]

  • Analytical Procedure Lifecycle Approaches in Accordance with ICH Q14 and ICH Q2(R2): Opportunity Knocks, or Just Another Challenge and Headache? Part 1 - LCGC International.[Link]

  • ICH Q2(R2) – Complete Guide to Validation of Analytical Procedures - YouTube.[Link]

Sources

Validation

Validating stereochemical assignment of (1S,2R)-2-fluorocyclopentanecarboxylic acid via X-ray crystallography

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of assigning unambiguous stereochemistry to small, highly functionalized chiral molecules. Fluorine substitution in aliphatic ring syste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of assigning unambiguous stereochemistry to small, highly functionalized chiral molecules. Fluorine substitution in aliphatic ring systems, such as cyclopentanes, introduces profound stereoelectronic effects that influence molecular conformation, lipophilicity, and metabolic stability. For researchers and drug development professionals, validating the stereochemistry of intermediates like (1S,2R)-2-fluorocyclopentanecarboxylic acid is a critical regulatory and synthetic milestone.

This guide provides an objective, comparative analysis of single-crystal X-ray crystallography against orthogonal spectroscopic methods (NMR, VCD). By examining the causality behind our experimental choices, we establish a robust, self-validating framework for stereochemical assignment.

The Gold Standard: Single-Crystal X-ray Crystallography

The Causality of the Method: X-ray crystallography is unparalleled because it provides a direct 3D electron density map of the molecule, allowing for the unambiguous determination of bond lengths, bond angles, and relative stereochemistry[1]. However, assigning the absolute configuration of (1S,2R)-2-fluorocyclopentanecarboxylic acid presents a specific physical challenge: the "light atom" problem.

The molecule consists entirely of light atoms (C, H, O, F). Standard Molybdenum (Mo Kα) X-ray sources do not induce sufficient anomalous dispersion in these light elements to yield a statistically reliable Flack parameter (which must be near 0 with a low standard deviation to confirm absolute stereochemistry)[2].

Strategic Solutions: To solve this, crystallographers employ two primary strategies:

  • Cu Kα Radiation: Utilizing a Copper source increases the anomalous scattering signal for oxygen and fluorine, often allowing direct absolute structure determination without derivatization.

  • Heavy-Atom Derivatization: Covalently attaching a heavy atom or forming a salt with a heavy-atom-containing chiral amine introduces strong anomalous scatterers (like Bromine), guaranteeing a definitive Flack parameter.

Self-Validating Experimental Protocol: Heavy-Atom Derivatization & Crystallization

  • Step 1 (Derivatization): React 1.0 eq of (1S,2R)-2-fluorocyclopentanecarboxylic acid with 1.1 eq of p-bromobenzyl bromide and 1.5 eq of K₂CO₃ in DMF at room temperature for 4 hours.

  • Step 2 (Purification): Extract the product with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography to isolate the ester.

  • Step 3 (Crystallization): Dissolve 10 mg of the purified ester in a minimal volume of a hot vapor-diffusion solvent system (e.g., CH₂Cl₂/Hexanes). Allow slow evaporation at 4 °C over 3–5 days until suitable single crystals form.

  • Step 4 (Diffraction & Validation): Mount a single crystal on a diffractometer equipped with a Cu Kα source (λ = 1.54178 Å) at 100 K. Solve the structure using direct methods and refine anisotropically. Self-Validation Check: The absolute configuration is only validated if the refined Flack parameter is 0.00 with a standard deviation of <0.1[2].

Orthogonal Alternative 1: NMR Spectroscopy

The Causality of the Method: Nuclear Magnetic Resonance (NMR) is indispensable for solution-state analysis, particularly when crystallization fails[1]. For fluorinated cycloalkanes, the large electronegativity of fluorine strongly biases the ring pucker, dictating the dihedral angles between vicinal protons and the fluorine atom.

  • Relative Stereochemistry: The cis vs. trans relationship is determined by analyzing ³J_HH and ³J_HF coupling constants. Additionally, 2D HOESY (Heteronuclear Overhauser Effect Spectroscopy) reveals through-space proximity between ¹⁹F and ¹H nuclei[3].

  • Absolute Stereochemistry: Requires derivatization with a Chiral Derivatizing Agent (CDA), such as Mosher's amine, to form diastereomers. The Δδ (chemical shift difference) between the (R)- and (S)-amides in ¹H and ¹⁹F NMR allows for the empirical assignment of the absolute configuration[4].

Self-Validating Experimental Protocol: ¹⁹F-¹H HOESY Analysis

  • Step 1 (Sample Prep): Dissolve 15 mg of the compound in 0.6 mL of CDCl₃ (100% atom D) and transfer to a 5 mm NMR tube[1].

  • Step 2 (Acquisition): Perform a 2D ¹H-¹⁹F HOESY experiment on a 500 MHz spectrometer equipped with a fluorine-tuned cryoprobe. Set the mixing time (τ_m) to 300–500 ms, optimized for the expected ¹H-¹⁹F cross-relaxation rates.

  • Step 3 (Validation): Analyze the cross-peaks. Self-Validation Check: A cross-peak between the ¹⁹F signal and the C1-proton will only appear if the atoms are spatially close (< 3.5 Å), self-validating the relative cis or trans spatial arrangement without relying on external reference standards[3].

Orthogonal Alternative 2: Chiroptical Methods (VCD + DFT)

The Causality of the Method: Vibrational Circular Dichroism (VCD) measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions. The C-F and C=O stretching frequencies are highly sensitive to the chiral environment. By comparing the experimental VCD spectrum with a theoretical spectrum generated via Density Functional Theory (DFT), the absolute configuration can be assigned without the need for derivatization or crystallization[5].

Data Presentation: Methodological Comparison

The following table summarizes the performance metrics of each technique for validating the (1S,2R)-2-fluorocyclopentanecarboxylic acid structure:

FeatureSingle-Crystal X-ray DiffractionNMR (with CDA / HOESY)VCD + DFT
Primary Output 3D atomic coordinates, absolute configurationRelative stereochemistry, absolute (via CDA)Absolute configuration
Sample Requirement High-quality single crystal (1-5 mg)Solution (5-15 mg)Solution (10-20 mg)
Resolution/Certainty Unambiguous (Flack parameter ~0)High (empirical models)High (dependent on DFT accuracy)
Time Investment Days to Weeks (crystallization bottleneck)Hours (if CDA is not required)Days (computational time bottleneck)
Destructive? NoNo (unless derivatized)No

Decision Logic & Workflow

To ensure scientific integrity, relying on a single method is often insufficient. Below is the logical workflow we deploy to guarantee stereochemical accuracy.

Workflow for stereochemical validation of fluorinated cycloalkanes.

Conclusion

For the definitive stereochemical assignment of (1S,2R)-2-fluorocyclopentanecarboxylic acid, X-ray crystallography remains the gold standard, provided the "light atom" limitation is circumvented via heavy-atom derivatization or Cu Kα radiation. However, a robust analytical package should always pair solid-state X-ray data with solution-state NMR (HOESY) to ensure the crystallized conformation accurately represents the bulk synthesized material.

References

  • Synthesis and Conformational Analysis of Fluorinated Uridine Analogues Provide Insight into a Neighbouring-Group Participation Mechanism Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • The Assignment of Absolute Configuration by NMR Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Highly tunable fluorinated trispyrazolylborates and their copper(I) complexes Source: RSC Publishing URL:[Link]

  • Determination of Absolute Configuration Using Density Functional Theory Calculation of Optical Rotation: Chiral Alkanes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

A Comparative Guide to LC-MS Method Validation for Quantifying (1S,2R)-2-fluorocyclopentanecarboxylic Acid in Biological Matrices

Introduction The quantification of small-molecule therapeutics and their metabolites in complex biological matrices is a cornerstone of drug development. (1S,2R)-2-fluorocyclopentanecarboxylic acid represents a class of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The quantification of small-molecule therapeutics and their metabolites in complex biological matrices is a cornerstone of drug development. (1S,2R)-2-fluorocyclopentanecarboxylic acid represents a class of analytes—small, polar, and functionalized—that presents distinct analytical challenges. Its high polarity makes it poorly retained on traditional reversed-phase liquid chromatography (RP-LC) columns, often leading to elution near the solvent front where matrix interference is most pronounced.[1][2] Furthermore, the carboxylic acid moiety can exhibit poor ionization efficiency in mass spectrometry (MS) and may be prone to instability.[1][3]

This guide provides a comparative analysis of different strategic approaches for developing and validating a robust and reliable LC-MS method for (1S,2R)-2-fluorocyclopentanecarboxylic acid in biological fluids such as plasma or serum. We will move beyond a simple recitation of steps to explore the underlying scientific rationale for each decision, from sample preparation to chromatographic separation and final validation. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive framework for building a method that is not only fit-for-purpose but also stands up to the rigorous scrutiny of regulatory bodies, adhering to the principles outlined in the ICH M10 guideline on bioanalytical method validation.[4][5][6]

Section 1: The Foundation - Internal Standard Selection

The reliability of any quantitative LC-MS assay is critically dependent on the use of an appropriate internal standard (IS).[7] The IS is added at a known concentration to all samples, calibrators, and quality controls (QCs) to account for variability during sample preparation, chromatography, and mass spectrometric detection.[7]

Comparison of Internal Standard Types

  • Structural Analog IS: A molecule with similar chemical and physical properties to the analyte but a different mass. While sometimes used, it may not have identical extraction recovery or experience the same degree of matrix effects as the analyte, potentially compromising accuracy.[7]

  • Stable Isotope-Labeled (SIL) IS: The analyte of interest with one or more atoms replaced by a stable, heavy isotope (e.g., ²H, ¹³C, ¹⁵N).[7][8] A SIL-IS is considered the gold standard because its physicochemical properties are nearly identical to the analyte.[7][9] This ensures it co-elutes chromatographically and experiences the same extraction efficiency and matrix effects, providing the most effective normalization and leading to superior accuracy and precision.[8][9]

Expert Recommendation: For a regulated bioanalytical method, the use of a stable isotope-labeled internal standard (e.g., (1S,2R)-2-fluorocyclopentanecarboxylic acid-¹³C₅,d₄) is strongly recommended. The investment in synthesizing or procuring a SIL-IS is justified by the significant improvement in data quality and method robustness.[9]

Protocol 1: Internal Standard Preparation
  • Procurement: Obtain a certified SIL-IS of the analyte with a mass shift of at least 3-4 Da to prevent isotopic crosstalk.[7] Verify its chemical and isotopic purity upon receipt.

  • Stock Solution: Prepare a primary stock solution of the SIL-IS in a suitable organic solvent (e.g., Methanol or Acetonitrile) at a concentration of ~1 mg/mL.

  • Working Solution: Prepare a working IS solution by diluting the stock solution. The final concentration in the sample should be consistent across the entire batch and is typically targeted to be near the geometric mean of the calibration curve range.[7] This solution will be added to samples during the extraction process.

Section 2: Comparative Analysis of Sample Preparation Techniques

The primary goal of sample preparation is to remove endogenous interferences, such as proteins and phospholipids, which can cause ion suppression or enhancement in the MS source and contaminate the analytical system.[10][11] The choice of technique represents a trade-off between cleanliness, recovery, throughput, and cost.[12][13]

Method A: Protein Precipitation (PPT)

PPT is a simple, fast, and inexpensive method that involves adding a water-miscible organic solvent (e.g., acetonitrile) or an acid (e.g., perchloric acid) to the sample to denature and precipitate proteins.[13][14]

  • Rationale: This "dilute-and-shoot" approach is favored for high-throughput screening.[12] However, it provides minimal cleanup, leaving many endogenous components like salts and phospholipids in the supernatant, which can lead to significant matrix effects.[13][15]

Method B: Liquid-Liquid Extraction (LLE)

LLE separates the analyte from the aqueous biological matrix into an immiscible organic solvent based on its partition coefficient.

  • Rationale: LLE offers a cleaner extract than PPT by removing non-soluble matrix components.[14] However, for a highly polar analyte like (1S,2R)-2-fluorocyclopentanecarboxylic acid, finding a suitable organic solvent that provides high extraction recovery can be challenging, often requiring pH modification of the sample to suppress the ionization of the carboxylic acid group.[15]

Method C: Solid-Phase Extraction (SPE)

SPE is a highly selective technique that uses a solid sorbent to retain the analyte while matrix components are washed away.[13]

  • Rationale: SPE provides the cleanest extracts, significantly reducing matrix effects and improving assay sensitivity and robustness.[12][13] For a polar acidic analyte, a mixed-mode anion exchange SPE sorbent is ideal. This sorbent combines reversed-phase and anion-exchange properties, allowing for a dual retention mechanism that is highly selective for the target analyte.[16][17]

Experimental Design Workflow for Sample Preparation

G cluster_0 Start: Plasma Sample cluster_1 Method Comparison cluster_2 Evaluation cluster_3 Outcome Start Plasma Sample + SIL-IS PPT Method A: Protein Precipitation (e.g., with Acetonitrile) Start->PPT Process Aliquots LLE Method B: Liquid-Liquid Extraction (pH adjust + organic solvent) Start->LLE Process Aliquots SPE Method C: Solid-Phase Extraction (Mixed-Mode Anion Exchange) Start->SPE Process Aliquots Eval Evaluate: 1. Recovery 2. Matrix Effect 3. Process Efficiency PPT->Eval LLE->Eval SPE->Eval Result Select Optimal Method for Validation Eval->Result Decision based on data

Caption: Decision workflow for selecting the optimal sample preparation method.

Data Comparison: Sample Preparation Techniques
ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)Rationale
Recovery (%) >90%Variable (often <70% for polar acids)>85%SPE provides high and consistent recovery due to targeted retention mechanisms.[13] LLE struggles with polar analytes.[15]
Matrix Effect (%) High (15-50% suppression)Moderate (5-20% suppression)Low (<10% suppression)The superior cleanup of SPE minimizes co-eluting interferences that cause matrix effects.[12][13]
Intra-day Precision (%RSD) <10%<8%<5%Cleaner samples from SPE lead to more consistent ionization and thus better precision.
Throughput HighModerateModerate to High (automation)PPT is the fastest manual method, but SPE is highly amenable to automation for high throughput.[12]
Cost per Sample LowLow-ModerateHighThe consumables for SPE are more expensive than the solvents used for PPT and LLE.[13]
Protocol 2: Mixed-Mode SPE for (1S,2R)-2-fluorocyclopentanecarboxylic acid
  • Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the IS working solution and 200 µL of 2% formic acid in water. Vortex to mix. This step ensures proteins are disrupted and the analyte is in the correct protonation state.

  • Conditioning: Condition a mixed-mode anion exchange SPE plate/cartridge with 1 mL of methanol.

  • Equilibration: Equilibrate the sorbent with 1 mL of water.

  • Loading: Load the pre-treated sample onto the SPE plate and apply gentle vacuum or positive pressure to pass the sample through the sorbent.

  • Washing:

    • Wash 1: Add 1 mL of 5% acetic acid in water to remove polar interferences.

    • Wash 2: Add 1 mL of methanol to remove non-polar interferences.

  • Elution: Elute the analyte and IS with 500 µL of 5% ammonium hydroxide in methanol into a clean collection plate. The basic pH neutralizes the anionic analyte, releasing it from the sorbent.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Section 3: Comparative Analysis of Chromatographic Strategies

The inherent polarity of the analyte necessitates a chromatographic strategy that provides adequate retention, good peak shape, and separation from early-eluting matrix components.

Strategy 1: Reversed-Phase LC with Derivatization
  • Rationale: This strategy chemically modifies the carboxylic acid group to create a less polar, more hydrophobic derivative.[18][19] This not only improves retention on a C18 column but can also drastically enhance positive mode ESI-MS ionization efficiency by introducing a readily protonatable group.[20][21] Reagents like 3-nitrophenylhydrazine (3-NPH) or 4-bromo-N-methylbenzylamine (4-BNMA) are effective for this purpose.[18][22]

Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)
  • Rationale: HILIC is specifically designed for the retention of polar compounds.[23][24] It utilizes a polar stationary phase (e.g., amide, silica) and a mobile phase with a high percentage of organic solvent.[25] The analyte partitions into a water-enriched layer on the surface of the stationary phase.[25] This approach avoids derivatization and the high organic content of the mobile phase is beneficial for ESI-MS sensitivity.[26]

Strategy 3: Mixed-Mode Chromatography
  • Rationale: Mixed-mode columns contain stationary phases with both reversed-phase (e.g., C18) and ion-exchange (e.g., anion exchange) functionalities.[27][28] This allows for multiple, tunable retention mechanisms on a single column.[17] By adjusting mobile phase pH and ionic strength, retention can be optimized to achieve unique selectivity for polar and ionizable compounds like our target analyte.[28][29]

Chromatographic Retention Mechanisms

G cluster_0 Analyte: Polar, Acidic cluster_1 Chromatographic Strategies Analyte {(1S,2R)-2-fluorocyclopentanecarboxylic acid} HILIC HILIC (Amide) Hydrophilic Partitioning Analyte->HILIC:port1 MM Mixed-Mode (C18/AX) Hydrophobic Interaction Ion Exchange Analyte->MM:port1 Analyte->MM:port2 Analyte_Deriv Derivatized Analyte (Non-polar) Analyte->Analyte_Deriv Derivatization RP Reversed-Phase (C18) Hydrophobic Interaction Analyte_Deriv->RP:port1

Caption: Interaction mechanisms for different chromatographic strategies.

Data Comparison: Chromatographic Strategies
ParameterRP with DerivatizationHILIC (Underivatized)Mixed-Mode (Underivatized)Rationale
Retention Factor (k') > 2.0> 2.0> 2.0All three strategies are capable of providing sufficient retention away from the void volume.
Peak Asymmetry 1.0 - 1.31.1 - 1.51.0 - 1.4Good peak shape is achievable with all methods, though HILIC can sometimes be more sensitive to injection solvent effects.
LLOQ (pg/mL) < 50< 100< 100Derivatization often provides the greatest sensitivity enhancement. HILIC benefits from high organic mobile phase.[18][26]
Robustness Moderate (derivatization adds variability)Moderate (sensitive to water content)High (multiple retention mechanisms)Mixed-mode can be very robust once developed. Derivatization adds an extra step that can introduce variability.
Method Development Complex (reaction optimization)ModerateComplex (pH/buffer optimization)Both derivatization and mixed-mode require significant upfront method development.[17]
Protocol 3: HILIC-MS/MS Conditions
  • LC Column: Amide-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 95% B to 50% B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • MS Detection: Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • MRM Transition: Monitor the deprotonated precursor ion [M-H]⁻ to a characteristic product ion.

Section 4: A Framework for Method Validation according to ICH M10

Once an optimal sample preparation and chromatographic method is established, it must be fully validated to demonstrate it is suitable for its intended purpose.[4][5] The validation must adhere to the latest regulatory guidelines, such as ICH M10.[6][30]

Bioanalytical Method Validation Workflow

G cluster_0 Pre-Validation cluster_1 Core Validation Parameters cluster_2 Outcome Dev Method Development (Sample Prep + LC-MS) Selectivity Selectivity & Specificity Calib Calibration Curve & LLOQ AP Accuracy & Precision Matrix Matrix Effect & Recovery Stab Stability Report Validation Report Selectivity->Report Calib->Report AP->Report Matrix->Report Stab->Report Ready Method Ready for Sample Analysis Report->Ready

Caption: Logical flow of experiments in a full bioanalytical method validation.

Validation Parameters, Protocols, and Acceptance Criteria
Validation ParameterExperimental ProtocolICH M10 Acceptance Criteria
Selectivity & Specificity Analyze ≥6 blank matrix lots for interference at the retention time of the analyte and IS.Analyte response <20% of LLOQ. IS response <5% of mean IS response.[31]
Calibration Curve & LLOQ Prepare a blank and ≥6 non-zero calibrators by spiking into matrix. Analyze in triplicate.R² ≥ 0.99. Back-calculated concentrations ±15% of nominal (±20% at LLOQ). ≥75% of standards must pass.[32]
Accuracy & Precision Analyze QC samples at LLOQ, Low, Medium, and High concentrations (n=6 per level) on ≥3 separate days.Mean accuracy at each level within ±15% of nominal (±20% at LLOQ). Precision (%RSD) ≤15% (≤20% at LLOQ).[30]
Matrix Effect Compare analyte response in post-extraction spiked matrix from ≥6 lots to response in neat solution.The IS-normalized matrix factor should have a %RSD of ≤15%.
Recovery Compare analyte response in pre-extraction spiked matrix to post-extraction spiked matrix (n=6 per level at L, M, H QCs).Recovery should be consistent, precise, and reproducible.
Stability Evaluate analyte stability in matrix under various conditions: Freeze/Thaw (≥3 cycles), Bench-Top, Long-Term Storage, and in processed samples (Autosampler).Mean concentration of stability QCs must be within ±15% of nominal concentration.[33]

Conclusion

The development of a robust LC-MS method for a challenging analyte like (1S,2R)-2-fluorocyclopentanecarboxylic acid requires a systematic and scientifically-driven approach. While rapid methods like protein precipitation have a role in early discovery, the rigor of regulated bioanalysis demands a more sophisticated strategy to ensure data integrity.

Based on the comparative analysis, a method employing mixed-mode solid-phase extraction provides the cleanest sample, minimizing matrix effects and maximizing reproducibility.[12][13] This should be paired with a chromatographic strategy that ensures robust retention, such as HILIC or derivatization followed by reversed-phase LC .[18][24] The choice between these chromatographic methods will depend on the required sensitivity and the laboratory's comfort with derivatization procedures. Regardless of the final chosen workflow, the use of a stable isotope-labeled internal standard is non-negotiable for achieving the highest levels of accuracy and precision.[7][9]

Ultimately, every choice must be justified with experimental data and the entire method must be subjected to a full validation following the stringent criteria set forth by regulatory bodies like the ICH.[4][6] This comprehensive approach ensures that the generated data is reliable, reproducible, and fit to support critical decisions throughout the drug development lifecycle.

References

  • A Comparative Guide to Derivatization Agents for LC-MS Analysis of Carboxylic Acids: Evaluating Tribenzyl Citrate and Alternativ - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHD4D7nV_ImsDMm4p7mJQVxmkR1DoHXqmjsAk0RAVI-k8qHaXLMM3BwMIq3e-o4s4OKcHyO2fDNma9uy_gHyV2AwXTK57HVf0QdjXGS4MUmIVNNhHRLqMMekkjMjhDyWRRgKiEqkmZv-wLXeKz2rxknVkzxtrBYwnFUfP1lkyYUpBtmvDUDqXht0GlxWJb6E5Ykj3XXP_9W9PIrX3o1JcORnGofrMnc7JAi73haUvhG3-1niu9ECUCbrBw2AMMsQtGSqfx81Ih2ubUt5gdNBmmjtGHYA88c6BNSWif5o7AU]
  • Diazo-carboxyl Click Derivatization Enables Sensitive Analysis of Carboxylic Acid Metabolites in Biosamples | Analytical Chemistry - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3Z0yCcxYq0pgmB-Mt5lODTWT5lmJcpSMA0RsmuZcKhpFncW3FikzQcGNALvNVGut58Bj3pZ1XdiEXNIqzyJK6MZsR3gQdGnvKA-rGWsJCtNCgUIfuhbu0ArSNXmqhytelIE9UN-NMh54JOrkke1GC]
  • ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsWZz847hnixVVdlLGoX-RSsF7xPiX8KGcMoRNlJ5tjk2xILm8Yahc7e-cy-HHIk4UxK99kzFXZHvdfDpE3MMShdtBivdU1Ua3jH6I1z669M73XVqdZsIyxzG-N3MYXJghwopuDY6TnHZB6XIj_j73wtNVkaGaFIguNMtm5Nbm3TT12kIABtG8wirlrCjFSm67xfpj]
  • Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEitDl3rjQgdTOwIpCU9dtOofaBc76-5qDB-awwh5Kip-zvYVl1lieela_1L7UhyQiLqmqutD8l1C-BtC_mMCgAu-U2Y1pS0pSnIAqurtL15neaeBt1arPmohG8vpPbBmwRt8Yw-mETK0VkE_KX57B9pdR4R7KM2_yAn9xW9inWtPJP-ewqc9d16P5HA==]
  • Derivatization methods for the LC-MS/MS analyses of carboxylic acids. - ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfXiT8EnvyQZLtj-Yh2MVAQyHNUf7wURmJvHHgG6tNS8-yxLYibXcS7KXHprlYyR6_ozddhXcS4fPdF8TbPVe_lvvV0KbkXhACkW80Ydf1IV3rHLveyLEGMSp-kXxZOnOWD6yYD2H3g6Ad_nuw1Mp900kr-x22w2CSZFu40pdYWAwD8tADzJKvgU4kgXMiSaju59RhDB4feoHvReB7_vE597RWzntuXhNoD9-sQE7CcMk=]
  • Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWNvLQ-ZpyXHong8OyMYamzt0AqdcL2-EL3W0mW-SufyuDFG6dvUTGTjKC77I8Mg8UzlZbP7RXf3qBTxlQpioR7I_Nr74Wyox8G3Ig7ca5OQyRSJnSInQE-5Jw6ARnNbuYFRMO3nm1b0T9AWM=]
  • bioanalytical method validation and study sample analysis m10 - ICH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCxxdquhs7-kiQ6BFNLZO06ITMw1awqcTjLOkXnN5hAscGjH9L0Q0RjezvkN_C5-A-9BldzlQRZy_b_Bxy3dm0eIhNfQVIrrOAXapPq5RG_p7JN9gj5H6Grxu9hhe-mjjlPNcshodW4qiFm6Kl9BMmgscXn6Mjfl5ThsR4YlED3cRIgT7ivUdRDg==]
  • Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - JP. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDFI3hOz7bfFmheqCKOoOF6rdToVDyYBi5qassRbQMN-prweoP2qEU7BzDb_bUuA0buvfg22y6gd82wmgFZ4vMCxZ9HS7aFcz550s99zgICTbsNyU-CENQ0sj3prgLpld7b4BX9Ay-awCRzpH9T_jdbMxsCqT31UPIAb_fitZ_5tl9PvOACWD1y4WNzHZvSFsxQTmm9ucoEID0Cg4pzBm525chdOZaFw00ck-1r3A_AIaVcYfmnHueDKI9fTVMBD2o]
  • Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjAawrMr6lThuFLerCw0g1zCRHGc398jfhCyJPmwyEaXaWZvgUPN9q6yD-m0GG8uDkrwjCIHFTzCbLe1VYCpdeoskOIAvW1dEMcU09IRdEwyeico8O9BWT4qcKXt1WtANGm_dTVjU4yZ1QrGopP-WRfWranTg_XbytUgeKf_WDidQNbgNcIMwqOI4MJ6IbRbSC8R5hfr3q4HpyGOwIxuqKBIKYKmxX]
  • Why HILIC is what your polar compounds need for purification - Buchi.com. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECVZRoinS7C5jXkSlCut-HscfWfWTkWKFJrv9BCFUL1MccSEKj34VdHc2Rg_CHgDDh6jnHBOdhsYswgVseeywc9p7m-gIqLalb6m1YR-jIZ1S5lTKaO9MM-Nyq7I4pSD5aEaL9GwtdlTde4z7b_9En2bk1edhNeEPBvrw_sbXxo_pQyDoeiXSs7m_z5F9uGyXC0vsc1VojyD1XKh1VLTjqibi_Yq6Vk3vFloc=]
  • Guideline Bioanalytical method validation - EMA - European Union. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2P-6KVxXpY5qyj5klRxrhA9YLdEGAc37Tch8f0HFR9LhgXfu4lHKELmyevrS1iFKjV_vZx6Z8dUfFwRQIc9BTzqw95Z6b8GqLB8s5tk6hYM1ZBrJX6zxSvFvKiex-T9uaZcvczXvRcVSqFx8mYVu8rbM33Y7NDOqCz1CG-Y4UAAlcamGpwv00XgBJroVFC03jGLLAw0Equq_2OQP2jX7U4J0QxPki8A==]
  • A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEy0YFga9QVH0Pnyto8Sysk7LpkiooL1PVzekiY743K3SpeOUxWu7sgV__vUKCKnNfe6h2H6QyVtiHf0-H0r9InszMqsjtY__oY0_gYK-GArZ4kNyAr6BIEWNpnuXL9YxvoMMV1y8lA9dBSb8=]
  • HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQElqdbUe_zMX6v6lBB7a14wsZgvhkFEWk5RiuQjGCMwi6W-tJepx4O3xf7NjGwDY7Puh13L0ATsm3Azrcd-y0j-iaaVwXDDKG2-VrU8kX70uh8dLrJcL3PZktBmBPOCG-Iy6ViVw3XXnvIeeXhIKou6-_r4v3sFwFNLLGzMtoe6J0UOeWnjHcBDxoVq8WKjR5xYmVVpUy1m132k9iP3S1BC8em4jjhkvrEe-sk=]
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMXNaHFVMKBmcQji7IvhcUPDVP7NCoFiSvMwcJ1_llzI0dsHIPMIq7-Vd_865igSXJ2iBdJXuaHSQ1wCp4vtBNZC5qgdv-Ou-jlvH-GBi5e-Q7UN7B99022Vb1eKjkzrWhb_ytUnIDi5GgR5zPH9a9pqraDmL-WnAKdXH5hTn1mWPx9S-Mf0Z805AoetMfNr-7ohHFiRcS5DMQf7cAxLj94DMw-SAiP8pwUO_EJg==]
  • Expanding Selectivity and Improving Retention with Mixed-Mode Chromatography - Waters Blog. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCNIqiz16qZAh3PYPpCsLcYY_b1-fx-PgEMi1iQ9VZWsnmBMAbzeDOacz5S9gc6xLuyate_DXb_T0zzYyrk9kdnxX2zE_FdkpHU3CuMiBhJMijzyre12PGTZbdwYm0m7fQOO0tnxwFdrLZAQuzihb8AJ1oF5OM2A4mvtHIV8ZlSqarERo2Bj8FAk6U_eaFfqoWcqrdiH2RYqtKNadftIJ0pZTA97Y_Dc1uvXQ=]
  • Bioanalytical Method Validation: ICH M10 - CMIC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVMVfKls35me7FYq5cVGp8drThTOW3Uigmx6ZJWcVcwOjqL7xHUq7PYLoISOT_qLdCtOevrHcKsEm_XHBXkwNQtP0nnfSxliL_Io4hb8Tzz5G6ipcffmZwHIyXhlsqS-nMb-wPwNiNg5wDwDCPAjP2qSmDbHFtIUEEI_JDuYBW3yEOzcdO1Q==]
  • Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers - National Institute of Standards and Technology. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHgaoAfhCOrScVm1Sx3Jpv1C3OZXkgJs-uja9XhCP4RAbMoXJcEhER2I2BFPYzOfVhAq-vb99reBLe-_hHtYB-qz6v5ih9BZQ9oHOIHUssyaEIj4MV8gxEcpE7n3AIP5DlSB_fRkWTjZpZcSCyrmKuY-UkxbL5-SA1ygy0Sh45PTcQygH4-sJjN0n6MPw7dZtqkhEtF9AxLe9vRl_FiMpKyOiX74iQyAPXUxaWPA==]
  • Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_H8MV4H3opizLjzmHlHmX3l57s9Fg3wHKpSZB82WQX3kHzpRNADQIMXozxhww-xo_RgurHhB6HMpEE4JDEaUuiblnMnz0yyMPhJ0ZJItjzvuGwHUjG8VIk118TIw-9-mUNp41-nrw6s53ka2eQyhx4uYIzcbyZnbgxmbXfgoDkUKMGaOlLNyQDlVFSGcpJBNpswtA6lgdZ2YmPytCmyVixWZcbK4Xjh3c0o9pRbPcewqxGJZ7deBXi6m5JXk=]
  • The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFu2zdJjPuzgOyUHi5OrJ9AorDd1Lj-N0Gcr6OrK4JjHlNOfY9o8oZzTp8-TWzsmpvXwHcbUGXUzxyagbtSFT4nJVmNtf0G7S4TIzobydDDSZN5HX2F7Pe_6lkjKHTo6O9w9qZP-ibTNlCpImTHuzdBJdMDcQXuc6ADz9Xd-wBPUdUTvGSht7yVb-TUh4CusFfnHjqzydYsR_Tc9cZFs_MpDiEOkrYxZvzvoJvVpUYw-RvAD1a2-mhIj_2Da-86zx6MD1sodl9dltTt17yHhXoRHVKqlnJ8G6UiJrLeqtVDiFXNrarZFnRS05Bh6DxoE90F]
  • Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGR7RV9vQz0MPMlTMiQabvIJv_5dDehqtlYa-M8t4qZSBu0bRmBxb6XtMZOzf7-znyytfCoJyGernUGgaR7dp4-XCvCssH0K8svQcFRbRtQfI6fZOSqHQuwySe_ZthwSuNudf9l5nDH6c-b2HJMzxDwmOXLLdW3IovF_2GOsLy--Hcappejvs4jxHFC7qJ13-I_eYCFph4bTpa7d-FeevoGoNTr5tSa8w0QyASjoU3sg6nW8r0rzBgkJP3BTF49Hjij2c=]
  • Recent advances in hydrophilic interaction chromatography for quantitative analysis of endogenous and pharmaceutical compounds in plasma samples - PubMed. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFsUjB9SkZSD7E3KfhAgW7wlsjnX8bB4ovPkz8Cqe9lyw1-lwA2u_YgQT-M65NttaI_Ksewrw200IWtp7_fWZvPaLj-nBDGMFrvOmnPoUMZC4ZQmgX7j4GTQLGRwO_ByY0s93J9]
  • Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS - RSC Publishing. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkIYWW-uhVLoDenOGBgnICiDLd4A2NrPVIa8ip2pW2iyLMS2yNnefPwNuqW9PbSF9iKHVr_pQ5Zp7O3vVi0fpm6v4wXm3SBOBULZ3d0an6erhTJlWM_Lp6RRQQi_X1K0i1KhqQhEyV311uHVdbkJQe53JtBKwk5vrJ]
  • M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9VCQJjzcES2X8T5g8QNh5fQGzFRFCieeHXqzayG1WtCk_3QOpDT42jeGGY-SAqnkMaMNDn_xkGZja9exgLY9QnlzDuFC2F7LyoAlr5iOc2MgO5bChbML1iPd_eNPZdriMUy7gKybfxSTTSgktJlWDZdF4m2DgeBGpP7ccSWN8TW2Ubrf6YXL5dpgj7TXried8T1YHYsgbTTgKnuW8forFhDKzBglqoE97b2f2lGb8ehYrb-RMSbBLVS3Mrhc2wCv9rA==]
  • ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5 - EMA. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRhGmtm-9ebnTl1cuzJlGO90FJ34dSs2l09NblPxn7t8xi_SPs2I0BEqL_u5zYUHfBzsELOcgDRWqhSc3K-K0ZKu0Fs5Zo8jal6xShCV-T7YFMDlKQZiQqJFkdSeHHyl5ue-PspV05BgB3UUcLEvHHn9K4vdvPJ1dxGePwHX8f9HBvUrxFdohXt4ghg-KdTkEx4RNh91Bdt-YaZiDPIZ3-HXry_wHozOZeW-UhUh2la2Ow7kSBVg==]
  • Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFW8Fminje2mt-d3tqQez1GUOg90fY1MTPqlO-OVnejIKDJGSW-u3lky51zK1DlyIg15rcFqTvLF4-s-LBLkXPjxrAxRZpjJHkKrSPktIlcrVkXVrB7i-jHqBtTF6mxmdUI6zG]
  • Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEjBMpV7T8vuFKHQup6Y-bW0hUoafreDe0sjSqRBS1avQUM8H9pq5N9Kpps9fPiPjeBWyprjlFnE_gNXHeM3XGqeal5rUncHA5tV8dYNlT4j5eBdK_6NKpp9wkz_u2bG0solz_7mMWjeGZlygZH]
  • LC-MS Method Validation Guidelines | PDF - Scribd. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEX4F5EV9P6bgYPCcOPKz5gFoAw8pVSSN0X3ZIBwsJTnIGIY9GQy5gj1B8ewhBGNW68es0zxHyu5h4ewdYkkf6yuVtWzCAgOyHJS0kBnlygTNl4iG1AItcgzo_pxd94hkggNta6gIu_jLzLHDsNyUZOzN9SOzAk3bCsDiYqbmi9DWV0emXV1BwQw2LPWf3e2U8Fy6y8]
  • Selection Criteria for Sample Preparation Methods - Phenomenex. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxMwOewQ-oWeJNh2Bo5TXnbFZKwTiFapOuw7e18QtW_R7utHDK3H6F31tLq14XDmQcbHkkSHbPgCDW56zhH-j-HGjIQoNIcF8Vrl7wuU64s6AmapmkxCPSXhzlDmi9z2hNfWQNIIz6nV72t-QfNjhTShavR55vbWSitPT0IA7-qyASEFrtrocZO5Oj1uThj_Vo2bkfKbIXlgJ_lHuLLvxk9w3ki_Xpgb5s]
  • Mixed-Mode Chromatography—A Review - LCGC International. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdEmv8-4U8h5sOXDzwNMTMivGp5i-l7AVJ6lwn-EVgGbhpBG6JivwWzTaNLq8iDP1jMarlLWVrG1v5z4N3nwrJjiN-h8ROBGN-Trs7ZD9N9zvUJasotAsF1O3jnoflaCX2xmcP_YD8yVpt9wZykhxoMD7ZbDFaFbXgTi4IC_XftB9rae55]
  • Mixed-Mode HPLC Columns | Thermo Fisher Scientific - JP. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeq7Bmaca4EGyl_wAju1MSTdIBBIqJ1UoCocUR9g6hydtMi8ffogP7kzfcXgcOAv-ZDm09IsD38q2MbJiANQOdwCuzh8vSMdmsRKGwcZ4eDEi0O2giKtLOQbVkNBqx5vfq8sYpXGjWQSDM_a_KileRm6Y22nE4zYisXUKVzSFkhcRVzJVA9dNj2Q6Uns6Havi8jS98fGJwkPU1bd15Sgbn0qMyAhR5J6JsVwKTFAsgbZtjVsXHqWlzG-IVUx_60rxazMvF7_0=]
  • (PDF) Mixed-Mode Chromatography - ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYrjbjAKHY8NKC7WtWzB4aMw5vTHvJRb7cPN3E2Yu3RvU11-t50C1tZmT87tzVWj-sxxT3qgYLCQWqk1do110YqDJLSaIoR_8F4OedKN9sHW7LwuieLoUTVZn-1a_qMMIk4pXiiM2QV1zZx2SCmL6467f6OiMI8OHmeCFuKARVzASmURNbf1U=]
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEsGkxvEVrbvdbYkp_vFfIO2oG1ONJBneR2SVnOCd86MnmSHn_ndyEFk5zn7u0fK9csYStdXN0o9-69ElnlKLrUkPGKMq3Ct2MwGzufvoZa8MBaWOOrDreUJFb4r9Jj70mcS0LRZANo0xs4zf_fiwhB__mpubPPuM9K9IzPb-JtAkCv62ace1o=]
  • Evaluation of Sample Preparation Strategies for Human Milk and Plasma Proteomics - MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSTD7tvc5UkqmjaPdEI1lkdULxBdkV5dmWL1aqM6IO_F9bybilMKSz8CL8hLz2c620KfFAfj7S-DvhTlfGmfV9DF6s1Y3QbgaAWFPlUB8QCnTD-749KIMrpshF_WqMdVB1htBg]
  • Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPqACebfFzdkoxI7bqC4zi2xCqjd5K7wnzViKrXrItS2g7AlQjcV3IfZf3HVr-glJKrTel5_5YY-u3OnesP7DfHHWjqh-zz05sdCe7LusHUmoixWrUr1Kt2-qohxd8xAm-Z4HZE84MDotfk707Iut7WbiU7wAIwRtjquAx3AhsleA9fC04Dwt_u9hscpn-ysfbV1JvobtGfRnTw0gxuyoxu9tjEDCe-ohDvjWFFT6ksXVJXC9Kj9BOWHtYewOQYZlGuM3K]
  • ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkKxcHdjHh9hNGjqnsCgmkviWT3EA122pW8JlvOS96k_PwRxeHyOFMwti75tu1DNjYGraoEicf9UReuuaHuqV0O8HNp3-AAM6aPnUe2mRILsDwxllV7dNb1YKdLjcy3pZqMuxcdvyxPvcJOaSbUtLRsQeHV6T6qjCI8bXU3nq3vv6eIEJOG8m3z8u-kgBMIDM8Zu0=]
  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2 - LCGC International. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6JUbIgT8hBlkkig9WDfBwnNCo3WwhGknC5ik0bph6K4DUoGipHvX-PPcbHKb2UzGlanCeT5V8VYBQqGyMN7zkxNMPM69Gh96FbLOPeBPXhC7vvdV8M3Ceu-MACYKBqGLu-8rOS6EpJP1DDvzPKO6A0DM8HtSXPL--5fj8_DYoAYfhjOkraGBY09n5b_sH_amWmy2u2_CWIf_-TmNx2Bm7SeL_ovKyZ2heAgEZxp--5jt2bfobH3JqeezVhokrnavjcI22TEQFw5D_lt-NqY8ESC0IZh8yqX3st8jWMed7AA==]
  • Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHY2FgT_99i8HIuN7GctT-F-tgJaKgNo-aPz01fb2DgN25D5MqMZXrVyULrLzEA8s5iDyLI2I0QOvkDwJA3Aqx-RewLOrSWs-R6R5vRAOBJAKGcgM6dMqWi8VlS5RZRKh-Xvh1nmooeZZOR1wM=]
  • Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMXNaHFVMKBmcQji7IvhcUPDVP7NCoFiSvMwcJ1_llzI0dsHIPMIq7-Vd_865igSXJ2iBdJXuaHSQ1wCp4vtBNZC5qgdv-Ou-jlvH-GBi5e-Q7UN7B99022Vb1eKjkzrWhb_ytUnIDi5GgR5zPH9a9pqraDmL-WnAKdXH5hTn1mWPx9S-Mf0Z805AoetMfNr-7ohHFiRcS5DMQf7cAxLj94DMw-SAiP8pwUO_EJg==]
  • How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQ04wQBZvibR2bf5Iiw6ZbMpajoU01HeZqDYWpsXdZrPRbr7eaPoowo7tQUMJdFFJwgk4uDiSrfXGuhY6cOIVHVwK7_KsNqz6F4McR87VcZ5QeAtG89EI6O5WaFz7kK_vpaU56d9NLSyXWbQvdI9Jh73EMgL_ub2kPu8370T3IIn5mWQoY1595uWM=]
  • Sample Clean-up Strategies for the LC/MS Analysis of Small Molecules in Serum | Thermo Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEdVa1UC7nfE3wffjCp3f2mDq77UfPeo3Blx1QNHMtv1A3W5fzBkfZrWrMdk9FWhfk-8w_HrRKZ8i6cqXsZc5i4qTQfyO5HkmLPMV8WF7WnhCGHHM_YG1OTsEC1rMlyXrpv-E6IhMGyRTTVu39QU80VU0Tcw8sbAWrAkfdohurkawPB0i9QldptOF8ZLtjWc-LB2WDlhA-mhrfX0rsUmzKzmBUw0jxFRRQJJqblopkV9F9YqJy_MRlBwhl1sA3b0gigzvJ352FvPEEFpdJj]
  • A Comparative Guide: Protein Precipitation vs. Solid-Phase Extraction for Pirfenidone Analysis in Biological Samples - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEO6CELcyER8SdN7nD5nMrOrZyait9lyAULMop-f8t5BBEDZG1EdOC00bfh-w5Uf2yJrQnB-HLvO-B_z80o4YKgoZ_GiASsXOrEZeIXWLtmaHEobiTEJBOwZLeVu0Tx8CblFu2w3Va_Nq460MUzeLFuR-VvaXV0T-nSgg6Xs-2--AsN4-MHi-WURwa9Rn5ZrsqwGjw9ndemHXRPCTX-n-9jW0hTYPisytKQL9DnakTXTOvRUG2LPaRbWCjQz0PjxM7d532_EWoip_JGzkYK-f-2]
  • Essential FDA Guidelines for Bioanalytical Method Validation. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9-GCBAvSajqmPCQiTi7EEuOPXqjLu8OOFw-S_UIICRWPsDOS5Q5pyz0PAAqELeSR164qzZs3yfWlVtyehzPOcf0UeupnDsbk3gZ6Jhv0gtV5M417kkxwWMaW-2OQ-gVQ3eP2dKBWSRmtthmaA9tEyOgo=]
  • Efficacy of Liquid-Liquid Extraction and Protein Precipitation Methods in Serum Sample Preparation for Quantification of Fexofen - ACTA Pharmaceutica Sciencia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3jKefkFQi6R9_tZl2jMGjEf9XCM42wyOKngSteFMrWYGRgC3-xDFfV5ZjAW2ByEgrD-6wwevo0Cgq4U72AhsVFudT4hdGBnJVbpsNmuoEjrfwH3j16M_hAeEDblguwMYJmxPmAEQ=]
  • Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7p0CD0iBGqmv_pe9_IzL6U3_bZ6o-F_qQ7LZcA9GmFwEZTwCVIeAETPM37Zljn-TXWxFL-dN7obovjcl7rSPBE8KgRuBKEPHA0WMmxfbB2EuDMF1d_BTemk1egeYM_kz7MCsErwDVjI9B-bysATyUM-CjEVIh7M57lCR1OBZPcEVfNib6qvRoMLnHasBix6oV5qEj]
  • Challenges in Analysis of Hydrophilic Metabolites Using Chromatography Coupled with Mass Spectrometry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHl5Lpi11pPJ3qSOJDgEygJRKK6CCL7GlPO3UDmscoQkCmwfAcZpF5BjtLQ3YlRW_D16cxISL8ercy3fIMENBN5tJp3faRO6QmpIY0ngOWQteNVkVgz52XJA126Fwtu82gudfYmxVlBgR5QrAjR1YmmudF0XD7m7qDjYFf0_Bk8NVc-rAwIHKnU8Y1hlNkV3x4tWQALt-19]
  • Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course - Sisu@UT. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDK170TWfaeXvrr1EoTLqXGY-A3X6rzqr_bjy5kgFpbA-CJwfDLxEdv4nzPOcXje1PI6YBAwKPeMBuWaXFuQsDd6prKKx2H2gG9686L_YMzecCrZwjusqG1WGw4AYDfSJARnV-2cOJ8aEq8POK1AWxgSGIX_zd2uBJZlwWKhL8joo=]
  • An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFinOKVBiQi_qUEeUpIugRlZUoiAFaKdzohyVzAX6kqrI5xEJpY82Tfwe9yOEfS1HA37SdVluDw7MMkoYQa2QT70_jK9qnwhI53pTphlZ6qn9KMfuXVsInOyfaEbQZLLyiRaEwDSQL0PU6Zu5Dt]
  • Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhOIEFZVVQs1jnGg5JciO6vtODQbKnTQ-oAEzLFkpqC2Yiyl6LhOpp7yCWbq5acbnKkwLVytG4P9eDQmJJgd8S6nB6HUMBOBDuSzoGjXQy1BA4S8giVnqVluhBF6m_twb6k67Qmy7IeA9LRjs=]
  • Polarity-Tuning Derivatization-LC-MS Approach for Probing Global Carboxyl-Containing Metabolites in Colorectal Cancer | Analytical Chemistry - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-8pEBiMwy7Khho41kXd_47uubRwcqXKytqCB3LhLBznGauAJv-exqhDCT3upAS28ikmSxkcbssTk8J0VXmibGYxPyXe9zCx8Apa_eXH7s9-Rn5QVWKXCFq3LZOqtK6SFovk4cMNLVeNgnSlfdM3-R]
  • Selective Profiling of Carboxylic Acid in Crude Oil by Halogen Labeling Combined with Liquid Chromatography and High-Resolution Mass Spectrometry - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2fW9UqsmNJV4infZmyZsHVBX767ww2Da9eXczK_3oCmDLJ94dywZLKg4Xq3Bu_zGi9-RqkvgQmpbgk4f8ACZjYG97gEs1EEj_AVx99zaxrhfjaBx4PsTutN_XO7aMHLfu121H0Nz82xc=]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (1S,2R)-2-fluorocyclopentanecarboxylic acid

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a discipline rooted in chemical causality. When handling (1S,2R)-2-fluorocyclopentanecarboxylic acid , research...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a discipline rooted in chemical causality. When handling (1S,2R)-2-fluorocyclopentanecarboxylic acid , researchers are dealing with a chiral, fluorinated organic acid that presents a dual-hazard profile. To build a self-validating safety system, we must first understand the mechanistic nature of the threat, translating molecular behavior into rigorous, step-by-step operational and disposal protocols.

The Mechanistic Hazard Profile: Why Standard PPE is Insufficient

(1S,2R)-2-fluorocyclopentanecarboxylic acid combines the corrosive properties of a carboxylic acid with the latent toxicity of a carbon-fluorine (C-F) bond. While the C-F bond is generally stable, fluorinated aliphatic compounds can undergo defluorination under thermal stress, strong acidic/basic conditions, or specific metabolic pathways (such as CYP-mediated hydroxylation), releasing highly toxic fluoride ions or hydrogen fluoride (HF) gas[1].

Standard organic acids cause surface-level coagulation necrosis, which forms a biological barrier that limits deeper tissue penetration. However, if defluorination occurs, the resulting fluoride ions are highly lipophilic. As detailed by the2, these ions penetrate deep into dermal tissue, sequestering endogenous calcium and magnesium. This process causes rapid liquefaction necrosis and can lead to life-threatening systemic hypocalcemia and cardiac arrhythmias[2]. Therefore, our handling protocols must proactively defend against both immediate acid burns and delayed fluoride toxicity.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, PPE selection must be intentional. The following table summarizes the quantitative specifications and the scientific causality behind each requirement.

Equipment CategorySpecification & MaterialCausality / Scientific Rationale
Hand Protection Double-gloving: Nitrile inner layer (4 mil); Neoprene or Butyl rubber outer layer (min. 14 mil).Nitrile provides tactile dexterity, while Neoprene/Butyl rubber offers superior resistance to fluorinated compounds and prevents HF permeation[3].
Eye/Face Protection Chemical splash goggles paired with a full polycarbonate face shield.Protects mucous membranes from corrosive vapors. Standard safety glasses lack the orbital seal required to prevent vapor intrusion[3].
Body Protection Chemically-resistant lab coat (e.g., Tychem®) and a chemically-resistant apron.Prevents transdermal absorption of lipophilic fluorinated organics. No exposed skin is permitted[3].
Respiratory Handled strictly inside a certified chemical fume hood (face velocity 80-100 fpm).Prevents inhalation of aerosolized acid or toxic thermal decomposition products (e.g., HF gas)[4].

Operational Handling Workflow

Every interaction with (1S,2R)-2-fluorocyclopentanecarboxylic acid must follow a strict, step-by-step methodology to ensure containment and prevent cross-contamination.

Step 1: Pre-Operational Verification

  • Verify that the fume hood is operational and certified.

  • Ensure a fresh, unexpired tube of 2.5% Calcium Gluconate Gel is physically present within arm's reach of the workspace[5]. Do not begin work without this specific antidote.

  • Clear the workspace of incompatible materials (strong bases, oxidizing agents, and reactive metals).

Step 2: Dispensing and Transfer

  • Don all required PPE (see Matrix).

  • Use PTFE (Teflon) or HDPE spatulas and weighing vessels. While the pure organic acid may not immediately etch glass, avoiding glassware minimizes the risk of catastrophic vessel failure if trace HF is generated during a reaction.

  • Keep the primary container tightly closed in a dry, well-ventilated place when not actively dispensing[4].

Step 3: Reaction Execution

  • Conduct all heating, stirring, and dissolution steps inside the fume hood.

  • If the reaction involves high thermal stress (>150°C) or strong nucleophiles, assume defluorination is occurring and treat the reaction mixture as containing active HF.

Step 4: Decontamination

  • Wipe down the exterior of the reagent bottle and all work surfaces with a damp, disposable towel.

  • Remove the outer Neoprene gloves before exiting the fume hood to prevent spreading fluorinated contamination to door handles or keyboards.

Emergency Response & First Aid Protocol

In the event of exposure, speed is the critical variable. The core objective is to provide an exogenous source of calcium to bind free fluoride ions, forming insoluble, non-toxic calcium fluoride ( CaF2​ ), thereby halting tissue destruction[6].

Quantitative First Aid Action Matrix
Exposure RouteImmediate ActionSecondary Antidote ActionCritical Timeframe
Skin Contact Flush with copious waterMassage 2.5% Calcium Gluconate Gel< 5 minutes
Eye Contact Flush with 0.9% Saline / Water1% Calcium Gluconate Irrigation15 - 20 minutes
Inhalation Move to fresh air2.5% Calcium Gluconate via NebulizerImmediate
Dermal Exposure Methodology
  • Irrigate: Immediately proceed to the nearest safety shower. Flush the affected area with copious amounts of water for a minimum of 5 minutes[3]. Remove all contaminated clothing while rinsing.

  • Alert: Have a colleague call emergency services immediately[5].

  • Neutralize: Wearing clean Neoprene gloves, aggressively massage 2.5% calcium gluconate gel into the affected skin[6]. Continue massaging continuously; do not stop until medical help arrives or pain has been completely relieved for at least 30 minutes.

FirstAid Start Skin Exposure to Fluorinated Acid Wash Flush with copious water (Min. 5 mins) Start->Wash Call Call Emergency Services & Retrieve Ca-Gluconate Wash->Call ApplyGel Massage 2.5% Calcium Gluconate Gel into affected area Call->ApplyGel Assess Pain Relieved within 30 minutes? ApplyGel->Assess Hospital Transport to Hospital for Medical Evaluation Assess->Hospital Yes Inject Medical Personnel: Administer Ca-Gluconate Injection Assess->Inject No Inject->Hospital

Emergency workflow for dermal exposure to fluorinated organic acids.

Spill Containment and Disposal Plan

Fluorinated organic acids must not be allowed to enter drains or soil due to their extreme environmental persistence and potential to degrade into shorter-chain perfluorinated compounds[4].

Spill Cleanup Methodology:

  • Evacuate & Assess: Evacuate personnel from the immediate area. Ensure full PPE (including respiratory protection if aerosolized) is worn before approaching the spill.

  • Neutralize: For small liquid spills, apply powdered calcium carbonate ( CaCO3​ ) or calcium hydroxide ( Ca(OH)2​ ) to the perimeter of the spill, working inward[5]. This neutralizes the acid and immobilizes any free fluoride as CaF2​ .

  • Absorb: Sweep up the neutralized mixture using a chemically inert absorbent material (do not use organic materials like sawdust).

  • Dispose: Place all absorbed material, along with contaminated outer gloves and cleanup tools, into a dedicated, clearly labeled HDPE hazardous waste container.

  • Waste Segregation: Never mix fluorinated acid waste with standard organic solvent waste. Label the container specifically as "Fluorinated Organic Acid Waste - Potential HF Hazard" and arrange for disposal via an approved hazardous waste management facility[4].

References

  • McGill University Environmental Health and Safety. Guidelines for the Safe Use of Hydrofluoric Acid. Available at:[Link][3]

  • Centers for Disease Control and Prevention (CDC). Medical Management Guidelines for Hydrogen Fluoride (HF). Available at:[Link][2]

  • The Royal Children's Hospital Melbourne. Clinical Practice Guidelines: Hydrofluoric acid exposure. Available at:[Link][6]

  • University of Otago. Safe Method of Use for Hazardous Substances of High Risk: Hydrofluoric Acid. Available at:[Link][5]

  • ACS Medicinal Chemistry Letters. The Dark Side of Fluorine. Available at:[Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.